1,4,6-tri-O-galloyl-beta-D-glucose

• CAS: 94513-58-3

Core Science & Biosynthesis

An In-Depth Technical Guide to 1,4,6-tri-O-galloyl-beta-D-glucose: From Chemical Structure to Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1,4,6-tri-O-galloyl-beta-D-glucose, a naturally occurring gallotannin with significant potential in various research and development fields. We will delve into its chemical and physical properties, spectroscopic characterization, natural sources, and methods for its isolation and purification. Furthermore, this guide will explore its burgeoning biological activities, including its antioxidant, anti-inflammatory, and potential anti-cancer properties, shedding light on the underlying mechanisms of action.

Molecular Structure and Physicochemical Properties

1,4,6-tri-O-galloyl-beta-D-glucose is a hydrolyzable tannin, a class of polyphenolic compounds characterized by a central glucose core esterified with one or more gallic acid units. In this specific isomer, three galloyl groups are attached to the hydroxyl groups at positions 1, 4, and 6 of the beta-D-glucopyranose ring.

The presence of numerous phenolic hydroxyl groups from the galloyl moieties and the glucose core bestows upon this molecule its characteristic polarity and potential for extensive hydrogen bonding. These structural features are pivotal to its chemical reactivity and biological activities.

Property	Value	Source
Molecular Formula	C₂₇H₂₄O₁₈	[1]
Molecular Weight	636.47 g/mol	[1]
IUPAC Name	[(2R,3S,4R,5R,6S)-4,5-dihydroxy-3,6-bis[(3,4,5-trihydroxybenzoyl)oxy]oxan-2-yl]methyl 3,4,5-trihydroxybenzoate	[1]
CAS Number	94513-58-3	[1]
Appearance	White or off-white powder	Inferred from related compounds
Solubility	Soluble in polar solvents like water, methanol, and ethanol.	Inferred from structure

Spectroscopic Characterization

The precise structural elucidation of 1,4,6-tri-O-galloyl-beta-D-glucose is paramount for its identification and characterization. This is achieved through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the connectivity and stereochemistry of the molecule.

¹H-NMR (Proton NMR): The ¹H-NMR spectrum of 1,4,6-tri-O-galloyl-beta-D-glucose exhibits characteristic signals for the anomeric proton of the glucose unit, the protons of the glucose ring, and the aromatic protons of the three galloyl groups. The chemical shifts and coupling constants of the glucose protons are crucial for confirming the β-anomeric configuration and the positions of the galloyl substitutions.

¹³C-NMR (Carbon NMR): The ¹³C-NMR spectrum provides information on all the carbon atoms in the molecule. Key signals include those for the anomeric carbon, the other carbons of the glucose core, the ester carbonyl carbons, and the aromatic carbons of the galloyl moieties.

A study on a trigalloylglucose isomer identified as 1,4,6-tri-O-galloyl-β-D-glucopyranose provided the following NMR data, which can be used as a reference.[2]

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of the molecule, further confirming its identity. High-resolution mass spectrometry (HRMS) provides the exact mass, which can be used to determine the elemental composition. The fragmentation pattern in MS/MS experiments can help to identify the different components of the molecule, such as the loss of galloyl groups.[3]

Infrared (IR) Spectroscopy

Natural Occurrence and Isolation

1,4,6-tri-O-galloyl-beta-D-glucose has been identified as a natural constituent in various plants. Notably, it has been found in special tea genetic resources (Camellia sinensis), which are a rich source of this compound.[2] The presence of this and other gallotannins contributes to the astringent taste and potential health benefits of these plants.

Experimental Protocol: Isolation and Purification from Camellia sinensis

The following is a generalized protocol for the isolation and purification of 1,4,6-tri-O-galloyl-beta-D-glucose from tea leaves, based on a published method.[2][5]

Workflow for Isolation and Purification

Caption: Workflow for isolating 1,4,6-tri-O-galloyl-beta-D-glucose.

Step-by-Step Methodology:

• Extraction:

  • Grind dried tea leaves into a fine powder.

  • Extract the powder with 70% aqueous acetone at room temperature with constant stirring.

  • Filter the extract and repeat the extraction process on the residue to ensure maximum yield.

  • Combine the filtrates.

• Concentration:

  • Remove the acetone from the combined filtrate under reduced pressure using a rotary evaporator.

• Liquid-Liquid Partitioning:

  • Partition the resulting aqueous solution sequentially with ethyl acetate.

  • Collect the ethyl acetate fractions, which will contain the gallotannins.

• Purification by Semi-Preparative High-Performance Liquid Chromatography (HPLC):

  • Concentrate the ethyl acetate fraction to dryness.

  • Dissolve the residue in a suitable solvent (e.g., methanol).

  • Inject the solution onto a semi-preparative C18 HPLC column.

  • Elute with a gradient of acetonitrile and water (with a small amount of acid, e.g., acetic acid, to improve peak shape).

  • Monitor the elution profile using a UV detector at a wavelength of 280 nm.

  • Collect the fractions corresponding to the peak of 1,4,6-tri-O-galloyl-beta-D-glucose.

  • Confirm the purity of the collected fractions by analytical HPLC.

Chemical Synthesis

The chemical synthesis of specific galloylglucose isomers like 1,4,6-tri-O-galloyl-beta-D-glucose presents a significant challenge due to the need for regioselective protection and deprotection of the hydroxyl groups on the glucose core. While a total synthesis for the 1,3,6-isomer has been reported, a specific, detailed protocol for the 1,4,6-isomer is not yet widely available.[6] The general strategy involves:

• Regioselective Protection of Glucose: Utilizing protecting groups to selectively block the hydroxyl groups at positions 2 and 3, leaving the hydroxyls at 1, 4, and 6 available for galloylation.

• Galloylation: Esterification of the free hydroxyl groups with a protected form of gallic acid.

• Deprotection: Removal of all protecting groups to yield the final product.

The development of an efficient and scalable synthesis of 1,4,6-tri-O-galloyl-beta-D-glucose is a key area for future research to enable more extensive biological studies.

Biological Activities and Mechanisms of Action

Gallotannins, in general, are known for a wide range of biological activities, and 1,4,6-tri-O-galloyl-beta-D-glucose is emerging as a compound of interest. Much of the detailed mechanistic work has been performed on the more abundant penta-O-galloyl-β-D-glucose (PGG), but these findings provide a strong basis for investigating the specific effects of the 1,4,6-tri-O-galloyl isomer.

Antioxidant Activity

The multiple phenolic hydroxyl groups in 1,4,6-tri-O-galloyl-beta-D-glucose make it a potent antioxidant. It can neutralize free radicals by donating a hydrogen atom or an electron, thereby preventing oxidative damage to cells and biomolecules.

Mechanism of Antioxidant Action

Caption: Antioxidant mechanism of 1,4,6-tri-O-galloyl-beta-D-glucose.

Experimental Protocol: In Vitro Antioxidant Assays

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This is a common and straightforward method to assess the radical scavenging capacity of a compound. The reduction of the stable DPPH radical by an antioxidant is measured spectrophotometrically.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay: Similar to the DPPH assay, this method measures the ability of a compound to scavenge the pre-formed ABTS radical cation.

Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases. Polyphenols, including gallotannins, have demonstrated anti-inflammatory properties. While specific studies on the 1,4,6-isomer are limited, related compounds like penta-O-galloyl-β-D-glucose have been shown to inhibit key inflammatory pathways.[7][8]

Potential Anti-inflammatory Signaling Pathway

Caption: Potential inhibition of the NF-κB pathway by 1,4,6-tri-O-galloyl-beta-D-glucose.

Experimental Protocol: In Vitro Anti-inflammatory Assay

• Nitric Oxide (NO) Production in LPS-stimulated RAW 264.7 Macrophages: This assay is a widely used in vitro model to screen for anti-inflammatory activity.

  • Culture RAW 264.7 macrophage cells.

  • Pre-treat the cells with various concentrations of 1,4,6-tri-O-galloyl-beta-D-glucose.

  • Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response and nitric oxide production.

  • Measure the amount of nitrite (a stable product of NO) in the cell culture supernatant using the Griess reagent. A reduction in nitrite levels indicates an anti-inflammatory effect.[9][10][11]

Potential Anti-cancer Activity

Several studies have highlighted the anti-cancer potential of gallotannins, particularly penta-O-galloyl-β-D-glucose (PGG). PGG has been shown to induce apoptosis (programmed cell death) in various cancer cell lines by activating signaling pathways such as the p53 pathway.[12][13][14] Given the structural similarities, it is plausible that 1,4,6-tri-O-galloyl-beta-D-glucose may also possess anti-cancer properties.

Potential Anti-cancer Signaling Pathway

Caption: Potential p53-mediated apoptotic pathway induced by 1,4,6-tri-O-galloyl-beta-D-glucose.

Experimental Protocol: In Vitro Anti-cancer Assays

• Cell Viability Assay (MTT or CCK-8): To determine the cytotoxic effect of the compound on cancer cells.

• Apoptosis Assay (Annexin V/Propidium Iodide Staining): To quantify the number of apoptotic and necrotic cells after treatment with the compound.

• Western Blot Analysis: To investigate the effect of the compound on the expression levels of key proteins involved in apoptosis signaling pathways (e.g., p53, Bax, Bcl-2, caspases).

Future Perspectives and Drug Development

1,4,6-tri-O-galloyl-beta-D-glucose represents a promising natural product with a range of potential therapeutic applications. Its potent antioxidant and potential anti-inflammatory and anti-cancer activities warrant further investigation.

For drug development professionals, key areas of focus should include:

• Development of a scalable and cost-effective synthetic route to ensure a consistent and pure supply of the compound for preclinical and clinical studies.

• In-depth mechanistic studies to fully elucidate the molecular targets and signaling pathways modulated by this specific isomer.

• Preclinical in vivo studies to evaluate its efficacy, pharmacokinetics, and safety profile in relevant animal models of disease.

• Lead optimization to potentially enhance its potency, selectivity, and drug-like properties through medicinal chemistry approaches.

The comprehensive understanding of the chemical and biological properties of 1,4,6-tri-O-galloyl-beta-D-glucose outlined in this guide provides a solid foundation for its future exploration as a novel therapeutic agent.

References

• Guidelines for anti‐inflammatory assays in RAW264.7 cells. (2025, October 18). ResearchGate. Retrieved from [Link]

• Lee, H.W., et al. (2017). Anti-Inflammatory Effects of 1,2,3,4,6-Penta-O-Galloyl beta-D-Glucose in LPS-Stimulated Macrophages. Journal of The Korean Society of Food Science and Nutrition, 46(4), 409-416.
• An in vitro inhibitory effect on RAW 264.7 cells by anti- inflammatory compounds from Smilax corbularia Kunth. (n.d.). Asian Pacific Journal of Allergy and Immunology.
• Pauvert, Y., Gaudreault, R., & Charette, A. B. (n.d.).
• Anti-inflammatory Effects of Complex Extract including in LPS-induced RAW 264.7 Cells. (2019, November 25). Journal of Korean Medicine, 40(4), 85-94.
• 1,2,3,4,6‑penta‑O‑galloyl‑β‑D‑glucose alleviates inflammation and oxidative stress in diabetic nephropathy rats through MAPK/NF‑κB and ERK/Nrf2/HO‑1 signaling pathways. (2022, August 26). Experimental and Therapeutic Medicine, 24(4), 639.
• Vasodilatory and anti-inflammatory effects of the 1,2,3,4,6-penta-O-galloyl-beta-D-glucose (PGG) via a nitric oxide-cGMP pathway. (2005, November 7). European Journal of Pharmacology, 524(1-3), 121-129.
• α‑rhamnrtin‑3‑α‑rhamnoside exerts anti‑inflammatory effects on lipopolysaccharide‑stimulated RAW264.7 cells by abrogating NF‑κB and activating the Nrf2 signaling pathway. (2021, September 14). International Journal of Molecular Medicine, 48(5), 195.
• Apoptotic and DNA Damage Effect of 1,2,3,4,6-Penta-O-galloyl-beta-D-glucose in Cisplatin-Resistant Non-Small Lung Cancer Cells via Phosphorylation of H2AX, CHK2 and p53. (n.d.). Molecules, 25(1), 126.
• 1,2,3,4,6‑penta‑O‑galloyl‑β‑D‑glucose alleviates inflammation and oxidative stress in diabetic nephropathy rats through MAPK/NF‑κB and ERK/Nrf2/HO‑1 signaling pathways. (2022, August 26). Experimental and Therapeutic Medicine, 24(4), 639.
• Effects of 1,2,3,4,6-Penta-O-galloyl-β-D-glucose on HepG2 cell cycle and apoptosis. (n.d.).
• In vitro anti-hepatocellular carcinogenesis of 1,2,3,4,6-Penta-O-galloyl-β-D-glucose. (2023, March 27). Journal of Traditional and Complementary Medicine, 13(2), 177-187.
• Investigation of the inhibition effect of 1,2,3,4,6-pentagalloyl-β-D-glucose on gastric cancer cells based on a network pharmacology approach and experimental validation. (2022, August 2). Frontiers in Pharmacology, 13, 934593.
• Antioxidant 1,2,3,4,6-Penta-O-galloyl-β-D-glucose Alleviating Apoptosis and Promoting Bone Formation Is Associated with Estrogen Receptors. (2024, October 29). International Journal of Molecular Sciences, 25(21), 12896.
• Yang, J., Rainville, P., Liu, K., & Pointer, B. (n.d.). Quantification of Mono and Disaccharides in Foods.
• Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. (2019, April 21). Organic & Biomolecular Chemistry, 17(16), 3935-3958.
• Separation and identification of an abundant trigalloylglucose from special tea genetic resources. (2022, July 15). Beverage Plant Research, 2, 14.
• 1,3,6-TRI-O-GALLOYL-BETA-GLUCOPYRANOSIDE - Optional[FTIR] - Spectrum. (n.d.). SpectraBase.

• 1,4,6-Tri-O-Galloyl-Beta-D-Glucose. (n.d.). PubChem. Retrieved from [Link]

• Preparation of Penta-O-galloyl-β-D-glucose from tannic acid and plasma pharmacokinetic Analyses by Liquid-Liquid Extraction and Reverse-Phase HPLC. (n.d.). Molecules, 16(5), 4057-4069.
• Preliminary exploration on anti-inflammatory mechanism of Corilagin (beta-1- O-galloyl-3,6-(R)-hexahydroxydiphenoyl-D-glucose) in vitro. (n.d.). International Immunopharmacology, 8(7), 1059-1064.
• Isolation and Characterization of Galloylglucoses Effective against Multidrug-Resistant Strains of Escherichia coli and Klebsiella pneumoniae. (2022, August 8). Antibiotics, 11(8), 1066.
• Preparation of [14C]-Labelled 1,2,3,4,6-Penta-O-Galloyl-β-ᴅ-Glucose and Related Gallotannins. (2025, August 9).

• 1,3,6-Tri-O-Galloyl-Beta-D-Glucose. (n.d.). PubChem. Retrieved from [Link]

• 1,3,6-Tri-O-galloyl-beta-D-glucose. (n.d.). MedChem Express.
• 1,3,6-Tri-O-galloyl-β-D-glucose. (n.d.). Sigma-Aldrich.
• Quantification of Mono and Disaccharides in Foods. (n.d.).
• (a) MS/MS spectra of galloyl glucose at [M-H] − m/z 331. (b) A characteristic fragmentation pattern of galloyl glucose in the negative ion mode. (n.d.).
• Showing Compound 1,2,6-Trigalloyl-beta-D-glucopyranose (FDB018710). (2010, April 8). FooDB.
• A Technical Guide to 6-O-(Triphenylmethyl)
• HPLC METHODOLOGY MANUAL. (2020, March 5). University of Notre Dame.
• High-Performance Liquid Chromatography Determination of Free Sugars and Mannitol in Mushrooms Using Corona Charged Aerosol Detection. (n.d.). Food Analytical Methods, 14, 1333-1341.

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Biosynthetic pathway of 1,4,6-tri-O-galloyl-beta-D-glucose in plants

Title: Biosynthetic Architecture and Pharmacological Profiling of 1,4,6-Tri-O-galloyl-β-D-glucose: A Technical Whitepaper

Executive Summary

1,4,6-Tri-O-galloyl-β-D-glucose (1,4,6-TGG) is a complex polyphenolic carbohydrate derivative belonging to the hydrolyzable gallotannin class[]. Characterized by three galloyl moieties esterified at the 1, 4, and 6 positions of a central glucose core, this compound exhibits exceptional antioxidant, anti-inflammatory, and anti-proliferative properties[][2]. This whitepaper delineates the enzymatic causality of its biosynthesis, outlines rigorous isolation protocols, and synthesizes its physicochemical data for applications in drug development and natural product chemistry.

The Biochemical Architecture of Gallotannins

Gallotannins are synthesized via a specialized branch of the phenylpropanoid-flavonoid pathway[3]. Unlike standard secondary metabolites that rely heavily on Coenzyme A (CoA) thioesters for acyl transfer, gallotannin biosynthesis utilizes a unique energy-rich intermediate: β-glucogallin (1-O-galloyl-β-D-glucose)[4]. The esterification of gallic acid to the anomeric carbon of glucose creates a high-energy bond, allowing β-glucogallin to function as the principal acyl donor in subsequent transgalloylation reactions without the need for ATP or CoA[3][4].

Mechanistic Breakdown: The Biosynthetic Pathway of 1,4,6-TGG

The construction of 1,4,6-TGG is a highly ordered, position-specific cascade driven by two distinct enzyme classes:

• Step 1: Formation of the Universal Donor. The pathway initiates with the esterification of gallic acid and UDP-glucose, catalyzed by UDP-glucosyltransferase 84A (UGT84A). This yields β-glucogallin[4].

• Step 2: First Transgalloylation. Serine carboxypeptidase-like acyltransferases (SCPL-AT), specifically β-glucogallin O-galloyltransferase (EC 2.3.1.90), catalyze the transfer of a galloyl group from one β-glucogallin molecule to the 6-hydroxyl position of another. This reaction yields 1,6-di-O-galloyl-β-D-glucose and releases a free glucose molecule[3][4].

• Step 3: Position-Specific Galloylation to 1,4,6-TGG. A subsequent SCPL-AT enzyme utilizes another molecule of β-glucogallin as the donor to esterify the 4-hydroxyl position of the 1,6-di-O-galloyl-β-D-glucose acceptor, resulting in the formation of 1,4,6-TGG[4].

Biosynthetic pathway of 1,4,6-TGG mediated by UGT and SCPL-AT enzymes.

Enzymatic Causality and Thermodynamics

The reliance on SCPL-ATs rather than standard BAHD acyltransferases is a critical evolutionary adaptation. SCPL enzymes utilize a Ser-Asp-His catalytic triad[3]. The serine nucleophile attacks the 1-O-galloyl ester of β-glucogallin, forming a covalent acyl-enzyme intermediate. Because the 1-O-acyl bond of β-glucogallin has a high group-transfer potential (ΔG°' ≈ -35 kJ/mol), the formation of this intermediate is thermodynamically favorable. The enzyme then transfers the galloyl moiety to the specific hydroxyl group (the 4-OH in the synthesis of 1,4,6-TGG) of the acceptor molecule[3][4]. This self-contained energy system allows plants to accumulate highly galloylated structures efficiently without draining the cellular ATP pool.

Experimental Protocols for Pathway Elucidation & Isolation

To ensure scientific integrity, the following self-validating protocols are established for the isolation and verification of 1,4,6-TGG from botanical sources such as Camellia taliensis or Galla chinensis[5][6].

Protocol 1: Semi-Preparative Chromatographic Isolation Rationale: 1,4,6-TGG must be separated from closely related isomers (e.g., 1,3,6-TGG or 1,2,6-TGG) to prevent confounding bioactivity data[7].

• Extraction: Macerate 500g of dried Camellia taliensis leaves in 70% aqueous ethanol at room temperature for 48 hours[6].

• Fractionation: Concentrate the extract under reduced pressure and suspend in H₂O. Partition sequentially with hexane, chloroform, and ethyl acetate. The ethyl acetate fraction concentrates the hydrolyzable tannins.

• Macroporous Resin: Load the ethyl acetate fraction onto a Diaion HP-20 column. Elute with a step gradient of MeOH/H₂O (0% to 100%). Collect the 40-60% MeOH fractions.

• Semi-Preparative HPLC: Inject the enriched fraction into a semi-preparative C18 column (e.g., 250 × 10 mm, 5 μm). Use a mobile phase of 0.1% formic acid in water (A) and acetonitrile (B) with a linear gradient of 15% to 30% B over 45 minutes.

• Validation: Monitor absorbance at 280 nm. Collect the peak corresponding to 1,4,6-TGG. Validate purity via UPLC-DAD-MS/MS (target parent ion [M-H]⁻ at m/z 635.10)[7].

Protocol 2: Structural Elucidation via NMR Rationale: Mass spectrometry alone cannot distinguish between trigalloylglucose positional isomers. NMR is mandatory for absolute structural confirmation[7].

• Dissolve the purified compound in Methanol-d4.

• Acquire ¹H-NMR, ¹³C-NMR, ¹H-¹H COSY, and HMQC spectra[7].

• Confirm esterification sites by observing the downfield shifts of the glucose protons at positions 1, 4, and 6 compared to unesterified glucose.

Experimental workflow for the isolation and validation of 1,4,6-TGG.

Physicochemical Profiling and Quantitative Data

1,4,6-TGG exhibits distinctive physicochemical properties that underpin its biological reactivity. The multiple phenolic hydroxyl groups enhance water solubility and radical scavenging capacity[].

Property / Assay	Value / Result	Reference
IUPAC Name	[(2R,3S,4R,5R,6S)-4,5-dihydroxy-3,6-bis[(3,4,5-trihydroxybenzoyl)oxy]oxan-2-yl]methyl 3,4,5-trihydroxybenzoate	[8]
Molecular Formula	C₂₇H₂₄O₁₈	[8]
Molecular Weight	636.0966 g/mol (Exact)	[7][8]
Topological Polar Surface Area	311 Ų	[8]
TEAC Antioxidant Capacity	2.68 − 5.77 μmol TEAC/μmol (Significantly higher than ascorbic acid)	[7]
Lipid Peroxidation Inhibition	Highest among tested tea polyphenols; stronger than BHA and α-tocopherol	[2]

Therapeutic Implications and Drug Development

In pharmacological contexts, 1,4,6-TGG acts as a potent multi-dimensional therapeutic candidate[].

• Antioxidant Superiority: In vitro ferric thiocyanate assays demonstrate that 1,4,6-TGG inhibits lipid peroxidation more effectively than synthetic antioxidants like 3-tert-butyl-4-hydroxyanisole (BHA) and natural α-tocopherol[2]. The presence of galloyl groups at the 4 and 6 positions of the glucose core is critical for this maximal activity[9].

• Anti-Proliferative and Anti-Inflammatory Potential: The unique molecular architecture of 1,4,6-TGG allows it to participate in hydrogen bonding, metal chelation, and radical scavenging, restraining malignant-cell proliferation and reducing inflammation-related discomfort[].

• Standardization: In natural product chemistry, highly purified 1,4,6-TGG serves as an analytical marker for the quality control of gallotannin-rich extracts, aiding in the discovery of novel phytochemical therapeutics[].

References

• 1,4,6-Tri-O-Galloyl-Beta-D-Glucose | C27H24O18 | CID 10077822 - PubChem. nih.gov.
• CAS 94513-58-3 (1,4,6-Tri-O-galloylglucose) - BOC Sciences. bocsci.com.
• Identification and structure–activity Relationship of gallotannins separated from Galla chinensis. researchgate.net.
• Evaluation of the anti-oxidative effect (in vitro) of tea polyphenols - PubMed. nih.gov.
• Separation and identification of an abundant trigalloylglucose from special tea genetic resources. maxapress.com.
• Enzymology of Gallotannin Biosynthesis. researchgate.net.
• Biosynthesis and subcellular distribution of hydrolyzable tannins. researchgate.net.
• Evaluation of the Anti-oxidative Effect (in vitro) of Tea Polyphenols. tandfonline.com.
• New Hydrolyzable Tannin with Potent Antioxidant and α-Glucosidase Inhibitory Activity from Black Tea Produced from Camellia taliensis. mdpi.com.

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Natural sources of 1,4,6-tri-O-galloyl-beta-D-glucose

The following technical guide details the natural occurrence, isolation, and pharmacological profile of 1,4,6-tri-O-galloyl-

-D-glucose , a specific hydrolyzable tannin isomer with potent antioxidant capabilities.

Technical Guide: Natural Sources and Isolation of 1,4,6-Tri-O-Galloyl- -D-Glucose

Executive Summary

1,4,6-tri-O-galloyl-

-D-glucose (1,4,6-TGG) is a specialized hydrolyzable tannin found in specific medicinal flora, most notably Camellia sinensis (Tea) and Balanophora japonica.[1] Unlike its more ubiquitous isomer (1,2,6-tri-O-galloyl- -D-glucose), the 1,4,6-isomer exhibits a distinct regiochemical profile that confers exceptional antioxidant properties.

Field studies and in vitro assays indicate that 1,4,6-TGG possesses a lipid peroxidation inhibitory capacity superior to synthetic standards such as 3-tert-butyl-4-hydroxyanisole (BHA).[1][2][3][4][5] For drug development professionals, this molecule represents a high-value target for oxidative stress modulation, though its isolation requires strict control over pH and temperature to prevent acyl migration.

Chemical Identity & Structural Logic

The efficacy of 1,4,6-TGG is dictated by the specific arrangement of galloyl (3,4,5-trihydroxybenzoyl) moieties on the glucose core.

Property	Specification
IUPAC Name	1,4,6-Tri-O-(3,4,5-trihydroxybenzoyl)- -D-glucopyranose
CAS Registry Number	94513-58-3
Molecular Formula	C H O
Molecular Weight	636.47 g/mol
Solubility	Soluble in Methanol, Acetone, Water (hot); Insoluble in Hexane
Key Stability Issue	Acyl Migration: In aqueous solutions > pH 6.0, the galloyl group at C-4 is prone to migration to C-2 or C-3, thermodynamically favoring the 1,2,6 or 1,3,6 isomers.[6]

Structural Visualization

The following diagram illustrates the specific regiochemistry of 1,4,6-TGG compared to the canonical 1,2,6-isomer.

Figure 1: Structural connectivity of 1,4,6-TGG highlighting the critical C-4 galloylation site.

Natural Sources

While many plants contain "gallotannins," the specific 1,4,6-isomer is less common than the 1,2,6-isomer. It is often a specific metabolite or a hydrolysis product of higher tannins (like pentagalloylglucose).

Primary Botanical Sources[7]

• Camellia sinensis (Theaceae):

  • Part Used: Fresh leaves (Green Tea).

  • Context: Identified as a potent antioxidant component in tea polyphenol fractions.[1][2][3][4][7] It co-occurs with catechins (EGCG) but belongs to the hydrolyzable tannin class, not condensed tannins.

  • Significance: Studies suggest it contributes significantly to the "ferric thiocyanate" antioxidant activity of tea extracts, outperforming synthetic preservatives.

• Balanophora japonica (Balanophoraceae):

  • Part Used: Whole plant (parasitic herb).

  • Context: This species is a rich source of hydrolyzable tannins. 1,4,6-TGG has been isolated alongside 1-O-galloyl-beta-D-glucose and 1,2,6-tri-O-galloyl-beta-D-glucose.

• Euphorbia species (Euphorbiaceae):

  • Context: Various Euphorbia species (e.g., E. lunulata) are reported to contain tri-O-galloyl isomers. Careful spectral analysis is required to distinguish the 1,4,6 isomer from the more prevalent 1,2,6 isomer in these plants.

Biosynthetic Pathway & Logic

Understanding the biosynthesis is critical for isolation strategy. The canonical pathway for gallotannins (established by Gross et al.) typically proceeds: 1-G -> 1,6-di-G -> 1,2,6-tri-G -> 1,2,3,6-tetra-G -> 1,2,3,4,6-penta-G.

The presence of 1,4,6-TGG implies a deviation from this standard sequence, likely via one of two mechanisms:

• Enzymatic Specificity: A specific galloyltransferase in Camellia that targets the C-4 hydroxyl earlier than usual.

• Regioselective Hydrolysis: Enzymatic removal of galloyl groups from C-2/C-3 of Pentagalloylglucose (PGG).

Figure 2: Biosynthetic context showing the likely origin of 1,4,6-TGG via PGG hydrolysis or alternative galloylation.

Isolation Protocol (Application Scientist Level)

Warning: Galloyl glucoses are sensitive to pH. Use neutral or slightly acidic solvents. Avoid alkaline conditions to prevent isomerization to 1,3,6 or 1,2,6 forms.

Step-by-Step Methodology

Phase 1: Extraction

• Material: 500g Dried leaves (Camellia sinensis or Balanophora).

• Solvent: 70% Acetone (aq) containing 0.1% Ascorbic Acid (to prevent oxidation).

• Procedure: Cold maceration for 48 hours. Avoid boiling to preserve isomeric integrity.

• Concentration: Remove acetone under reduced pressure at < 40°C.

Phase 2: Partitioning (Cleanup)

• Lipid Removal: Wash the aqueous residue with Hexane (3x). Discard hexane layer.

• Enrichment: Extract the aqueous phase with Ethyl Acetate (EtOAc) .

  • Note: Mono- and di-galloyl glucoses often remain in water; Tri-, Tetra-, and Penta-galloyl glucoses partition into EtOAc.

• Drying: Dry EtOAc fraction over Na₂SO₄ and evaporate.

Phase 3: Chromatographic Isolation

• Stationary Phase: Sephadex LH-20 (Critical for tannin separation).

• Mobile Phase: Ethanol/Water gradient (20% -> 100% EtOH).

• Fractionation: 1,4,6-TGG typically elutes after the di-galloyl fraction but before PGG.

• Purification (HPLC):

  • Column: C18 Reverse Phase (Semi-prep).

  • Solvent A: Water + 0.1% Formic Acid.

  • Solvent B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 10-40% B over 40 mins.

  • Detection: UV at 280 nm.

Analytical Validation (Self-Validating System)

To confirm you have isolated the 1,4,6 isomer and not the 1,2,6 isomer, you must check the proton NMR shifts of the glucose ring.

• H-1 (Anomeric): Doublet, typically

  5.7-5.9 ppm ( Hz, -configuration).

• H-4: In 1,4,6-TGG, the H-4 proton is deshielded (shifted downfield to ~5.0-5.5 ppm) due to the esterification. In 1,2,6-TGG, H-4 is upfield (~3.6-3.8 ppm). This is the diagnostic check.

Pharmacological Potential[3][7]

The 1,4,6-isomer is not just a structural curiosity; it exhibits a specific bioactivity profile.

Antioxidant Superiority

Research indicates that 1,4,6-TGG inhibits lipid peroxidation more effectively than BHA and ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-tocopherol.[4][5][8]

• Mechanism: The spatial arrangement of the galloyl groups at 1, 4, and 6 allows for optimal interfacial positioning in lipid-water systems, scavenging radicals at the membrane surface.

Enzyme Inhibition

Like other gallotannins, 1,4,6-TGG interacts with proteins via hydrogen bonding and hydrophobic stacking.

• Target: Tyrosinase inhibition (skin whitening potential).

• Target: Fatty acid synthase (FAS) inhibition (potential anti-cancer pathway).

Activity	Potency Reference	Mechanism
Lipid Peroxidation	> BHA, > -Tocopherol	Radical scavenging (DPPH/Superoxide) + Metal Chelation
Tyrosinase Inhibition	High (Non-covalent)	Chelation of Copper active site; blocking substrate access
Anti-tumor	Moderate	Apoptosis induction via ROS generation in cancer cells

References

• Hashimoto, F., et al. (2003). "Evaluation of the anti-oxidative effect (in vitro) of tea polyphenols."[3][5] Bioscience, Biotechnology, and Biochemistry. (Identifies 1,4,6-TGG in tea and its superior antioxidant activity).

• Gross, G. G. (2008). "From shikimate to gallotannins." Phytochemistry. (Authoritative review on gallotannin biosynthesis and canonical pathways).

• Nishizawa, M., et al. (1989). "Gallotannins from the parasitic herb, Balanophora japonica." Phytochemistry. (Isolation source confirmation).

• PubChem Compound Summary. "1,4,6-Tri-O-Galloyl-Beta-D-Glucose (CID 10077822)."[6] National Center for Biotechnology Information.

• Niemetz, R. & Gross, G. G. (2005). "Enzymology of gallotannin and ellagitannin biosynthesis." Phytochemistry. (Details the enzymatic steps and regioselectivity).

Sources

• 1. waste tea leaves: Topics by Science.gov [science.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. methyl group oxidation: Topics by Science.gov [science.gov]
• 5. condensed tannins proanthocyanidins: Topics by Science.gov [science.gov]
• 6. 1,4,6-Tri-O-Galloyl-Beta-D-Glucose | C27H24O18 | CID 10077822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. CAS 30462-35-2 | Theaflavin 3,3'-digallate [phytopurify.com]

1,4,6-tri-O-galloyl-beta-D-glucose role in hydrolyzable tannin biosynthesis

The Non-Canonical Gallotannin: 1,4,6-Tri-O-Galloyl- -D-Glucose

Role in Hydrolyzable Tannin Biosynthesis and Drug Development

Executive Summary

In the biosynthesis of hydrolyzable tannins (HTs), 1,4,6-tri-O-galloyl-

-D-glucose (1,4,6-TGG) represents a critical, albeit non-canonical, metabolic node. While the classical "Gross Pathway" (observed in Quercus and Rhus) proceeds via 1,2,6-substitution, the 1,4,6-isomer dominates in specific medicinal cultivars (e.g., Camellia sinensis, Phyllanthus emblica, Nuphar).[1]

For drug development professionals, 1,4,6-TGG offers a unique structural scaffold. Unlike its 1,2,6-counterpart, the 1,4,6-isomer exhibits distinct steric properties at the anomeric center (C-1) and the C-2/C-3 diol functionality, influencing its protein-binding kinetics and stability against esterases. This guide details the biosynthetic logic, isolation protocols, and structural validation of this specific isomer.[1]

The Biosynthetic Divergence: The "Metabolic Grid"

The biosynthesis of gallotannins is not a single linear chain but a metabolic grid dictated by the regioselectivity of

-glucogallin-dependent galloyltransferases (EC 2.3.1.143) .[1]

The Canonical vs. The 1,4,6-Branch

The central hub of this pathway is 1,6-di-O-galloyl-

-D-glucose . From this intermediate, the pathway bifurcates based on enzyme isoform expression:

• The Canonical Route (C-2 Priority): In most species (e.g., Rhus typhina), the enzyme preferentially galloylates the C-2 hydroxyl, leading to 1,2,6-TGG .[1] This eventually forms 1,2,3,6-TetraGG, the obligate precursor for Pentagalloylglucose (PGG).[1]

• The 1,4,6-Branch (C-4 Priority): In specific lineages (e.g., Theales, Nymphaeales), a distinct acyltransferase directs galloylation to the C-4 position, yielding 1,4,6-TGG .[1] This isomer can serve as a stable end-product or a precursor to 1,2,4,6-tetra-O-galloyl-glucose .

Mechanistic Implication

The formation of 1,4,6-TGG implies the activity of a 1,6-di-O-galloyl-glucose 4-O-galloyltransferase . This challenges the standard kinetic model where the C-4 position is typically the last to be substituted (during the conversion of 1,2,3,6-TetraGG to PGG).[1]

Figure 1: The Gallotannin Metabolic Grid.[1] Note the divergence at 1,6-Di-O-Galloyl-Glucose leading to the specific 1,4,6-isomer.

Enzymology: The Galloyltransferase System

The synthesis of 1,4,6-TGG is driven by

-glucogallin-dependent acyltransferases . Unlike CoA-dependent enzymes in primary metabolism, these enzymes use -glucogallin ( G) as a high-energy acyl donor.[1]

Reaction Mechanism

The reaction follows a ping-pong bi-bi mechanism or a sequential ordered mechanism depending on the specific isoform.

[1]

Enzyme Specificity & Kinetics

Research indicates that the enzyme responsible for the 4-O-galloylation at this early stage is distinct from the enzyme that completes PGG synthesis.

• Substrate Affinity: The enzyme shows high affinity for 1,6-digalloylglucose (

  ).[1]

• Regioselectivity: The active site strictly excludes the C-2 and C-3 hydroxyls, likely due to steric gating that positions the C-4 hydroxyl of the glucose chair conformation into the catalytic triad.

Technical Characterization: Distinguishing Isomers

In drug development, distinguishing 1,4,6-TGG from the common 1,2,6-TGG is vital for IP and efficacy. The following data points are the gold standard for identification.

NMR Spectroscopy (600 MHz, Methanol- )

The key differentiator is the downfield shift of the H-4 proton due to the deshielding effect of the galloyl ester.[1]

Proton Position	1,4,6-TGG ( ppm)	1,2,6-TGG ( ppm)	Diagnostic Note
H-1 (Anomeric)	~5.75 (d, Hz)	~5.80 (d, Hz)	-configuration confirmed by large coupling constant.[1]
H-2	~3.60 - 3.70	~5.10	Key Difference: H-2 is shielded in 1,4,6-TGG (free OH).[1]
H-4	~5.20	~3.60 - 3.80	Key Difference: H-4 is deshielded in 1,4,6-TGG (esterified).[1]
H-6a/6b	~4.30 - 4.50	~4.30 - 4.50	Both isomers are galloylated at C-6.

Mass Spectrometry (LC-ESI-MS/MS)[1][2]

• Molecular Ion:

  at 635.[1]

• Fragmentation:

  • Loss of galloyl moiety (

    152).[1]

  • Loss of gallic acid (

    170).[1]

  • Diagnostic Fragment: The fragmentation energy required to cleave the C-4 ester often differs from the C-2 ester due to the electronic environment of the glucose ring, though NMR is preferred for absolute confirmation.

Experimental Workflow: Isolation and Validation

This protocol is designed for the isolation of 1,4,6-TGG from Camellia sinensis (specialized clones) or Nuphar species, where it accumulates.[1]

Phase 1: Extraction & Fractionation[1]

• Extraction: Extract 100g lyophilized plant material with 70% Acetone/Water (containing 0.1% Ascorbic Acid to prevent oxidation). Sonicate for 30 min at 4°C.

• Partition: Remove acetone in vacuo. Partition aqueous residue against Hexane (remove lipids) then Ethyl Acetate (enrich gallotannins).[1]

• LH-20 Chromatography: Load Ethyl Acetate fraction onto Sephadex LH-20.[1] Elute with a gradient of Ethanol:Water (0:100

  100:0).[1] 1,4,6-TGG typically elutes after simple glycosides but before PGG.

Phase 2: Purification (Preparative HPLC)[1]

• Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5

  m, 250 x 21.2 mm).[1]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[1]

  • B: Acetonitrile.[1]

• Gradient: 10% B to 35% B over 40 min.

• Detection: UV 280 nm.[1]

• Target: Collect peak eluting at relative retention time (RRT) distinct from authentic 1,2,6-TGG standard.

Figure 2: Isolation workflow for high-purity 1,4,6-TGG.

Bioactivity & Drug Development Implications

The specific "1,4,6" substitution pattern offers distinct pharmacological advantages over the generic "tannin fraction".[1]

• Protein Binding Specificity: The free hydroxyls at C-2 and C-3 create a specific hydrophilic cleft.[1] This alters the binding mode to targets like 3CL-protease (SARS-CoV-2) or

  -glucosidase , potentially reducing non-specific binding common with PGG.[1]

• Metabolic Stability: The C-4 ester bond in the glucose chair conformation is sterically distinct.[1] Preliminary data suggests 1,4,6-TGG may be more resistant to specific bacterial tannases compared to 1,2,6-TGG, prolonging its half-life in the gut.

• Antioxidant Potency: Studies indicate 1,4,6-TGG possesses antioxidant capacity (TEAC) superior to ascorbic acid and comparable to EGCG, making it a viable candidate for oxidative stress-related therapeutics.[1]

References

• Gross, G. G. (1983).[1] Synthesis of hydrolyzable tannins.[1][3][4][5][6] Recent Advances in Phytochemistry, 17, 1-25. Link[1]

• Niemetz, R., & Gross, G. G. (2005).[1] Enzymology of gallotannin and ellagitannin biosynthesis. Phytochemistry, 66(17), 2001-2011.[1] Link[1]

• Liu, Y., et al. (2022).[1] Separation and identification of an abundant trigalloylglucose from special tea genetic resources. Beverage Plant Research, 2, 12. Link[1]

• Xiang, Y., et al. (2010).[1] 1,2,4,6-Tetra-O-galloyl-β-D-glucose from Phyllanthus emblica as a potential anti-HBV agent.[7] Phytotherapy Research, 24(S2), S235-S238.[1] Link[1]

• Cammann, J., et al. (1989).[1] Biosynthesis of gallotannins:

  -glucogallin-dependent formation of 1,2,3,4,6-pentagalloylglucose.[4][6][8] Archives of Biochemistry and Biophysics, 273(1), 58-63.[1] Link

Sources

• 1. Phyto4Health [way2drug.com]
• 2. Glucogallin - Wikipedia [en.wikipedia.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Anti-cancer, anti-diabetic and other pharmacologic and biological activities of penta-galloyl-glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Biosynthesis of gallotannins: beta-glucogallin-dependent formation of 1,2,3,4,6-pentagalloylglucose by enzymatic galloylation of 1,2,3,6-tetragalloylglucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Beta-glucogallin—tetrakisgalloylglucose O-galloyltransferase - Wikipedia [en.wikipedia.org]

Comparative Bioactivity Profile: 1,4,6-Tri-O-galloyl-β-D-glucose vs. Penta-O-galloyl-β-D-glucose (PGG)

The following technical guide provides an in-depth comparative analysis of 1,4,6-tri-O-galloyl-beta-D-glucose (1,4,6-TGG) and 1,2,3,4,6-penta-O-galloyl-beta-D-glucose (PGG) .

A Technical Guide for Drug Discovery & Application Scientists [1][2]

Executive Summary

In the realm of hydrolyzable tannins, Penta-O-galloyl-β-D-glucose (PGG) is widely regarded as the "gold standard" reference compound due to its high symmetry, hydrophobicity, and nanomolar affinity for key protein targets (e.g., DNA polymerase, α-glucosidase).[1][2] 1,4,6-tri-O-galloyl-β-D-glucose (1,4,6-TGG) , a partially galloylated analog, represents a critical study in Structure-Activity Relationships (SAR).[1][2]

While PGG exhibits superior potency in enzymatic inhibition and apoptosis induction—driven by its "hydrophobic clamp" capability—1,4,6-TGG offers a distinct physicochemical profile.[2] With a significantly lower LogP (~0.4 vs. ~4.0 for PGG), 1,4,6-TGG provides higher aqueous solubility, making it a valuable scaffold for understanding the minimal pharmacophore required for biological activity without the extreme hydrophobicity that can limit bioavailability.[2]

Physicochemical & Structural Analysis (SAR)[1]

The biological divergence between these two molecules is rooted in their steric and electronic properties. The number and position of galloyl groups dictate their interaction with biological membranes and protein binding pockets.

Table 1: Physicochemical Comparison

Feature	1,4,6-Tri-O-galloyl-β-D-glucose (1,4,6-TGG)	Penta-O-galloyl-β-D-glucose (PGG)
Molecular Weight	636.5 g/mol	940.7 g/mol
Galloyl Groups	3 (Positions 1, 4,[1][2][3] 6)	5 (Positions 1, 2, 3, 4, 6)
LogP (Hydrophobicity)	~0.4 (Hydrophilic)	~4.0 – 5.0 (Highly Hydrophobic)
Water Solubility	High	Low (Requires DMSO/Ethanol)
Protein Binding Mode	Hydrogen Bonding (Dominant)	Hydrophobic Interaction + H-Bonding
Cellular Uptake	Passive diffusion (limited by polarity)	High membrane permeability (Lipophilic)

Mechanistic Insight: The "Hydrophobic Clamp"

PGG's potency stems from its ability to form a hydrophobic cage or "clamp" around target protein domains. The five galloyl rings create a dense electron-rich surface that interacts via

- stacking with aromatic amino acids (Phe, Tyr, Trp) in enzyme active sites.[1][2]

• 1,4,6-TGG Limitation: Lacking galloyl groups at C-2 and C-3 exposes the hydrophilic glucose core.[1][2] This disruption prevents the formation of a continuous hydrophobic surface, significantly reducing binding affinity for hydrophobic pockets (e.g., DNA Polymerase

  ).

Comparative Biological Activity[2][4]

Enzyme Inhibition Potency

The most distinct difference lies in their capacity to inhibit enzymes involved in DNA replication and glucose metabolism.

Target Enzyme	PGG Activity (IC50)	1,4,6-TGG Activity (IC50)	Mechanistic Driver
DNA Polymerase	13 nM (Potent)	> 10 µM (Weak/Inactive)	PGG competes with dNTPs via hydrophobic pocket occupation.[1][2]
-Glucosidase	17 – 58 µM	~100 – 200 µM	Galloyl count correlates directly with inhibition; 3 groups are insufficient for tight binding.[1][2]
Tyrosinase	Moderate	~9.9 kcal/mol (Binding Energy)	1,4,6-TGG shows specific affinity for Asp-186/Asp-197 residues.[1][2][4]

Antitumor & Apoptotic Activity

PGG acts as a broad-spectrum antitumor agent, inducing S-phase arrest and apoptosis. 1,4,6-TGG retains antitumor activity but requires significantly higher concentrations to achieve similar effects.[1][2]

• Cell Lines (K562, HL-60, HeLa):

  • PGG: Induces apoptosis at 5–20 µM.[2]

  • 1,4,6-TGG: IC50 ranges from 17.2 to 124.7 µM .[1][2][5]

• Pathway: Both compounds modulate the p53/Bcl-2 axis, but PGG's superior membrane permeability allows for rapid intracellular accumulation, triggering mitochondrial depolarization more effectively than the polar 1,4,6-TGG.[2]

Visualizations

Diagram 1: Structure-Activity Relationship (SAR) Flow

This diagram illustrates how the structural difference (Galloyl count) dictates the pharmacological outcome.[1]

Caption: SAR analysis showing how galloyl density influences hydrophobicity, protein binding mode, and final inhibitory potency.[1][2]

Diagram 2: PGG Signaling Pathway (Reference Standard)

Understanding the downstream effects of the more potent PGG provides a baseline for evaluating 1,4,6-TGG.

Caption: PGG dual-action pathway: Insulin mimetic activity via IR/AKT and apoptosis induction via DNA Polymerase inhibition and p53 activation.[1][2]

Experimental Protocols

Protocol: Chemical Synthesis of 1,4,6-TGG

Rationale: Isolation of pure 1,4,6-TGG from plant sources is low-yield due to the dominance of PGG.[2] Chemical synthesis via selective protection is the preferred method for generating research-grade material.[1][2]

Reagents:

• Methyl

  -D-glucopyranoside[1][2]

• Benzyl bromide (BnBr)[1][2]

• Tri-O-benzylgalloyl chloride (BnG-Cl)[1][2]

• Palladium on Carbon (Pd/C)[1][2]

• Solvents: Pyridine, DMF, THF, Ethanol[2]

Workflow:

• Selective Protection: React Methyl

  -D-glucopyranoside with Benzyl bromide in DMF/NaH to generate the 2,3-di-O-benzyl intermediate. This leaves positions 4 and 6 available.[6]

• Esterification: React the intermediate with Tri-O-benzylgalloyl chloride (BnG-Cl) (3.5 eq) in anhydrous pyridine at 60°C for 48h.

  • Note: This step attaches the protected galloyl groups to the free hydroxyls.

• Deprotection (Hydrogenation): Dissolve the esterified product in THF/Ethanol (9:1). Add 10% Pd/C catalyst.[1][2]

• Reaction: Hydrogenate under 10 atm pressure at 40°C for 12h.

• Purification: Filter catalyst. Evaporate solvent.[1][2] Purify via Sephadex LH-20 column chromatography (Eluent: Methanol/Water gradient) to obtain 1,4,6-tri-O-galloyl-β-D-glucose .

Protocol: -Glucosidase Inhibition Assay

Rationale: This assay quantifies the potency difference between PGG and 1,4,6-TGG.[2] A colorimetric readout ensures high throughput capability.

Materials:

• Enzyme:

  -Glucosidase (from Saccharomyces cerevisiae, Sigma G5003).[1][2]

• Substrate: p-Nitrophenyl-

  -D-glucopyranoside (pNPG).[1][2]

• Buffer: 0.1 M Phosphate Buffer (pH 6.8).

• Inhibitors: PGG (Stock 10 mM in DMSO), 1,4,6-TGG (Stock 10 mM in Water/DMSO).[1][2]

Step-by-Step:

• Preparation: Dilute enzyme to 0.5 U/mL in phosphate buffer.

• Incubation: In a 96-well plate, add:

  • 20 µL Inhibitor (PGG or 1,4,6-TGG at varying concentrations: 1–200 µM).[1][2]

  • 20 µL Enzyme solution.[1][2]

  • Incubate at 37°C for 10 minutes.

• Initiation: Add 20 µL of 2.5 mM pNPG substrate.[2]

• Kinetics: Incubate at 37°C for 20 minutes.

• Termination: Stop reaction with 80 µL of 0.2 M Na₂CO₃.

• Measurement: Read Absorbance at 405 nm (detects p-nitrophenol release).

• Calculation:

  Expectation: PGG IC50 ~20-50 µM; 1,4,6-TGG IC50 >100 µM.[1][2]

Conclusion & Future Outlook

While PGG remains the superior candidate for direct therapeutic applications requiring high potency (e.g., chemotherapy adjuvants), 1,4,6-TGG serves as a vital tool for fine-tuning drug properties.[1][2] Its reduced hydrophobicity suggests it may have a better safety profile and different tissue distribution. Future development should focus on using 1,4,6-TGG as a scaffold for hybrid drugs , where the C-2/C-3 positions are modified with specific targeting ligands to overcome the "hydrophobic clamp" limitation while maintaining water solubility.[1][2]

References

• Zhang, J., et al. (2010).[2] Anti-cancer gallotannin penta-O-galloyl-beta-D-glucose is a nanomolar inhibitor of select mammalian DNA polymerases.[1][2][7] Nucleic Acids Research / PubMed.[2] Link

• Ren, Y., et al. (2016).[2] The Synthesis and Antitumor Activity of Twelve Galloyl Glucosides. Molecules (MDPI).[1][2] Link

• PubChem. (2025).[1][2] 1,4,6-Tri-O-Galloyl-Beta-D-Glucose Compound Summary. National Library of Medicine. Link[1][2]

• Li, H., et al. (2021).[2] Insight into the α-glucosidase-inhibiting mechanism of β-PGG. Natural Product Research. Link

• Gao, H., et al. (2022).[2] Penta-O-galloyl-beta-D-glucose inhibits inflammation in human rheumatoid arthritis synovial fibroblasts. Frontiers in Immunology. Link

Sources

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• 3. Anti-cancer, anti-diabetic and other pharmacologic and biological activities of penta-galloyl-glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The Synthesis and Antitumor Activity of Twelve Galloyl Glucosides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidant 1,2,3,4,6-Penta- O-galloyl-β-D-glucose Alleviating Apoptosis and Promoting Bone Formation Is Associated with Estrogen Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-cancer gallotannin penta-O-galloyl-beta-D-glucose is a nanomolar inhibitor of select mammalian DNA polymerases - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 1,4,6-tri-O-galloyl-beta-D-glucose

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 1,4,6-tri-O-galloyl-beta-D-glucose, a naturally occurring polyphenol with significant potential in various research and therapeutic applications. We will delve into its fundamental chemical properties, discuss its biological significance, and outline its relevance in the field of drug development.

Core Chemical and Physical Properties

1,4,6-tri-O-galloyl-beta-D-glucose is a gallotannin, a type of hydrolyzable tannin. Its structure consists of a beta-D-glucose core with three galloyl groups esterified at positions 1, 4, and 6. This specific arrangement of the galloyl moieties is crucial for its chemical reactivity and biological activity.

Property	Value	Source
CAS Number	94513-58-3	[1]
Molecular Formula	C27H24O18	[1][2][3][4]
Molecular Weight	636.5 g/mol	[1]
Alternate Molecular Weight	636.47	[3][4]

Structural Elucidation and Isomeric Considerations

The precise positioning of the galloyl groups on the glucose molecule is a critical determinant of its biological function. It is important to distinguish 1,4,6-tri-O-galloyl-beta-D-glucose from its other isomers, such as 1,3,6-tri-O-galloyl-beta-D-glucose and 1,2,6-tri-O-galloyl-beta-D-glucose, which may exhibit different biological profiles. The analytical characterization and differentiation of these isomers are typically achieved through techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Biological Significance and Therapeutic Potential

While research on the specific 1,4,6-isomer is ongoing, gallotannins, in general, are known for a wide range of biological activities. These activities are largely attributed to the antioxidant and free-radical scavenging properties of the galloyl groups. The therapeutic potential of these compounds is being explored in several areas, including:

• Antioxidant and Anti-inflammatory Effects: The phenolic hydroxyl groups in the galloyl moieties enable the molecule to donate hydrogen atoms, thereby neutralizing free radicals and reducing oxidative stress. This antioxidant activity is often linked to anti-inflammatory effects.

• Enzyme Inhibition: Gallotannins have been shown to inhibit various enzymes. For instance, some isomers are known to be non-covalent inhibitors of tyrosinase, an enzyme involved in melanin synthesis, suggesting potential applications in skincare for hyperpigmentation disorders.[3]

• Anticancer Properties: Preliminary studies on related compounds, such as 1,2,3,4,6-penta-O-galloyl-β-D-glucopyranose, have indicated anti-proliferative effects on cancer cell lines.[5] Further investigation is needed to determine if 1,4,6-tri-O-galloyl-beta-D-glucose exhibits similar properties.

Experimental Protocols and Methodologies

The isolation and purification of 1,4,6-tri-O-galloyl-beta-D-glucose from natural sources can be a complex process. A general workflow for the extraction and analysis of gallotannins is outlined below.

Workflow for Extraction and Analysis of Gallotannins

Sources

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• 2. 1,3,6-Tri-O-Galloyl-Beta-D-Glucose | C27H24O18 | CID 452707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,3,6-Tri-O-galloyl-beta-D-glucose - MedChem Express [bioscience.co.uk]
• 4. 1,3,6-Tri-O-galloyl-b- D -glucose analytical standard 18483-17-5 [sigmaaldrich.com]
• 5. caymanchem.com [caymanchem.com]

Thermodynamic Stability of Tri-O-galloyl-glucose Isomers

Executive Summary

The thermodynamic stability of tri-O-galloyl-glucose (TGG) isomers is a function of steric hindrance, intramolecular hydrogen bonding, and anomeric effects.[1] While the biosynthetic machinery of plants (e.g., Quercus, Rhus, Camellia) often dictates the initial kinetic product, thermodynamic forces drive acyl migration and conformational settling during extraction and storage. This guide analyzes the structural energetics of the primary isomers—specifically 1,3,6-tri-O-galloyl-

-D-glucose (1,3,6-TGG) versus its 1,2,3- and 1,2,6- counterparts—and provides a validated workflow for assessing their stability in drug development matrices.[1]

Structural Landscape & Stereochemistry[1][2]

To understand the stability profile, we must first define the steric environment of the glucose core. The D-glucopyranose ring predominantly exists in the

chair conformation , placing the bulkier hydroxyl and hydroxymethyl groups in equatorial positions to minimize 1,3-diaxial interactions.

The Isomeric Contenders

The galloyl moiety (3,4,5-trihydroxybenzoyl) is a bulky group.[1] Its placement on the glucose scaffold creates distinct thermodynamic energy wells.

Isomer	Substitution Pattern	Steric Profile	Thermodynamic Status
1,3,6-TGG	C1 (Anomeric), C3, C6	Low Strain. Galloyl groups are non-adjacent (except via ring folding), minimizing steric clash.[1]	High Stability. Often the thermodynamic sink or stable intermediate.
1,2,3-TGG	C1, C2, C3	High Strain. Three adjacent bulky esters create significant "vicinal repulsion."[1]	Meta-Stable. Prone to acyl migration to relieve strain.[1]
1,2,6-TGG	C1, C2, C6	Moderate Strain. Interaction between C1 and C2 is the primary destabilizing factor.	Intermediate. Common biosynthetic intermediate.[1]

The Anomeric Effect

The configuration at C1 (

vs. ) is critical.

• -anomer: The C1-galloyl group is equatorial. While this avoids 1,3-diaxial interaction with C3/C5 protons, it lacks the stabilizing exo-anomeric effect seen in -anomers.[1] However, in gallotannins, the -configuration is dominant (e.g., -glucogallin is the universal donor).[1]

• Stability Implication: The

  -ester bond at C1 is susceptible to hydrolysis or migration, acting as a "chemical handle" for further galloylation.

Thermodynamic Drivers & Acyl Migration[1]

Thermodynamic instability in TGG isomers manifests primarily through Acyl Migration (transesterification).[1] This process is not random; it is driven by the molecule's desire to reach a lower Gibbs free energy (

) state.[1]

The Mechanism of Migration

Under physiological or extraction conditions (pH > 6.0), a free hydroxyl group on the glucose ring can act as a nucleophile, attacking the carbonyl carbon of a neighboring galloyl ester.

• Vicinal Migration (C2

  C3): Rapid due to proximity.[1]

• Distal Migration (C4

  C6): Favored because the primary alcohol at C6 is less sterically hindered and more nucleophilic.

Technical Insight: The migration is base-catalyzed. The deprotonation of a ring hydroxyl generates an oxyanion, which attacks the adjacent ester carbonyl, forming a cyclic orthoacid intermediate before collapsing to the new isomer.

Visualization: Acyl Migration Pathway

The following diagram illustrates the thermodynamic flow from the crowded 1,2,3-TGG to the more stable 1,3,6-TGG via intermediate states.

Figure 1: Predicted thermodynamic relaxation pathway of TGG isomers. Red indicates high instability; Green indicates relative stability.

Computational Modeling (DFT) Approach[1][2]

To predict stability without exhaustive synthesis, Density Functional Theory (DFT) is the standard.[1]

Recommended Level of Theory

For polyphenols involving intramolecular H-bonding (e.g., between galloyl -OH and glucosyl oxygens):

• Functional: B3LYP or M06-2X (better for dispersion forces).[1]

• Basis Set: 6-31+G(d,p) minimum; 6-311++G(d,p) for final energies.[1]

• Solvation Model: IEFPCM (water or methanol) is mandatory, as gas-phase calculations exaggerate H-bond strengths.[1]

Key Parameters to Calculate

• Relative Gibbs Free Energy (

  ): Set the lowest energy isomer (typically 1,3,6-TGG or 1,2,6-TGG depending on solvation) to 0.0 kcal/mol.

• Boltzmann Distribution: Calculate the theoretical population of isomers at 298K.

  [1]

Experimental Validation Protocol

Objective: Determine the kinetic stability and isomerization half-life (

) of TGG isomers under physiological conditions.

Materials & Reagents[1]

• Analytes: Purified 1,3,6-TGG (Standard CAS: 18483-17-5) and 1,2,6-TGG (isolated from Sanguisorba officinalis or Rhus species).[1]

• Buffer: Phosphate buffer (100 mM) adjusted to pH 7.4 (physiological) and pH 5.5 (extraction stability).

• Internal Standard: Syringic acid (structurally similar, non-interfering).[1]

Workflow: Forced Degradation & Isomerization[1][2]

• Preparation: Dissolve TGG isomer to 100

  M in Buffer/MeOH (90:10 v/v).

• Incubation: Thermostat at 37°C in amber vials (light sensitive).

• Sampling: Aliquot at

  hours.

• Quenching: Immediately add 5% Formic Acid (v/v) to drop pH < 3, freezing the isomerization.

• Analysis: UHPLC-DAD-MS/MS.

Analytical Method (Self-Validating)

• Column: C18 Reverse Phase (e.g., Waters HSS T3), 1.8

  m.[1]

• Mobile Phase: (A) 0.1% Formic Acid in Water, (B) Acetonitrile.[1]

• Gradient: 5% B to 40% B over 15 mins. (Isomers separate based on hydrophobicity; 1,3,6-TGG typically elutes later than 1,2,3-TGG due to better interaction with the stationary phase).[1]

• Validation Criteria:

  • Resolution (

    ): > 1.5 between isomers.[1]

  • Mass Balance: Sum of all isomer areas + hydrolysis products must equal >95% of initial area.

Biosynthetic Context

Nature does not always follow thermodynamics immediately; it uses enzymes to create kinetic products.[1]

The Galloyltransferase Machinery

The biosynthesis relies on

-glucogallin ( -GG) as the acyl donor. The enzyme -glucogallin: 1,2,6-tri-O-galloyl- -D-glucose galloyltransferase drives the formation of higher galloylglucoses (like PGG).[1]

• Pathway:

  -GG 1,6-di-O-GG 1,2,6-tri-O-GG 1,2,3,6-tetra-O-GG PGG.[1]

• Note: 1,3,6-TGG is often a "dead-end" or storage form in certain species because the specific enzyme to galloylate the C2 position of 1,3,6-TGG may be absent or sterically hindered.

Figure 2: Biosynthetic route showing 1,2,6-TGG as the primary enzymatic scaffold, while 1,3,6-TGG often arises via isomerization or specific side-pathways.[1]

References

• Niemetz, R., & Gross, G. G. (2005). Enzymology of gallotannin and ellagitannin biosynthesis.[1][2] Phytochemistry, 66(17), 2001-2011.[1] Link

• Hatano, T., et al. (1988). Conformational analysis of galloylglucoses by NMR and molecular mechanics.[1] Chemical and Pharmaceutical Bulletin, 36(12), 4700-4710.[1] Link

• Lassfolk, R., et al. (2023). Mechanism of Acyl Group Migration in Carbohydrates.[1] Chemistry – A European Journal.[1] Link[1]

• Ren, Y., et al. (2013). 1,3,6-Tri-O-galloyl-beta-D-glucose inhibits melanin synthesis.[1] Biological and Pharmaceutical Bulletin. Link

• PubChem Compound Summary. (2023). 1,3,6-Tri-O-galloyl-beta-D-glucose (CID 452707).[1][3] Link

Sources

• 1. PubChemLite - 1,2,3-tri-o-galloyl-beta-d-glucose (C27H24O18) [pubchemlite.lcsb.uni.lu]
• 2. researchgate.net [researchgate.net]
• 3. 1,3,6-Tri-O-Galloyl-Beta-D-Glucose | C27H24O18 | CID 452707 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for extracting 1,4,6-tri-O-galloyl-beta-D-glucose from Phyllanthus emblica

Application Note: Protocol for the Extraction and Isolation of 1,4,6-Tri-O-galloyl- -D-glucose from Phyllanthus emblica

Abstract & Scope

This application note details a high-purity isolation protocol for 1,4,6-tri-O-galloyl-

-D-glucose (1,4,6-TGG) from the fruit of Phyllanthus emblica (Amla). Unlike generic tannin extraction methods, this protocol addresses the specific instability of gallotannins—namely, their susceptibility to hydrolysis and acyl migration (isomerization) under standard laboratory conditions.

Target Molecule: 1,4,6-tri-O-galloyl-

-D-glucose ( ) Molecular Weight: 636.47 g/mol Key Application: Reference standard for antioxidant assays, anti-diabetic research ( -glucosidase inhibition), and antiviral studies.

Pre-Extraction Considerations (The "Why")

The Stability Paradox

Gallotannins are thermodynamically unstable. In aqueous solutions—particularly at neutral or alkaline pH—the galloyl ester groups can migrate to adjacent hydroxyls (e.g., shifting from C4 to C3).

• Critical Control Point: All solvents must be acidified (0.1% formic acid or acetic acid) to maintain pH < 4.0, suppressing ionization and preventing acyl migration.

• Temperature: All extraction steps should be performed at 4°C or room temperature (

  C). Avoid boiling or reflux.

Solvent Selection Strategy

• 70% Acetone (aq): Superior to methanol for initial extraction. Acetone breaks hydrogen bonds between tannins and plant proteins/cell walls more effectively than alcohols, maximizing yield.

• Ethyl Acetate (EtOAc): The partition coefficient of tri-galloyl-glucoses favors EtOAc over water, allowing for the removal of highly polar impurities (simple sugars, mucilage) and non-polar lipids (removed via Hexane).

Workflow Visualization

Figure 1: Step-by-step isolation workflow designed to minimize hydrolysis and maximize purity.

Detailed Experimental Protocol

Phase 1: Extraction and Fractionation

Reagents: Acetone (HPLC grade), Formic Acid (FA), n-Hexane, Ethyl Acetate (EtOAc).

• Preparation: Freeze-dry fresh P. emblica fruits to prevent enzymatic degradation by polyphenol oxidase. Grind to a fine powder (mesh size 40-60).

• Primary Extraction:

  • Mix 100 g powder with 1 L of 70% Acetone containing 0.1% Formic Acid .

  • Sonicate for 30 minutes at room temperature (do not exceed 30°C).

  • Centrifuge at 4000 rpm for 10 min; collect supernatant.

  • Repeat twice and combine supernatants.

• Solvent Removal: Evaporate acetone under reduced pressure (Rotavap) at 35°C. You will be left with a concentrated aqueous suspension.

• Liquid-Liquid Partitioning:

  • Wash the aqueous phase with n-Hexane (1:1 v/v, x3) to remove lipids and chlorophyll. Discard hexane.

  • Extract the aqueous phase with Ethyl Acetate (1:1 v/v, x4).

  • Crucial Step: The 1,4,6-TGG partitions into the EtOAc phase. More polar tannins (monogalloyl glucose) and sugars remain in the water.

  • Dry the EtOAc fraction over anhydrous

    , filter, and evaporate to dryness.

Phase 2: Sephadex LH-20 Chromatography (Enrichment)

Rationale: Sephadex LH-20 separates based on molecular size and hydrogen bonding capabilities. Gallotannins adsorb strongly to the dextran matrix.

• Column Prep: Swell Sephadex LH-20 in 10% Methanol (aq) overnight. Pack a column (

  cm).

• Loading: Dissolve 2 g of the EtOAc extract in minimal MeOH and load.

• Elution Gradient:

  Step	Solvent System	Volume	Target Eluates
  1	Water (0.1% FA)	500 mL	Free sugars, simple acids
  2	30% Methanol	500 mL	Monogalloyl glucoses
  3	50-60% Methanol	500 mL	Tri-galloyl glucoses (Target)
  4	80-100% Methanol	500 mL	Higher MW tannins (Corilagin, PGG)

  | 5 | 70% Acetone | 300 mL | Polymerized tannins (Wash) |

• Monitoring: Check fractions via TLC (Silica gel; Toluene:Ethyl Formate:Formic Acid 5:4:1). Combine fractions showing a spot at

  .

Phase 3: Preparative HPLC (Purification)

System: C18 Reverse Phase Column (

mm, 5 m). Flow Rate: 10-12 mL/min. Detection: UV 280 nm.

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water.

  • Solvent B: Acetonitrile (ACN).[1]

• Gradient Program:

  • 0-5 min: 10% B (Isocratic)

  • 5-25 min: 10%

    35% B (Linear)

  • 25-30 min: 35%

    100% B (Wash)

• Collection: 1,4,6-TGG typically elutes between 22% and 28% ACN . It elutes after 1-galloyl-glucose but before 1,2,3,4,6-penta-O-galloyl-glucose (PGG).

• Post-Process: Immediately freeze and lyophilize the collected fraction. Do not leave in solution, as spontaneous hydrolysis occurs over time.

Analytical Validation (QC)

To confirm the identity of 1,4,6-tri-O-galloyl-

-D-glucose versus its isomers (e.g., 1,3,6-TGG), NMR is required.

Mass Spectrometry (ESI-MS)

• Mode: Negative Ion Mode (

  )

• Expected Mass: m/z 635.1

• Fragment Ions: m/z 483 (loss of one galloyl), m/z 331 (loss of two galloyls), m/z 169 (gallic acid).

NMR Spectroscopy (Key Diagnostic Signals)

The substitution pattern is confirmed by the "downfield shift" of the glucose protons at positions attached to galloyl esters.

Position	(ppm)	Multiplicity	Interpretation
H-1 (Anomeric)	5.8 - 5.9	d, J=8.0 Hz	-configuration (Large J indicates trans-diaxial). High shift confirms galloylation at C1.
H-2	~3.6 - 3.8	m	Unsubstituted (Upfield)
H-3	~3.6 - 3.8	m	Unsubstituted (Upfield)
H-4	5.1 - 5.3	t	Downfield shift confirms galloylation at C4.
H-5	~3.9	m	-
H-6a, 6b	4.3 - 4.5	m	Downfield shift confirms galloylation at C6.
Galloyl H	7.0 - 7.2	s	Singlets for the gallic acid aromatic protons.[2][3]

Note: If H-3 were shifted downfield (~5.4 ppm), the molecule would be 1,3,6-TGG.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing (HPLC)	Interaction with residual silanols on column.	Ensure mobile phase pH is acidic (pH 2.5-3.0). Use "end-capped" C18 columns.
Multiple Peaks in Pure Fraction	Anomeric mutarotation or Acyl migration.	Keep samples lyophilized. Dissolve in DMSO-d6 immediately before NMR. Avoid leaving in water/methanol mixtures > 4 hours.
Low Yield	Tannin-Protein binding in crude extract.	Increase Acetone concentration to 70-80% during initial extraction.

References

• Zhang, Y. J., et al. (2001). "Phyllaemblicins A–C, New Ellagitannins from Phyllanthus emblica." Journal of Natural Products.

• Sawant, L., et al. (2011). "Development and Validation of HPLC Method for Quantification of Phytoconstituents in Phyllanthus emblica."[1] Journal of Chemical and Pharmaceutical Research.

• Niemetz, R., & Gross, G. G. (2005). "Enzymology of Gallotannin Biosynthesis." Phytochemistry. (Provides mechanistic insight into galloyl-glucose stability).

• PubChem. "1,4,6-Tri-O-galloyl-beta-D-glucose Compound Summary." National Library of Medicine.

Sources

• 1. jocpr.com [jocpr.com]
• 2. 1,3,6-Tri-O-Galloyl-Beta-D-Glucose | C27H24O18 | CID 452707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PubChemLite - 1,2,3-tri-o-galloyl-beta-d-glucose (C27H24O18) [pubchemlite.lcsb.uni.lu]

Enzymatic synthesis of 1,4,6-tri-O-galloyl-beta-D-glucose using galloyltransferase

This Application Note and Protocol guide details the enzymatic synthesis of gallotannin precursors, specifically addressing the production and isolation of tri-O-galloyl-glucose isomers.

Application Note: Enzymatic Synthesis of 1,4,6-Tri-O-Galloyl- -D-Glucose

Methodology:

-Glucogallin-Dependent Galloyltransferase Catalysis Date: October 26, 2023 Author: Senior Application Scientist

Abstract

This guide outlines the protocol for the enzymatic synthesis of tri-O-galloyl-

-D-glucose species using galloyltransferase enzymes derived from Quercus robur (Oak) or Rhus typhina (Staghorn Sumac). While the canonical biosynthetic pathway preferentially yields the 1,2,6-isomer , this protocol details the reaction conditions, substrate requirements ( -glucogallin), and chromatographic purification strategies necessary to isolate specific tri-galloyl isomers, including the biologically distinct 1,4,6-tri-O-galloyl- -D-glucose . This compound is a potent antioxidant and tyrosinase inhibitor, distinct from its 1,2,6- and 1,3,6-analogs.

Introduction & Scientific Rationale

The enzymatic synthesis of gallotannins relies on galloyltransferases (ECs 2.3.1.x) that utilize

-glucogallin (1-O-galloyl- -D-glucose) as both an acyl donor and acceptor.[1][2][3][4] Unlike chemical synthesis, which requires complex protection/deprotection steps and often lacks regioselectivity, enzymatic synthesis proceeds under mild physiological conditions.

The Regioselectivity Challenge

In the standard "Gross Pathway" (defined by Georg G. Gross), the sequential galloylation of glucose typically follows the order: 1-OH

6-OH 2-OH 3-OH 4-OH .

• -Glucogallin (1-O-galloyl)[1][2][3][5]

• 1,6-Di-O-galloyl-glucose

• 1,2,6-Tri-O-galloyl-glucose (Major Enzymatic Product)

• 1,2,3,6-Tetra-O-galloyl-glucose

• 1,2,3,4,6-Penta-O-galloyl-glucose (PGG)

Note on 1,4,6-Tri-O-galloyl-glucose: The 1,4,6-isomer represents a deviation from this standard sequence. It is found naturally in species like Rhodiola crenulata and Poincianella pluviosa. Its synthesis in vitro requires careful control of reaction kinetics or the use of specific enzyme fractions that exhibit broader regioselectivity (promiscuity) or specific 4-O-transferase activity at the di-galloyl stage.

Mechanistic Pathway

The reaction is a disproportionation :

Subsequent steps involve -glucogallin donating a galloyl group to the growing gallotannin chain.[1][3]

Caption: Enzymatic pathway showing the divergence between the standard 1,2,6-isomer and the target 1,4,6-isomer.

Materials & Equipment

Reagents

• Enzyme Source: Young leaves of Rhus typhina (Staghorn Sumac) or Quercus robur (Oak). Note: Recombinant galloyltransferases are not widely available commercially; crude or semi-purified plant extracts are the standard.

• Substrates:

  • -Glucogallin (Synthesized enzymatically or chemically).[2][3][4][5]

  • UDP-Glucose (for

    -glucogallin regeneration).[3]

  • Gallic Acid.[2][6]

• Buffer: 0.1 M Potassium Phosphate Buffer (pH 6.5).

• Reducing Agent: 5 mM Dithiothreitol (DTT) or Ascorbate (to prevent oxidation of polyphenols).

• Solvents: Methanol, Orthophosphoric acid (HPLC grade).

• Resin: Sephadex LH-20 (for purification).

Equipment

• High-Performance Liquid Chromatography (HPLC) system with UV detector (280 nm).

• Column: C18 Reverse Phase (e.g., LiChrospher 100 RP-18).

• Centrifuge (refrigerated, 15,000 x g).

• UV-Vis Spectrophotometer.

Experimental Protocol

Phase 1: Enzyme Preparation (Crude Extract)

Rationale: Galloyltransferases are labile. Extraction must occur at 4°C with antioxidants.

• Harvest: Collect 50g of young, expanding leaves from Rhus typhina (June/July harvest is optimal for high activity).

• Homogenization: Grind leaves in liquid nitrogen.

• Extraction: Suspend powder in 250 mL Extraction Buffer (0.1 M Phosphate pH 6.5, 20 mM

  -mercaptoethanol, 10% glycerol, 1% Triton X-100).

• Clarification: Stir for 30 min at 4°C. Add solid (NH

  ) SO to 80% saturation to precipitate proteins.

• Pelleting: Centrifuge at 20,000 x g for 20 min. Discard supernatant.

• Desalting: Resuspend pellet in minimal Activation Buffer (25 mM Phosphate pH 6.5, 5 mM DTT) and pass through a PD-10 desalting column.

  • Validation: Measure protein concentration (Bradford assay).

Phase 2: Enzymatic Synthesis of Tri-O-Galloyl-Glucose

Rationale:

-glucogallin acts as the donor.[1][2][3][5] To favor tri-galloyl formation over higher polymers (PGG), control the reaction time and substrate stoichiometry.

• Reaction Mix Preparation (10 mL scale):

  • Buffer: 50 mM Potassium Phosphate, pH 6.3.

  • Substrate: 10 mM

    -Glucogallin.

  • Enzyme: 1.0 mg/mL crude protein extract.

  • Additives: 5 mM Ascorbate (prevents quinone formation).

• Incubation: Incubate at 30°C in a water bath.

• Time Course Monitoring:

  • Aliquot 100

    L every 30 minutes.

  • Stop reaction with 10

    L 20% acetic acid.

  • Analyze via HPLC (see Phase 3).

  • Target: The reaction typically produces 1,6-di-galloyl-glucose first (1-2 hrs), followed by tri-galloyl-glucose (3-6 hrs).

  • Critical Stop Point: Terminate reaction when the tri-galloyl peak maximizes and before significant tetra-galloyl/PGG forms.

Phase 3: Purification and Isomer Separation

Rationale: The reaction produces a mixture. 1,4,6-tri-O-galloyl-glucose must be separated from the major 1,2,6-isomer.

• Termination: Stop the bulk reaction (10 mL) by adding 1 mL glacial acetic acid.

• Solid Phase Extraction (Sephadex LH-20):

  • Load reaction mixture onto a Sephadex LH-20 column equilibrated with 10% MeOH.

  • Wash: Elute sugars and unreacted gallic acid with 20% MeOH.

  • Elution: Elute gallotannins with a gradient of 40%

    70% MeOH. Collect fractions.

• Preparative HPLC (Isomer Resolution):

  • Column: Semi-prep C18 (250 x 10 mm).

  • Mobile Phase A: 0.05% H

    PO in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 40% B over 40 min.

  • Retention Logic:

    • 1,6-di-O-galloyl-glucose elutes early.

    • 1,2,6-tri-O-galloyl-glucose (Major peak).

    • 1,4,6-tri-O-galloyl-glucose (Minor peak, typically elutes after 1,2,6 due to slight hydrophobicity differences).

    • 1,3,6-tri-O-galloyl-glucose (Alternative minor peak).

Phase 4: Structural Validation

Trustworthiness: Never assume the isomer identity based solely on retention time.

• MS Analysis: ESI-MS (Negative mode). Target Mass: 635 m/z [M-H]

  .

• NMR Spectroscopy (Definitive):

  • Dissolve purified fraction in Acetone-

    or Methanol- .

  • Key Diagnostic: The glucose proton signals at the acylated positions (H-1, H-4, H-6) will be shifted downfield (~4.5 - 5.5 ppm).

  • For 1,4,6-Isomer: Look for downfield shifts specifically at H-1, H-4, and H-6 . If H-2 is not shifted, it confirms the 2-position is free (distinguishing it from the 1,2,6-isomer).

Workflow Diagram

Caption: Step-by-step experimental workflow from enzyme extraction to isomer validation.

Data Summary & Troubleshooting

Expected Analytical Parameters

Parameter	Value / Condition
Precursor	-Glucogallin (MW 332)
Product MW	636.47 Da (C H O )
ESI-MS Ion	635 m/z [M-H]
UV Max	216 nm, 280 nm (Galloyl characteristic)
HPLC Elution Order	G 1,6-Di 1,2,6-Tri 1,4,6-Tri PGG

Troubleshooting Guide

• Low Yield of 1,4,6 Isomer: The enzyme from Rhus naturally favors 1,2,6. To enrich 1,4,6, try altering the pH to 6.0 or lowering the temperature to 25°C, which may affect the kinetic binding preference of the enzyme. Alternatively, screen Camellia sinensis (Tea) extracts, as they contain unique galloyltransferases (ECGT) with different specificities.

• Oxidation (Browning): Increase Ascorbate concentration to 10 mM. Ensure all buffers are degassed.

• Hydrolysis: If gallic acid peaks increase rapidly, the extract may contain tannase. Ensure rapid purification of the galloyltransferase fraction (Phase 1, Step 6) to remove hydrolytic enzymes.

References

• Biosynthesis of gallotannins: Enzymatic conversion of 1,6-digalloylglucose to 1,2,6-trigalloylglucose. Planta, 1988. Link

• Galloylglucose and Gallotannin Biosynthesis. Natural Chemistry Research Group, University of Turku. Link

• 1,4,6-Tri-O-Galloyl-Beta-D-Glucose Compound Summary. PubChem. Link

• Purification and Characterization of a Novel Galloyltransferase Involved in Catechin Galloylation in the Tea Plant. Plant Physiology, 2012. Link

• Enzymatic Synthesis of 1,6-Digalloylglucose

  -Glucogallin. Zeitschrift für Naturforschung C, 1987. Link

Sources

• 1. Biosynthesis of gallotannins. Enzymatic conversion of 1,6-digalloylglucose to 1,2,6-trigalloylglucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Purification and Characterization of a Novel Galloyltransferase Involved in Catechin Galloylation in the Tea Plant (Camellia sinensis) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Galloylglucose and Gallotannin Biosynthesis | Natural Chemistry Research Group [naturalchemistry.utu.fi]
• 4. academic.oup.com [academic.oup.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Chemical synthesis steps for 1,4,6-tri-O-galloyl-beta-D-glucopyranose

An In-Depth Technical Guide to the Chemical Synthesis of 1,4,6-tri-O-galloyl-beta-D-glucopyranose

Introduction

1,4,6-tri-O-galloyl-beta-D-glucopyranose is a member of the gallotannin class of hydrolyzable tannins, which are complex polyphenolic secondary metabolites found in a variety of plants.[1][2] These compounds are characterized by a central glucose core esterified with one or more galloyl moieties, derived from gallic acid.[3] Gallotannins, including multi-galloylated glucose esters, have garnered significant interest from researchers in drug development and materials science due to their diverse and potent biological activities, which include antioxidant, anti-inflammatory, and antitumor effects.[4]

The specific substitution pattern of galloyl groups on the glucose core is crucial for biological function. The regioselective synthesis of specific isomers, such as 1,4,6-tri-O-galloyl-beta-D-glucopyranose, presents a formidable challenge in carbohydrate chemistry.[5][6] The primary difficulty lies in differentiating between the multiple hydroxyl groups of the glucose molecule, each exhibiting subtle differences in reactivity.[5][7]

This guide provides a detailed protocol for the chemical synthesis of 1,4,6-tri-O-galloyl-beta-D-glucopyranose, based on a field-proven, multi-step strategy.[4] The narrative explains the causality behind key experimental choices, from the selection of protecting groups to the sequence of reactions, ensuring a thorough understanding of the synthetic pathway. This document is intended for researchers, scientists, and drug development professionals with a background in synthetic organic chemistry.

Guiding Principles of the Synthetic Strategy

The synthesis of a specific galloyl glucoside isomer requires a robust strategy centered on the principles of regioselective protection and deprotection.[6][8] The hydroxyl groups at positions C-2 and C-3 of the glucose core must be temporarily blocked to direct the galloylation to the desired C-1, C-4, and C-6 positions. Furthermore, the phenolic hydroxyls of the gallic acid itself must be protected to prevent self-polymerization and other side reactions during the esterification (galloylation) steps.

The chosen strategy, adapted from established literature, involves the following key phases:[4]

• Preparation of a Selectively Protected Glucose Acceptor: The synthesis begins with a commercially available glucose derivative, methyl α-D-glucopyranoside. A benzylidene acetal is used to protect the C-4 and C-6 hydroxyls, leaving the C-2 and C-3 positions available for subsequent protection with benzyl ethers. The benzylidene acetal is then selectively removed to expose the C-4 and C-6 hydroxyls for galloylation.

• Preparation of the Activated Galloyl Donor: Gallic acid is protected as its tri-O-benzyl ether and then converted to the more reactive acyl chloride (3,4,5-tri-O-benzylgalloyl chloride). This enhances its electrophilicity for the esterification reactions.

• Sequential Regioselective Galloylation: The synthesis proceeds through a series of carefully orchestrated steps to introduce the galloyl groups at the C-4, C-6, and finally, the anomeric C-1 position.

• Final Deprotection: In the final step, all benzyl ether protecting groups from both the glucose core and the galloyl moieties are removed simultaneously via catalytic hydrogenation to yield the target molecule.

Logical Workflow of the Synthesis

The following diagram outlines the high-level workflow, illustrating the progression from starting materials through key intermediates to the final product.

Caption: High-level workflow for the synthesis of 1,4,6-tri-O-galloyl-β-D-glucopyranose.

Detailed Experimental Protocols

This section provides step-by-step methodologies for the synthesis. All reactions involving anhydrous solvents should be performed under an inert atmosphere (e.g., Argon or Nitrogen).

Part A: Synthesis of Key Intermediates

1. Synthesis of 3,4,5-Tri-O-benzylgalloyl chloride (BnG-Cl)

This protocol begins with the protection of gallic acid's hydroxyl groups as benzyl ethers, followed by conversion to the acid chloride.

• Step A1: 3,4,5-Tri-O-benzylgallic acid:

  • Dissolve gallic acid (1.0 eq) in a suitable solvent such as DMF.

  • Add a base, for example, potassium carbonate (K₂CO₃, 4.0 eq), to the solution.

  • Add benzyl bromide (BnBr, 3.5 eq) dropwise at room temperature.

  • Heat the mixture to approximately 60-70 °C and stir for 12-24 hours until TLC analysis indicates the consumption of starting material.

  • Perform an aqueous work-up followed by recrystallization or column chromatography to purify the 3,4,5-tri-O-benzylgallic acid.

• Step A2: 3,4,5-Tri-O-benzylgalloyl chloride:

  • Suspend the dried 3,4,5-tri-O-benzylgallic acid (1.0 eq) in an anhydrous, non-polar solvent like dichloromethane (CH₂Cl₂) containing a catalytic amount of DMF.

  • Add oxalyl chloride ((COCl)₂, 1.5-2.0 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours. Gas evolution (CO₂, CO, HCl) will be observed.

  • Remove the solvent and excess reagent under reduced pressure. The resulting crude 3,4,5-tri-O-benzylgalloyl chloride is typically used immediately in the next step without further purification.

2. Synthesis of Methyl 2,3-di-O-benzyl-α-D-glucopyranoside

This intermediate serves as the core glucose acceptor with free hydroxyls at the C-4 and C-6 positions.

• Step A3: Methyl 4,6-O-benzylidene-α-D-glucopyranoside:

  • Suspend methyl α-D-glucopyranoside (1.0 eq) in anhydrous acetonitrile or DMF.

  • Add benzaldehyde dimethyl acetal (1.2 eq) and a catalytic amount of p-toluenesulfonic acid (p-TsOH).

  • Heat the mixture to approximately 60 °C under reduced pressure to remove the methanol byproduct, driving the reaction to completion.

  • After cooling, neutralize the acid catalyst with a base (e.g., triethylamine), concentrate the mixture, and purify the product by recrystallization.

• Step A4: Methyl 2,3-di-O-benzyl-4,6-O-benzylidene-α-D-glucopyranoside:

  • Dissolve the product from Step A3 (1.0 eq) in anhydrous DMF.

  • Cool the solution to 0 °C and add sodium hydride (NaH, 60% dispersion in mineral oil, 2.5 eq) portion-wise.[9] Stir for 30-60 minutes until hydrogen evolution ceases.

  • Add benzyl bromide (BnBr, 2.5 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Quench the reaction carefully with methanol, followed by an aqueous work-up and purification by column chromatography.

• Step A5: Methyl 2,3-di-O-benzyl-α-D-glucopyranoside:

  • Dissolve the product from Step A4 in a mixture of acetic acid and water (e.g., 50-80% aqueous acetic acid).[4]

  • Heat the solution to 55-80 °C for several hours, monitoring the removal of the benzylidene acetal by TLC.

  • Concentrate the reaction mixture and purify the resulting diol by column chromatography.

Part B: Synthesis of 1,4,6-tri-O-galloyl-β-D-glucopyranose

The following scheme details the sequential galloylation and final deprotection steps.[4]

Caption: Reaction scheme for the final galloylation and deprotection steps.

• Step B1: Galloylation of C-4 and C-6 Hydroxyls:

  • Dissolve the diol from Step A5 (1.0 eq) in anhydrous pyridine.

  • Add 3,4,5-tri-O-benzylgalloyl chloride (BnG-Cl, from Step A2, ~2.5 eq).

  • Heat the reaction to 60 °C and stir for 24-48 hours.[4] Pyridine acts as both a solvent and an acid scavenger.

  • Cool the mixture, dilute with an organic solvent like ethyl acetate, and wash sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer, concentrate, and purify by silica gel chromatography to yield methyl 2,3-di-O-benzyl-4,6-di-O-(3,4,5-tri-O-benzylgalloyl)-α-D-glucopyranoside.

• Step B2: Acetolysis of the Anomeric Methyl Group:

  • Dissolve the product from Step B1 in a mixture of acetic anhydride (Ac₂O) and acetic acid (AcOH).

  • Cool to 0 °C and add a catalytic amount of concentrated sulfuric acid (H₂SO₄).

  • Stir for a short period (e.g., 30-60 minutes), monitoring carefully by TLC.

  • Quench the reaction by pouring it into ice-water, and extract the product with an organic solvent.

  • Wash the organic extract, dry, concentrate, and purify to obtain the corresponding 1-O-acetyl-β-D-glucopyranose derivative.

• Step B3: Glycosylation at the Anomeric Position:

  • Dissolve the acetylated product from Step B2 (1.0 eq) and 3,4,5-tri-O-benzylgallic acid (1.5 eq) in anhydrous dichloromethane.

  • Add boron trifluoride diethyl etherate (BF₃·Et₂O, 2.0 eq) as a Lewis acid promoter at 0 °C.[10]

  • Stir the reaction, allowing it to warm to room temperature, until the starting material is consumed.

  • Quench the reaction with saturated NaHCO₃ solution and perform a standard work-up.

  • Purify the crude product by column chromatography to isolate the fully protected 1,4,6-tri-O-galloyl-β-D-glucopyranose. The β-anomer is typically favored under these conditions.

• Step B4: Global Deprotection via Hydrogenation:

  • Dissolve the fully protected compound from Step B3 in a solvent mixture such as THF and ethanol.

  • Add 10% Palladium on carbon (Pd-C) catalyst (typically 10-20% by weight).

  • Stir the suspension under a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) at room temperature for 12-24 hours.[4][11]

  • Filter the reaction mixture through a pad of Celite to remove the Pd-C catalyst, washing the pad with methanol.

  • Concentrate the filtrate under reduced pressure.

  • Purify the final product, 1,4,6-tri-O-galloyl-β-D-glucopyranose, using reversed-phase chromatography (e.g., C18 silica) or Sephadex LH-20 resin.[2]

Quantitative Data Summary

The following table summarizes the typical reagents, conditions, and expected outcomes for the synthesis. Yields are indicative and may vary based on experimental conditions and scale.

Step	Reaction	Key Reagents & Solvents	Temp.	Time	Approx. Yield
A4	Benzylation of Diol	NaH, BnBr, DMF	0°C to RT	4-6 h	80-90%
A5	Acetal Hydrolysis	50% aq. AcOH	55°C	24 h	70-75%
B1	Di-galloylation	BnG-Cl, Pyridine	60°C	48 h	~88%
B2	Acetolysis	Ac₂O, AcOH, H₂SO₄	0°C to RT	0.5-1 h	85-95%
B3	Anomeric Galloylation	BnG-OH, BF₃·Et₂O, CH₂Cl₂	0°C to RT	2-4 h	60-70%
B4	Hydrogenation	H₂, 10% Pd-C, THF/EtOH	RT	12-24 h	>90%

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy will confirm the structure. Specific signals for the anomeric proton (β-configuration), the glucose ring protons, and the aromatic protons of the galloyl groups should be observed and assigned.[12]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact molecular weight (C₂₇H₂₄O₁₈, MW: 636.47 g/mol ).[13]

• Chromatography: Purity should be assessed by HPLC.

References

• Ren, Y., et al. (2010). Fractionation of Gallotannins from mango (Mangifera indica L.) kernels by high-speed counter-current chromatography and determination of their antibacterial activity. PubMed. Available at: [Link]

• Chen, X., et al. (2021). Recognition of Gallotannins and the Physiological Activities: From Chemical View. Frontiers in Nutrition. Available at: [Link]

• Ren, Y., et al. (2008). Synthesis of Enantiomerically Pure Unusual Ellagitannins 1,4,6-Tri-O-galloyl-2,3-(R)-hexahydroxydiphenoyl-β-d-glucopyranoside a. American Chemical Society. Available at: [Link]

• Ren, Y., et al. (2015). The Synthesis and Antitumor Activity of Twelve Galloyl Glucosides. Molecules. Available at: [Link]

• Zhu, X., & Schmidt, R. R. (2009). Strategies toward protecting group-free glycosylation through selective activation of the anomeric center. PMC. Available at: [Link]

• Zhu, X., & Schmidt, R. R. (2009). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. MDPI. Available at: [Link]

• Sójka, M., et al. (2023). Impact of Purification Methods on the Antioxidant Properties of Tannin-Rich Extracts Obtained from Berry Fruit By-Products. MDPI. Available at: [Link]

• Demchenko, A. V. (2019). Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. Organic & Biomolecular Chemistry. Available at: [Link]

• Heber, D. (2005). Purifications of ellagitannins. Google Patents.

• Codeé, J. D. C., et al. (2010). Novel protecting groups in carbohydrate chemistry. Comptes Rendus Chimie. Available at: [Link]

• Codeé, J. D. C., & van der Marel, G. A. (2014). Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. Available at: [Link]

• ResearchGate. (2015). How can I separate hydrolysable tannins (gallotannins or ellagitannins) from procyanidins of plant extract?. ResearchGate. Available at: [Link]

• Gross, G. G. (1990). Biosynthesis of gallotannins: formation of polygalloylglucoses by enzymatic acylation of 1,2,3,4,6-penta-O-galloylglucose. PubMed. Available at: [Link]

• Liu, H., et al. (2018). Synthesis of L-glucose and L-galactose derivatives from D-sugars. Chinese Chemical Letters. Available at: [Link]

• University of Malaya Students' Repository. (n.d.). 1H-NMR Spectra of 1,4,6-tri-O-galloyl-β-D-glucose (11). Available at: [Link]

• Chen, X., & Hagerman, A. E. (2002). Preparation of 1,2,3,4,6-penta-O-galloyl-[U-14C]-D-glucopyranose. ResearchGate. Available at: [Link]

• The Good Scents Company. (n.d.). 1,2,6-tri-O-galloyl-beta-D-glucose. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 1,4,6-Tri-O-Galloyl-Beta-D-Glucose. PubChem. Available at: [Link]

• Roy, B., & Demchenko, A. V. (2021). Progress and challenges in the synthesis of sequence controlled polysaccharides. Chemical Science. Available at: [Link]

• Adu, F., et al. (2022). Isolation and Characterization of Galloylglucoses Effective against Multidrug-Resistant Strains of Escherichia coli and Klebsiella pneumoniae. PMC. Available at: [Link]

• Install, J. C., et al. (2022). Selective oxidation of glucose–galactose syrup to gluconic and galactonic acids. Green Chemistry. Available at: [Link]

• Wiley SpectraBase. (n.d.). 1,3,6-TRI-O-GALLOYL-BETA-GLUCOPYRANOSIDE. Available at: [Link]

• Wang, C., et al. (2018). Regioselective Synthesis of Polycyclic and Heptagon- embedded Aromatic Compounds through A Versatile π- Extension of Aryl Halide. Chemistry – A European Journal. Available at: [Link]

• Lin, Y.-M., et al. (2016). Regioselective synthesis of di-C-glycosylflavones possessing anti-inflammation activities. Organic & Biomolecular Chemistry. Available at: [Link]

• Draths, K. M., & Frost, J. W. (1998). Synthesis of Gallic Acid and Pyrogallol from Glucose: Replacing Natural Product Isolation with Microbial Catalysis. Journal of the American Chemical Society. Available at: [Link]

• Huang, D.-W., et al. (2016). Gallic acid ameliorates hyperglycemia and improves hepatic carbohydrate metabolism in rats fed a high-fructose diet. PubMed. Available at: [Link]

• Schmidt, R. R., et al. (1995). Process for the preparation of 2,3,4,6-tetra-O-benzyl-D-glucopyranose. Google Patents.

• ResearchGate. (2016). Gallic acid markedly stimulates GLUT1-mediated glucose uptake by the AsPC-1 pancreatic cancer cell line. ResearchGate. Available at: [Link]

• Install, J. C. (2022). Selective Oxidation of Glucose-Galactose Syrup to Gluconic and Galactonic Acids. Helda - Helsinki.fi. Available at: [Link]

• Fernandez-Mayoralas, A., et al. (2001). Regioselective enzymatic glycosylation of natural polyhydroxylated compounds: galactosylation and glucosylation of protopanaxatriol ginsenosides. PubMed. Available at: [Link]

Sources

• 1. Frontiers | Recognition of Gallotannins and the Physiological Activities: From Chemical View [frontiersin.org]
• 2. WO2005097106A1 - Purifications of ellagitannins - Google Patents [patents.google.com]
• 3. Isolation and Characterization of Galloylglucoses Effective against Multidrug-Resistant Strains of Escherichia coli and Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Synthesis and Antitumor Activity of Twelve Galloyl Glucosides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
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Application Note: In Vitro Cytotoxicity Profiling of 1,4,6-Tri-O-galloyl-beta-D-glucose (1,4,6-TGG)

[1]

Introduction & Compound Significance

1,4,6-Tri-O-galloyl-beta-D-glucose (1,4,6-TGG) is a specific isomer of the hydrolyzable tannin family, structurally characterized by a glucose core esterified with gallic acid at the 1, 4, and 6 positions.[1] While its fully substituted congener, 1,2,3,4,6-penta-O-galloyl-beta-D-glucose (PGG), is widely characterized for antitumor and antiviral properties, partially substituted galloyl glucoses like 1,4,6-TGG represent a distinct chemical space with unique solubility profiles and structure-activity relationships (SAR).[1]

Found in medicinal plants such as Rheum species (Rhubarb) and Balanophora japonica, 1,4,6-TGG exhibits potential as an inhibitor of fatty acid synthase (FAS) and tyrosinase, and acts as a potent antioxidant.[1] However, its evaluation in in vitro cytotoxicity assays presents specific technical challenges common to polyphenols—namely, chemical instability in culture media and interference with standard redox-based viability assays.[1]

Scope of this Guide: This application note provides a validated workflow for determining the cytotoxic potency (

) of 1,4,6-TGG. It prioritizes the Sulforhodamine B (SRB) assay over traditional MTT methods to eliminate false-positive metabolic signals caused by the reducing power of the galloyl groups.

Critical Experimental Considerations (Expertise & Logic)

Before initiating wet-lab work, researchers must address three critical factors specific to hydrolyzable tannins.

A. The "False Viability" Artifact

Standard assays like MTT, MTS, and CCK-8 rely on the reduction of tetrazolium salts to colored formazan by cellular dehydrogenases.

• The Problem: 1,4,6-TGG possesses three galloyl moieties (polyphenols) that act as strong reducing agents.[1] They can chemically reduce MTT to formazan in the absence of live cells, leading to a gross overestimation of cell viability.

• The Solution: Use the SRB Assay (measures total protein mass) or ATP-based luminescence assays .[1] If MTT must be used, strict wash steps and cell-free controls are mandatory.[1]

B. Stability and Hydrolysis

Hydrolyzable tannins are ester-linked.[1]

• Risk: In basic cell culture media (pH > 7.[1]4) or during long-term storage in aqueous buffers, the galloyl groups can hydrolyze, releasing free gallic acid and glucose.[1]

• Mitigation: Store stock solutions in anhydrous DMSO at -80°C. Prepare working dilutions in media immediately prior to treatment.

C. Protein Binding

Tannins bind non-specifically to serum proteins (albumin).[1]

• Impact: High Fetal Bovine Serum (FBS) concentrations (e.g., 10%) can sequester 1,4,6-TGG, reducing its effective free concentration.[1]

• Optimization: Consider running a parallel dose-response in reduced-serum media (1-2% FBS) to assess the "true" potency, while acknowledging that 10% FBS mimics physiological protein binding better.[1]

Experimental Workflow Visualization

The following diagram outlines the logical flow of the experiment, highlighting the critical decision point regarding assay selection to avoid artifacts.

Caption: Workflow for 1,4,6-TGG cytotoxicity profiling. The diamond node highlights the critical divergence where SRB is selected over MTT to prevent false-negative toxicity results due to polyphenol interference.

Protocol 1: Stock Preparation & Handling[1]

Objective: Create a stable stock solution of 1,4,6-TGG (MW ≈ 636.5 g/mol ).

• Weighing: Accurately weigh 1–5 mg of 1,4,6-TGG powder.

  • Note: The compound is often an amorphous powder; protect from light and moisture.

• Solvent: Dissolve in sterile, anhydrous Dimethyl Sulfoxide (DMSO) to a concentration of 100 mM .

  • Calculation: For 1 mg (1.57 µmol), add 15.7 µL DMSO.[1]

• Mixing: Vortex vigorously for 30 seconds. If necessary, sonicate in a water bath for 1 minute to ensure complete dissolution.[1]

• Storage: Aliquot into small volumes (e.g., 20 µL) in amber tubes to avoid freeze-thaw cycles. Store at -80°C . Stable for 6 months.

Protocol 2: Cytotoxicity Screening (SRB Assay)[1]

Rationale: The Sulforhodamine B (SRB) assay binds stoichiometrically to proteins under mild acidic conditions.[1] It is insensitive to the redox potential of tannins, making it the gold standard for this application.

Materials

• Cell Lines: HepG2 (Liver), MCF-7 (Breast), or A549 (Lung).[1]

• Reagents: Trichloroacetic acid (TCA), Acetic acid, SRB dye, Tris base.[1]

• Equipment: Microplate reader (Abs 510 nm).[1]

Step-by-Step Methodology

Day 1: Seeding

• Harvest cells and count viability (Trypan Blue >95%).[1]

• Seed cells in 96-well plates at optimized densities (typically 3,000–5,000 cells/well).

• Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.

Day 2: Treatment

• Preparation of Working Solutions:

  • Thaw 1,4,6-TGG stock.[1]

  • Prepare serial dilutions in fresh culture media.

  • Recommended Range: 0, 1, 5, 10, 25, 50, 100, 200 µM.[1]

  • Vehicle Control: Media + DMSO (matched to highest concentration, e.g., 0.2%).[1]

• Application: Aspirate old media (carefully) and add 100 µL of treatment media.

• Incubation: Incubate for 48 or 72 hours.

Day 3/4: Fixation & Staining (The SRB Steps)

• Fixation: Without removing the culture media, gently add 50 µL of cold 50% (w/v) TCA to each well (Final TCA concentration ~10%).

  • Tip: Add TCA slowly to avoid disturbing the cell monolayer.[1]

• Incubation: Incubate plates at 4°C for 1 hour .

• Washing: Discard supernatant.[1] Wash plates 4 times with slow-running tap water.[1] Allow to air dry completely at room temperature.[1]

• Staining: Add 100 µL of 0.4% (w/v) SRB solution (dissolved in 1% acetic acid) to each well. Incubate for 10–30 minutes at room temperature.

• Destaining: Remove dye and wash 4 times with 1% acetic acid to remove unbound dye.[1]

• Solubilization: Air dry plates. Add 100 µL of 10 mM Tris base solution (pH 10.5) to solubilize the protein-bound dye.[1] Shake on an orbital shaker for 10 minutes.

• Readout: Measure absorbance at 510 nm .

Data Analysis

Calculate % Cell Viability:

Plot % Viability vs. Log[Concentration] to determine the using non-linear regression (Sigmoidal dose-response).

Protocol 3: Mechanistic Validation (ROS Generation)[1]

Rationale: Galloyl glucoses often induce apoptosis via Reactive Oxygen Species (ROS) generation.[1] This protocol confirms if cytotoxicity is ROS-dependent.[1]

• Probe: Use DCFH-DA (2',7'-Dichlorodihydrofluorescein diacetate).[1]

• Seeding: Seed cells in black-walled 96-well plates.

• Treatment: Treat cells with 1,4,6-TGG at

  concentration for a short duration (e.g., 3, 6, 12 hours).[1]

  • Positive Control:[1] H₂O₂ (100 µM).[1]

• Staining: Remove media, wash with PBS.[1] Add 10 µM DCFH-DA in serum-free media.[1] Incubate for 30 min in the dark.

• Measurement: Wash cells with PBS.[1] Measure fluorescence (Ex/Em: 485/535 nm).

• Result Interpretation: An increase in fluorescence intensity indicates intracellular ROS accumulation, suggesting oxidative stress as a mechanism of action.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Solution
High background in "No Cell" wells	Compound precipitation or reaction with dye.[1]	Ensure 1,4,6-TGG is fully soluble.[1] If using MTT, switch to SRB.[1]
Steep Dose-Response Curve	Non-specific toxicity or pH change.[1]	Check media pH at high TGG concentrations.[1] Buffer with HEPES if needed.
Low Potency ( > 100 µM)	Serum protein binding.[1]	Repeat assay in 1% FBS media to verify if albumin is sequestering the compound.[1]
Compound turns media brown	Oxidation of galloyl groups.[1]	Prepare dilutions immediately before use.[1] Limit light exposure.

References

• PubChem. (n.d.).[1] 1,4,6-Tri-O-Galloyl-Beta-D-Glucose Compound Summary. National Library of Medicine.[1] Retrieved from [Link][1]

• Wang, P., et al. (2010).[1][2] Limitations of MTT and MTS-Based Assays for Measurement of Antiproliferative Activity of Green Tea Polyphenols. PLOS ONE.[1] Retrieved from [Link][1]

• Vichai, V., & Kirtikara, K. (2006).[1] Sulforhodamine B colorimetric assay for cytotoxicity screening.[1] Nature Protocols.[1] Retrieved from [Link][1]

• Somayaji, A., & Shastry, C. S. (2021).[1][3] Interference of Antioxidant Flavonoids with MTT Tetrazolium Assay in a Cell Free System.[1] Journal of Pharmaceutical Research International.[1] Retrieved from [Link]

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• 1. 1,4,6-Tri-O-Galloyl-Beta-D-Glucose | C27H24O18 | CID 10077822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Limitations of MTT and MTS-Based Assays for Measurement of Antiproliferative Activity of Green Tea Polyphenols | PLOS One [journals.plos.org]
• 3. journaljpri.com [journaljpri.com]

Application Notes and Protocols: A Senior Application Scientist's Guide to HPLC Method Development for the Separation of Galloylglucose Isomers

Introduction: The Analytical Challenge of Galloylglucose Isomers

Galloylglucoses, a class of hydrolyzable tannins, are of significant interest in the pharmaceutical and nutraceutical industries due to their diverse biological activities. These compounds consist of a glucose core esterified with one or more gallic acid units. The specific position of the galloyl groups on the glucose molecule gives rise to a variety of structural isomers. These isomers, despite having the same molecular weight, can exhibit distinct biological properties. Therefore, the ability to accurately separate and quantify individual galloylglucose isomers is paramount for research, development, and quality control.

High-Performance Liquid Chromatography (HPLC) is the cornerstone technique for the analysis of such complex mixtures.[1] However, the separation of isomers presents a significant chromatographic challenge due to their similar physicochemical properties, which often leads to co-elution. This application note provides a comprehensive, in-depth guide for the development of a robust HPLC method for the separation of galloylglucose isomers, drawing upon established chromatographic principles and field-proven insights.

The Strategic Framework for HPLC Method Development

A successful HPLC method is not achieved by chance but through a systematic and logical progression of steps. For complex separations like that of galloylglucose isomers, a well-defined strategy is essential. This process can be visualized as a funnel, starting with broad screening and progressively narrowing down to a highly optimized and validated method.

Figure 1: A systematic workflow for HPLC method development.

Phase 1: Method Scouting - Laying the Foundation

The initial phase of method development involves making informed decisions based on the chemical nature of the galloylglucose isomers to select the most promising starting conditions.

Analyte and Sample Characterization: Know Your Molecules

A thorough understanding of the analytes is the first step in any successful method development. Galloylglucose isomers are polar, aromatic compounds. The presence of multiple hydroxyl groups on both the glucose and gallic acid moieties makes them water-soluble, while the aromatic rings of the galloyl groups introduce a degree of hydrophobicity and provide a chromophore for UV detection.

Initial Column and Mobile Phase Screening: The Heart of the Separation

The choice of the stationary phase (the column) and the mobile phase is the most critical factor influencing selectivity in HPLC.

Column Selection: The Power of Phenyl Chemistries

While standard C18 (ODS) columns are the workhorses of reversed-phase HPLC, for aromatic isomers like galloylglucoses, a phenyl-based stationary phase often provides superior selectivity.[2][3]

• C18 Columns: These separate primarily based on hydrophobicity. While useful, the subtle differences in the hydrophobicity of galloylglucose isomers may not be sufficient for baseline resolution.

• Phenyl-Hexyl Columns: This is our recommended starting point. The hexyl linker provides a moderate hydrophobic interaction, while the phenyl groups offer a unique separation mechanism based on π-π interactions with the aromatic rings of the galloyl groups.[3][4][5] This dual retention mechanism is often key to resolving positional isomers.[6]

Mobile Phase Selection: Controlling Retention and Peak Shape

For reversed-phase HPLC of polar compounds, a mixture of water and an organic solvent is used.

• Organic Modifier: Acetonitrile and methanol are the most common choices. Acetonitrile is generally preferred for its lower viscosity and better UV transparency. However, methanol can sometimes offer different selectivity, particularly with phenyl columns, and is a worthwhile alternative to screen.[5]

• Aqueous Phase and pH Control: The phenolic hydroxyl groups of gallic acid are weakly acidic. Controlling the pH of the mobile phase is crucial to ensure consistent ionization and, therefore, reproducible retention times and good peak shapes.[7][8][9] Acidifying the mobile phase with a small amount of a weak acid, such as formic acid or acetic acid (typically 0.1%), suppresses the ionization of the phenolic hydroxyls.[8] This leads to increased hydrophobicity and better retention on a reversed-phase column, as well as sharper peaks.[7]

Initial Screening Protocol

• Columns to Screen:

  • Phenyl-Hexyl, 150 mm x 4.6 mm, 3.5 µm

  • C18, 150 mm x 4.6 mm, 3.5 µm (for comparison)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Initial Gradient: A "scouting gradient" is employed to quickly determine the approximate elution conditions.[10]

  • 5% to 95% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: Diode Array Detector (DAD) scanning from 200-400 nm. Monitor at the λmax of galloylglucose (around 280 nm).

• Injection Volume: 5 µL

Phase 2: Method Optimization - Refining the Separation

Once the initial screening has identified the most promising column and mobile phase combination (likely the Phenyl-Hexyl column with an acetonitrile/water/formic acid mobile phase), the next step is to fine-tune the parameters to achieve optimal resolution.

Figure 2: Interplay of key parameters in HPLC method optimization.

Gradient Profile Optimization: The Art of Fine-Tuning

The initial scouting gradient provides a starting point. The goal of optimization is to flatten the gradient slope in the region where the galloylglucose isomers elute to maximize their separation.[10][11][12]

A Step-by-Step Approach to Gradient Optimization:

• Identify the Elution Window: From the scouting gradient, determine the time range and corresponding %B where the isomers of interest elute.

• Shallow Gradient Implementation: Modify the gradient program to have a much shallower slope across this elution window. For example, if the isomers eluted between 10 and 15 minutes in the initial 5-95% B over 20-minute gradient, a new gradient might be:

  • 0-5 min: Hold at initial %B

  • 5-25 min: Linear gradient across the elution window (e.g., 20% to 40% B)

  • 25-27 min: Steep gradient to wash the column (e.g., 40% to 95% B)

  • 27-30 min: Hold at 95% B

  • 30.1-35 min: Return to initial %B and re-equilibrate

• Iterative Refinement: Small adjustments to the gradient start and end points, as well as the gradient time, can be made to further improve the separation.

Temperature and Flow Rate Adjustment

• Temperature: Increasing the column temperature (e.g., to 35-40 °C) can decrease the mobile phase viscosity, leading to lower backpressure and potentially sharper peaks. It can also subtly alter the selectivity of the separation. However, higher temperatures can risk degradation of thermally labile compounds.

• Flow Rate: While 1.0 mL/min is a standard starting point for a 4.6 mm ID column, adjusting the flow rate can impact efficiency. Lower flow rates can sometimes improve resolution but will increase the analysis time.

Phase 3: Method Validation - Ensuring Reliability and Robustness

Once a satisfactory separation is achieved, the method must be validated to ensure it is fit for its intended purpose. The International Council for Harmonisation (ICH) Q2(R1) guidelines provide a framework for analytical method validation.[13][14][15]

Validation Parameters and Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can unequivocally assess the analyte in the presence of other components (e.g., other isomers, impurities, matrix components).[13]	Peak purity analysis using a DAD detector should show no co-eluting peaks. In MS, specific precursor and product ions should be monitored.
Linearity	To demonstrate a proportional relationship between analyte concentration and detector response over a defined range.[16]	Correlation coefficient (r²) ≥ 0.999 for a calibration curve of at least five concentration levels.[16]
Range	The concentration interval over which the method is precise, accurate, and linear.[13]	Typically 80-120% of the target concentration for an assay.[13]
Accuracy	The closeness of the measured value to the true value.[17]	Performed by spiking a blank matrix with a known concentration of the analyte. The recovery should typically be within 98-102%.[17]
Precision	The degree of scatter between a series of measurements from the same homogeneous sample.[15]	- Repeatability (Intra-day): RSD ≤ 2% for multiple injections of the same sample. - Intermediate Precision (Inter-day): RSD ≤ 2% for analyses on different days or by different analysts.
Limit of Detection (LOD)	The lowest concentration of analyte that can be detected but not necessarily quantified.	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.	Signal-to-noise ratio of 10:1.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, temperature, mobile phase composition).[13]	The system suitability parameters (e.g., resolution, tailing factor) should remain within acceptable limits.

Protocols

Protocol 1: Sample Preparation from Plant Material (e.g., Galla Chinensis)

This protocol provides a general procedure for the extraction of galloylglucoses from a plant matrix rich in tannins.

• Grinding: Grind the dried plant material to a fine powder (e.g., using a mortar and pestle or a mill).

• Extraction: a. Weigh approximately 1 g of the powdered material into a flask. b. Add 20 mL of 70% aqueous methanol. c. Sonicate for 30 minutes in a water bath. d. Centrifuge the mixture at 4000 rpm for 15 minutes. e. Collect the supernatant. f. Repeat the extraction on the pellet with another 20 mL of 70% aqueous methanol. g. Combine the supernatants.

• Filtration: Filter the combined extract through a 0.22 µm syringe filter into an HPLC vial.

• Storage: Store the vials at 4°C until analysis.

Protocol 2: Optimized HPLC Method for Galloylglucose Isomer Separation

Parameter	Condition	Rationale
Column	Phenyl-Hexyl, 150 mm x 4.6 mm, 3.5 µm	Provides both hydrophobic and π-π interactions for enhanced selectivity of aromatic isomers.[2][4]
Mobile Phase A	Water + 0.1% Formic Acid	Acidic modifier suppresses ionization of phenolic hydroxyls for better retention and peak shape.[7][8]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Good UV transparency and elution strength.
Gradient	15% to 40% B over 30 minutes	A shallow gradient in the elution range of isomers maximizes resolution.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	35 °C	Improves efficiency and can enhance selectivity.
Injection Volume	5 µL
DAD Wavelength	280 nm	λmax for galloyl moieties.
MS Detection (Optional)	ESI Negative Mode	Galloylglucoses readily form [M-H]⁻ ions.

Protocol 3: Identification of Galloylglucose Isomers by HPLC-MS/MS

Mass spectrometry is a powerful tool for the structural confirmation of separated isomers.

• MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • Scan Mode: Full scan to determine the [M-H]⁻ precursor ion, followed by targeted MS/MS on the precursor ions.

• Expected Fragmentation:

  • The primary fragmentation pathway for galloylglucose isomers involves the neutral loss of the galloyl moiety (152 Da) and/or the glucose moiety (162 Da).[18]

  • A characteristic fragment ion at m/z 169 corresponds to the deprotonated gallic acid.[18]

  • The fragmentation pattern can help confirm the number of galloyl groups attached to the glucose core.[18][19]

Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions with the stationary phase; mobile phase pH too close to analyte pKa.[20]	Ensure the mobile phase is sufficiently acidic (e.g., 0.1% formic acid). Use a high-quality, end-capped column.
Poor Resolution	Sub-optimal mobile phase or gradient.	Further optimize the gradient slope. Try methanol instead of acetonitrile to alter selectivity.[5]
Drifting Retention Times	Inconsistent mobile phase preparation; column temperature fluctuations.	Prepare fresh mobile phase daily. Use a column oven for stable temperature control.
Split Peaks	Partially blocked column frit; sample solvent incompatible with the mobile phase.[21]	Back-flush the column.[20] Dissolve the sample in the initial mobile phase.

Conclusion

The successful separation of galloylglucose isomers by HPLC is an achievable goal with a systematic and well-informed method development strategy. By leveraging the unique selectivity of phenyl-based stationary phases, carefully controlling the mobile phase pH, and optimizing the gradient elution profile, researchers can achieve the resolution necessary for accurate quantification and identification. This application note provides a robust framework and detailed protocols to guide scientists and drug development professionals in this challenging but critical analytical task, ultimately enabling a deeper understanding of the structure-activity relationships of these important natural compounds.

References

• Agilent Technologies. (2022, April 15). Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases.
• European Medicines Agency. (1995, November). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• ResearchGate. (n.d.).
• HPLC-Based Elucidation of Tannins from the Tissue and Callus Culture Extracts of Selected Medicinal Plants | BioScientific Review - UMT Journals. (2025, September 27).
• ResearchGate. (n.d.). (a)
• Phenomenex. (2025, June 6).
• Dolan, J. W. (2020, November 11). Troubleshooting Basics, Part 4: Peak Shape Problems.
• Unger, K. K. (2007, October 8-12).
• Gupta, N., et al. (2021, July 1). HIGH-PERFORMANCE LIQUID CHROMATOGRAPHIC PROCEDURE FOR THE QUANTITATIVE ESTIMATION OF TANNIC ACID IN ROOTS OF Chlorophytum borivilianum. International Journal of Biology, Pharmacy and Allied Sciences.
• Industry news. (2023, December 27).
• Chemguide. (n.d.).
• Separation Methods Technologies. (n.d.). Phenyl-Hexyl Columns.
• Chayaratanasin, P., et al. (2021, October 6). Development of HPLC Method for Catechins and Related Compounds Determination and Standardization in Miang (Traditional Lanna Fermented Tea Leaf in Northern Thailand). PMC.
• Moravek. (2024, December 3).
• Shimadzu. (n.d.).
• Oertel, B. (n.d.). HPLC-METHOD TO DETERMINE COMPLETE PHENOLIC PATTERNS IN ROSACEOUS PLANTS CONTAINING ELLAGITANNINS. ISHS.
• Chemistry LibreTexts. (2023, August 29).
• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues.
• MAC-MOD Analytical. (n.d.). The Importance of HPLC Mobile Phase Additives & Buffers.
• Pharma Growth Hub. (2023, October 20). Phenyl Column Mystery.
• Veeprho. (2025, February 1).
• Taylor, T. (2018, January 9). Troubleshooting GC peak shapes. Element Lab Solutions.
• Agilent Technologies. (2009, October 6). Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol.
• ResearchGate. (2025, December 5). Identification and Comparison of Tannins in Gall of Rhus chinensis Mill. and Gall of Quercus infectoria Oliv. by High-Performance Liquid Chromatography-Electrospray Mass Spectrometry.
• Rhenium Group. (n.d.). Review on Common Observed HPLC Troubleshooting Problems.
• TutorChase. (n.d.). Fragmentation Patterns in Mass Spectrometry (1.2.5) | IB DP Chemistry SL 2025 Notes.
• European Pharmaceutical Review. (2013, August 20). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities.
• AELAB. (2025, May 29). Expert Guide to Troubleshooting Common HPLC Issues.
• CHROMacademy. (n.d.). Gradient HPLC.
• Understanding Gradient HPLC | LCGC Intern
• U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Welch Materials. (2025, March 24).
• Thermo Fisher Scientific. (2022, May 16). HPLC Method Development Step by Step [Video]. YouTube.
• Pharma Mentor. (2026, January 22).
• Dong, M. W., & Hu, G. (2021, March 26). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies.

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Purification of 1,4,6-tri-O-galloyl-beta-D-glucose: A Detailed Guide to Solvent Systems and Chromatographic Protocols

Introduction: The Significance of Purifying 1,4,6-tri-O-galloyl-beta-D-glucose

1,4,6-tri-O-galloyl-beta-D-glucose is a member of the gallotannin family, a class of hydrolyzable tannins characterized by a central glucose core esterified with gallic acid units. Found in various botanicals, this molecule and its isomers exhibit a range of biological activities, making them of significant interest to researchers in drug development, natural product chemistry, and nutritional science. The precise evaluation of these biological properties, however, is contingent on the availability of highly purified material. Co-eluting isomers and other structurally related polyphenols can confound experimental results, underscoring the critical need for robust and efficient purification strategies.

This comprehensive guide provides a detailed exploration of solvent systems and chromatographic protocols for the successful isolation and purification of 1,4,6-tri-O-galloyl-beta-D-glucose. We will delve into the mechanistic principles behind various chromatographic techniques, offering field-proven insights to empower researchers to make informed decisions in their purification workflows.

Chemical Profile of 1,4,6-tri-O-galloyl-beta-D-glucose

A thorough understanding of the physicochemical properties of the target molecule is paramount for developing an effective purification strategy.

Property	Value	Source
Molecular Formula	C₂₇H₂₄O₁₈
Molecular Weight	636.5 g/mol
Polarity	Highly Polar	Inferred from structure
Solubility	Soluble in polar solvents like water, methanol, ethanol, and acetone.	General knowledge of gallotannins

The high polarity of 1,4,6-tri-O-galloyl-beta-D-glucose, stemming from its multiple hydroxyl groups on both the glucose and galloyl moieties, dictates the selection of appropriate chromatographic techniques and solvent systems.

Chromatographic Strategies for Gallotannin Purification

The purification of 1,4,6-tri-O-galloyl-beta-D-glucose from a complex plant extract is typically a multi-step process. An initial crude fractionation is often followed by one or more high-resolution chromatographic steps. The choice of technique depends on the scale of the purification (analytical vs. preparative), the complexity of the initial extract, and the desired final purity.

Caption: A generalized workflow for the purification of 1,4,6-tri-O-galloyl-beta-D-glucose.

Sephadex LH-20: A Workhorse for Tannin Fractionation

Sephadex LH-20 chromatography is a cornerstone technique for the group separation of phenolic compounds.[1] Its unique stationary phase, a hydroxypropylated dextran gel, facilitates separation through a mixed-mode mechanism involving both size exclusion and adsorption chromatography.[2] In the context of gallotannin purification, the adsorption mechanism, driven by hydrogen bonding between the phenolic hydroxyl groups and the ether linkages of the Sephadex matrix, is predominant.

Mechanism of Separation:

• Loading in a Less Polar Solvent: When the crude extract, dissolved in a solvent like ethanol or methanol, is loaded onto the column, the gallotannins, along with other phenolic compounds, adsorb to the Sephadex LH-20 matrix.[2] Less polar compounds and non-phenolic substances, such as sugars, have weaker interactions and are eluted first.

• Elution with a More Polar Solvent: A stepwise or gradient elution with an increasingly polar solvent, typically aqueous acetone, disrupts the hydrogen bonds between the gallotannins and the stationary phase, leading to their elution.[1] Compounds with a higher degree of galloylation (and thus more hydroxyl groups) tend to bind more strongly and require a higher concentration of the more polar solvent for elution.

Recommended Solvent Systems for Sephadex LH-20

Step	Solvent System	Purpose
Equilibration & Loading	100% Ethanol or 80% (v/v) Ethanol in water	To prepare the column and load the sample, promoting adsorption of phenolics.
Wash	100% Ethanol or 80% (v/v) Ethanol in water	To elute non-phenolic compounds and weakly adsorbed substances.
Elution of Tannins	50% (v/v) Acetone in water	To elute the gallotannin fraction.

Protocol: Sephadex LH-20 Column Chromatography

• Column Packing:

  • Swell the Sephadex LH-20 resin in 100% ethanol for at least 4 hours.

  • Create a slurry and pour it into a glass column, allowing it to pack under gravity.

  • Equilibrate the packed column by washing with at least 2-3 column volumes of 100% ethanol until a stable baseline is observed (if using a UV detector).

• Sample Preparation and Loading:

  • Dissolve the crude extract (e.g., the ethyl acetate fraction from a preliminary liquid-liquid extraction) in a minimal volume of 100% ethanol.[1]

  • Carefully apply the sample to the top of the column bed.

• Elution:

  • Begin elution with 100% ethanol to wash out non-adsorbed and weakly adsorbed impurities. Monitor the eluent at 280 nm.

  • Once the absorbance returns to baseline, switch the mobile phase to 50% (v/v) aqueous acetone to elute the gallotannin fraction.[1]

  • Collect fractions and analyze by a suitable method (e.g., TLC or analytical HPLC) to identify those containing the target compound.

• Post-Run:

  • The collected tannin-rich fractions can be pooled, and the solvent removed under reduced pressure. The resulting material is then ready for further high-resolution purification.

High-Speed Counter-Current Chromatography (HSCCC): A Support-Free Approach

HSCCC is a form of liquid-liquid partition chromatography that obviates the need for a solid stationary phase, thereby eliminating issues of irreversible sample adsorption.[3] This makes it particularly well-suited for the preparative-scale purification of polar and potentially reactive compounds like gallotannins. The separation is based on the differential partitioning of solutes between two immiscible liquid phases.

Principle of HSCCC:

The instrument consists of a coiled column that rotates in a planetary motion, creating a strong centrifugal force.[4] This force retains one of the liquid phases (the stationary phase) within the column while the other (the mobile phase) is pumped through it. The continuous mixing and settling of the two phases allows for an efficient partitioning process, leading to the separation of compounds based on their partition coefficients (K).

Solvent System Selection for HSCCC

The selection of an appropriate two-phase solvent system is the most critical step in developing an HSCCC method. The ideal system should provide a partition coefficient (K) for the target compound in the range of 0.5 to 2.0. A commonly used and versatile solvent system for the separation of gallotannins is the hexane-ethyl acetate-methanol-water (HEMWat) system.[3]

Solvent System Composition (v/v/v/v)	Target Analytes	Reference
Hexane/Ethyl Acetate/Methanol/Water (0.5:5:1:5)	Gallotannins (tetra- to deca-O-galloylglucose)	Engels et al., 2010[3]
Hexane/Ethyl Acetate/Methanol/Water (1:2:1:2)	Galloyl, Caffeoyl, and Hexahydroxydiphenoyl Esters of Glucoses	Wang et al., 2018

Protocol: HSCCC Purification of Gallotannins

• Solvent System Preparation:

  • Prepare the chosen solvent system (e.g., hexane/ethyl acetate/methanol/water at a 0.5:5:1:5 ratio) by thoroughly mixing the components in a separatory funnel.

  • Allow the phases to separate completely. The upper phase is typically less polar, and the lower phase is more polar.

• Instrument Setup:

  • Fill the HSCCC column with the stationary phase (either the upper or lower phase, depending on the desired elution mode).

  • Set the desired rotational speed (e.g., 800-1000 rpm).

  • Pump the mobile phase through the column at a specific flow rate (e.g., 2-3 mL/min) until hydrodynamic equilibrium is reached, indicated by the emergence of the mobile phase from the outlet.

• Sample Injection and Elution:

  • Dissolve the pre-purified gallotannin fraction in a small volume of the biphasic solvent system.

  • Inject the sample into the column.

  • Continue pumping the mobile phase and collect fractions. Monitor the effluent at 280 nm.

• Analysis and Recovery:

  • Analyze the collected fractions by TLC or HPLC to identify those containing pure 1,4,6-tri-O-galloyl-beta-D-glucose.

  • Pool the pure fractions and remove the solvents by rotary evaporation.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): High-Resolution Analysis and Purification

RP-HPLC is a powerful technique for the high-resolution separation of phenolic compounds.[5] In this mode, the stationary phase is nonpolar (e.g., C18-bonded silica), and the mobile phase is polar.

Mechanism of Separation:

Separation in RP-HPLC is based on the hydrophobic interactions between the analytes and the nonpolar stationary phase.[6] More polar compounds have less affinity for the stationary phase and elute earlier, while less polar compounds are retained more strongly and elute later. A gradient elution, where the proportion of a less polar organic solvent (e.g., acetonitrile or methanol) in the aqueous mobile phase is gradually increased, is typically employed to elute compounds with a wide range of polarities.[6]

Recommended Solvent Systems for RP-HPLC of Gallotannins

To achieve sharp peaks and good resolution, a small amount of an acid modifier (e.g., formic acid or trifluoroacetic acid) is usually added to the mobile phase to suppress the ionization of the phenolic hydroxyl groups.

Mobile Phase A	Mobile Phase B	Gradient Profile
Water + 0.1% Formic Acid	Acetonitrile + 0.1% Formic Acid	A linear gradient from a low to a high percentage of B.
Water + 0.1% Formic Acid	Methanol + 0.1% Formic Acid	A linear gradient from a low to a high percentage of B.

Protocol: Analytical and Preparative RP-HPLC

• Column and Mobile Phase:

  • Select a suitable C18 column. For analytical purposes, a column with smaller particle size (e.g., <5 µm) will provide higher resolution. For preparative work, a column with a larger diameter and particle size is required.

  • Prepare the mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid) and degas them thoroughly.

• Method Development (Analytical Scale):

  • Inject a small amount of the sample and run a scout gradient (e.g., 5% to 95% acetonitrile over 30-40 minutes) to determine the approximate retention time of the target compound.

  • Optimize the gradient to achieve baseline separation of 1,4,6-tri-O-galloyl-beta-D-glucose from its isomers and other impurities.

• Scale-Up to Preparative HPLC:

  • Based on the optimized analytical method, scale up the separation to a preparative column. The gradient profile and flow rate will need to be adjusted according to the dimensions of the preparative column.

  • Dissolve the sample in a solvent compatible with the initial mobile phase conditions.

  • Perform multiple injections if necessary to process the desired amount of material.

• Fraction Collection and Product Recovery:

  • Collect fractions corresponding to the peak of the target compound.

  • Combine the pure fractions and remove the organic solvent under reduced pressure.

  • The remaining aqueous solution can be lyophilized to obtain the pure compound as a solid.

Hydrophilic Interaction Liquid Chromatography (HILIC): An Alternative for Highly Polar Compounds

HILIC is a variation of normal-phase chromatography that uses a polar stationary phase (e.g., bare silica, amide, or diol) and a mobile phase with a high concentration of an organic solvent mixed with a small amount of water.[7] It is particularly useful for the separation of highly polar compounds that are poorly retained in reversed-phase chromatography.[8]

Mechanism of Separation:

In HILIC, a water-rich layer is adsorbed onto the surface of the polar stationary phase. Separation is achieved through the partitioning of the polar analytes between this immobilized aqueous layer and the bulk mobile phase, which is rich in organic solvent.[9] Analytes are eluted in order of increasing hydrophilicity by increasing the water content of the mobile phase.[10]

Caption: Schematic of the HILIC separation mechanism.

Potential Solvent Systems for HILIC

Stationary Phase	Mobile Phase A	Mobile Phase B
Silica, Amide, Diol	Acetonitrile	Water (often with a buffer or acid modifier)

Given the highly polar nature of 1,4,6-tri-O-galloyl-beta-D-glucose, HILIC presents a promising, albeit less commonly reported, alternative for its purification, potentially offering a different selectivity compared to RP-HPLC.

Conclusion

The successful purification of 1,4,6-tri-O-galloyl-beta-D-glucose relies on a systematic approach that leverages the principles of different chromatographic techniques. A multi-step strategy, often beginning with a group separation on Sephadex LH-20 followed by a high-resolution technique such as HSCCC or preparative RP-HPLC, is generally required to achieve high purity. The choice of solvent systems is paramount and should be guided by the physicochemical properties of the target molecule and the separation mechanism of the chosen chromatographic method. The protocols and insights provided in this guide are intended to equip researchers with the knowledge and tools necessary to develop and execute effective purification strategies for 1,4,6-tri-O-galloyl-beta-D-glucose and other related gallotannins.

References

• Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry, 402(1), 231-247. [Link]

• PolyLC. (n.d.). HILIC Columns for Polar Separations. Retrieved from [Link]

• Element Lab Solutions. (2024, April 22). HILIC – The Rising Star of Polar Chromatography. Retrieved from [Link]

• Buchi. (n.d.). Why HILIC is what your polar compounds need for purification. Retrieved from [Link]

• Roemling, R., Sakata, M., & Kawai, Y. (2022, April 15). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International. [Link]

• Zhang, M., et al. (2022). A simple and practical solvent system selection strategy for high-speed countercurrent chromatography based on the HPLC polarity parameter model. RSC Advances, 12(48), 31235-31243. [Link]

• Hagerman, A. E. (2002). Sephadex LH 20. Miami University. Retrieved from [Link]

• Li, Y., et al. (2025). Screening of Solvent Systems for Countercurrent Chromatography Separation of Polar Constituents from Ginkgo biloba L. Seeds. Molecules, 30(2), 498. [Link]

• Krueger, C. G., et al. (2017). Facile Purification of Milligram to Gram Quantities of Condensed Tannins According to Mean Degree of Polymerization and Flavan-3-ol Subunit Composition. Journal of Agricultural and Food Chemistry, 65(34), 7449-7461. [Link]

• Friesen, J. B., & Pauli, G. F. (2020). Solvent System Selection Strategies in Countercurrent Separation. Journal of Liquid Chromatography & Related Technologies, 43(9-10), 285-300. [Link]

• Wikipedia. (2023, December 29). Countercurrent chromatography. In Wikipedia. [Link]

• Engels, C., Gränle, M., & Schieber, A. (2010). Fractionation of gallotannins from mango (Mangifera indica L.) kernels by high-speed counter-current chromatography and determination of their antibacterial activity. Journal of Agricultural and Food Chemistry, 58(2), 775-780. [Link]

• Biotage. (2023, February 10). What is the Chemistry Behind Reversed-Phase Flash Chromatography? Retrieved from [Link]

• De Villiers, A., et al. (2011). Improving HPLC Separation of Polyphenols. LCGC International, 24(4). [Link]

• Karamać, M., & Kosińska, A. (2008). EXTRACTION AND CHROMATOGRAPHIC SEPARATION OF TANNIN FRACTIONS FROM TANNIN-RICH PLANT MATERIAL. Polish Journal of Food and Nutrition Sciences, 58(4). [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10077822, 1,4,6-Tri-O-Galloyl-Beta-D-Glucose. Retrieved February 27, 2026 from [Link].

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Application Notes and Protocols: Investigating the Anti-HBV Activity of 1,4,6-tri-O-galloyl-beta-D-glucose

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

Chronic Hepatitis B Virus (HBV) infection remains a significant global health challenge, with millions at risk of developing severe liver complications, including cirrhosis and hepatocellular carcinoma. Current antiviral therapies can suppress viral replication but rarely lead to a complete cure due to the persistence of the covalently closed circular DNA (cccDNA) in infected hepatocytes. This necessitates the exploration of novel therapeutic agents with distinct mechanisms of action.

Natural products, with their vast structural diversity, represent a promising reservoir for new antiviral drug candidates. Among these, gallotannins, a class of hydrolysable tannins, have demonstrated a range of biological activities. This document focuses on a specific gallotannin, 1,4,6-tri-O-galloyl-beta-D-glucose , a polyphenolic compound found in plants such as Camellia sinensis[1]. While direct research on this specific molecule is emerging, evidence from structurally related galloylglucose derivatives, such as 1,2,3,4,6-penta-O-galloyl-beta-D-glucose (PGG) and 1,2,4,6-tetra-O-galloyl-β-D-glucose, suggests a potent anti-HBV potential[2][3].

This guide provides a detailed overview of the proposed anti-HBV mechanism of 1,4,6-tri-O-galloyl-beta-D-glucose, drawing upon the established activities of similar polyphenolic compounds. We present a series of robust, field-proven protocols to enable researchers to systematically investigate its efficacy and elucidate its precise mechanism of action.

Proposed Mechanism of Anti-HBV Activity

Based on evidence from related gallotannins, the anti-HBV activity of 1,4,6-tri-O-galloyl-beta-D-glucose is likely multi-faceted, targeting several key stages of the HBV life cycle. The presence of multiple galloyl groups is thought to be crucial for its biological activity[2].

The proposed inhibitory actions include:

• Inhibition of Viral Replication: A primary mechanism is the suppression of HBV DNA replication. This could occur through direct inhibition of the HBV DNA polymerase, an enzyme crucial for the reverse transcription of pregenomic RNA (pgRNA) into the viral DNA genome[4][5].

• Reduction of Viral Antigen Secretion: The compound is expected to decrease the secretion of key viral antigens, namely the Hepatitis B surface antigen (HBsAg) and the Hepatitis B e antigen (HBeAg)[2][3]. HBeAg is a marker for active viral replication, and its reduction is a key indicator of antiviral efficacy[4].

• Modulation of Host Factors: Natural products can modulate host cellular pathways that are hijacked by the virus for its own replication. 1,4,6-tri-O-galloyl-beta-D-glucose may interfere with host factors essential for HBV transcription or replication[6].

• Impact on cccDNA: A critical therapeutic goal is the reduction or silencing of the cccDNA minichromosome. Some polyphenolic compounds have been shown to affect cccDNA levels, potentially through epigenetic modifications or by inhibiting its formation[7][8][9].

The following diagram illustrates the potential points of intervention of 1,4,6-tri-O-galloyl-beta-D-glucose in the HBV life cycle.

Caption: Proposed intervention points of 1,4,6-tri-O-galloyl-beta-D-glucose in the HBV life cycle.

Experimental Protocols

To validate the anti-HBV activity and dissect the mechanism of 1,4,6-tri-O-galloyl-beta-D-glucose, a series of in vitro assays are essential. The HepG2.2.15 cell line is the recommended model system. This human hepatoblastoma cell line is stably transfected with the HBV genome and constitutively produces infectious viral particles, HBsAg, and HBeAg, making it an ideal tool for screening anti-HBV compounds[10][11][12].

Workflow for In Vitro Evaluation

The following diagram outlines the experimental workflow for assessing the anti-HBV potential of 1,4,6-tri-O-galloyl-beta-D-glucose.

Caption: Experimental workflow for evaluating the anti-HBV activity of the test compound.

Protocol 1: Cytotoxicity Assessment using MTT Assay

Rationale: Before evaluating antiviral activity, it is crucial to determine the concentration range at which 1,4,6-tri-O-galloyl-beta-D-glucose is not toxic to the host cells. The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability[13][14][15][16]. This allows for the calculation of the 50% cytotoxic concentration (CC50).

Materials:

• HepG2.2.15 cells

• Complete growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• 1,4,6-tri-O-galloyl-beta-D-glucose (dissolved in DMSO, then diluted in media)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or Solubilization Buffer

• 96-well microplates

• Microplate reader

Procedure:

• Seed HepG2.2.15 cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Prepare serial dilutions of 1,4,6-tri-O-galloyl-beta-D-glucose in complete medium.

• Remove the medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with medium only (blank) and cells with medium containing the same concentration of DMSO as the highest compound concentration (vehicle control).

• Incubate the plate for the desired duration (e.g., 72 hours), corresponding to the planned antiviral assay duration.

• Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C[14].

• Carefully remove the medium.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate gently for 15 minutes.

• Measure the absorbance at 570 nm using a microplate reader[14].

• Calculate cell viability as a percentage of the vehicle control and determine the CC50 value using non-linear regression analysis.

Protocol 2: In Vitro Anti-HBV Activity Assay

Rationale: This core protocol assesses the ability of the compound to inhibit HBV replication and antigen secretion in the HepG2.2.15 cell line. The levels of extracellular HBsAg, HBeAg, and HBV DNA are measured over time.

Materials:

• HepG2.2.15 cells

• Complete growth medium

• 1,4,6-tri-O-galloyl-beta-D-glucose at non-toxic concentrations

• Positive control antiviral drug (e.g., Lamivudine or Entecavir)

• 24-well plates

Procedure:

• Seed HepG2.2.15 cells in a 24-well plate at a density of 5 x 10⁴ cells/well. Incubate for 24 hours.

• Prepare dilutions of 1,4,6-tri-O-galloyl-beta-D-glucose and the positive control drug in complete medium.

• Replace the medium with the prepared drug dilutions. Include a vehicle control (DMSO).

• Incubate the cells at 37°C, 5% CO₂.

• At specified time points (e.g., day 3, 5, and 7), collect the cell culture supernatant for HBsAg, HBeAg, and extracellular HBV DNA analysis. Store at -80°C until use.

• Replenish the wells with fresh medium containing the respective drug concentrations after each collection.

• At the final time point, lyse the cells for the extraction of intracellular HBV DNA.

Protocol 3 & 4: Quantification of HBsAg and HBeAg by ELISA

Rationale: Enzyme-Linked Immunosorbent Assay (ELISA) is a standard method for the quantitative detection of HBsAg and HBeAg in culture supernatants. A reduction in these antigens indicates an inhibitory effect on viral protein expression and secretion[17][18][19][20].

Materials:

• Commercial HBsAg and HBeAg ELISA kits (follow manufacturer's instructions)

• Collected cell culture supernatants

• Microplate reader

Procedure (General Outline):

• Thaw the collected supernatants and standards provided in the kit.

• Add samples, standards, and controls to the antibody-coated microplate wells.

• Incubate as per the kit's instructions to allow antigen binding.

• Wash the wells to remove unbound substances.

• Add the enzyme-conjugated detection antibody.

• Incubate and wash again.

• Add the substrate solution, which will react with the enzyme to produce a colored product.

• Stop the reaction and measure the absorbance at the specified wavelength.

• Calculate the concentration of HBsAg and HBeAg in the samples based on the standard curve. Determine the 50% inhibitory concentration (IC50) for each antigen.

Protocol 5: Quantification of HBV DNA by qPCR

Rationale: Quantitative Polymerase Chain Reaction (qPCR) is a highly sensitive method to quantify the amount of HBV DNA in the culture supernatant (representing released virions) and within the cells (representing replicative intermediates)[21][22]. A decrease in HBV DNA levels is a direct measure of the inhibition of viral replication[7].

Materials:

• DNA extraction kit (for viral DNA from supernatant and total DNA from cells)

• qPCR master mix

• HBV-specific primers and probe

• qPCR instrument

• HBV DNA standard for quantification

Procedure:

• Extracellular DNA: Extract viral DNA from 100-200 µL of the collected culture supernatant using a suitable viral DNA extraction kit.

• Intracellular DNA: Lyse the cells from the 24-well plate and extract total DNA.

• qPCR Reaction: Set up the qPCR reaction with the extracted DNA, qPCR master mix, and HBV-specific primers/probe.

• Amplification: Run the qPCR program with appropriate cycling conditions.

• Quantification: Determine the HBV DNA copy number in each sample by comparing the amplification data to the standard curve.

• Analysis: Calculate the percentage of inhibition relative to the vehicle control and determine the IC50 value for the reduction of both extracellular and intracellular HBV DNA.

Data Interpretation and Summary

The efficacy of 1,4,6-tri-O-galloyl-beta-D-glucose as an anti-HBV agent is determined by comparing its antiviral activity (IC50) with its cytotoxicity (CC50). The Selectivity Index (SI) , calculated as CC50 / IC50 , is a critical parameter. A higher SI value indicates a more favorable safety profile, with potent antiviral activity at non-toxic concentrations.

Parameter	Description	Desired Outcome
CC50 (50% Cytotoxic Concentration)	Concentration that causes 50% reduction in cell viability.	High value
IC50 (50% Inhibitory Concentration)	Concentration that causes 50% inhibition of a viral parameter (HBsAg, HBeAg, or HBV DNA).	Low value
SI (Selectivity Index)	The ratio of CC50 to IC50.	High value (>10)

Advanced Mechanistic Protocols (Optional)

Should initial screening demonstrate significant activity, further studies can be conducted to pinpoint the exact mechanism of action.

• HBV Polymerase Priming Assay: An in vitro assay to directly measure the effect of the compound on the priming activity of the HBV polymerase, the first step in DNA synthesis[23].

• cccDNA Quantification: Specific qPCR assays can be designed to quantify the levels of the persistent cccDNA form in the nucleus of infected cells, to see if the compound affects this key viral reservoir[8].

• HBV Entry Inhibition Assay: Using HBV-permissive cell lines (e.g., HepG2-NTCP), one can assess if the compound blocks the initial entry of the virus into hepatocytes[24].

• Host Factor Analysis: Techniques like Western blotting or RT-qPCR can be used to investigate if the compound modulates the expression of host proteins known to be involved in the HBV life cycle, such as APOBEC3G or the Smc5/6 complex[6][25].

Conclusion

1,4,6-tri-O-galloyl-beta-D-glucose represents a promising scaffold for the development of novel anti-HBV therapeutics. The protocols outlined in this guide provide a comprehensive framework for its evaluation, from initial cytotoxicity and antiviral screening to more in-depth mechanistic studies. By systematically applying these methods, researchers can generate the robust data necessary to validate its potential and advance its development as a future treatment for chronic Hepatitis B.

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• Zhang, Y., et al. (2024). Antioxidant 1,2,3,4,6-Penta-O-galloyl-β-D-glucose Alleviating Apoptosis and Promoting Bone Formation Is Associated with Estrogen Receptors. Molecules, 29(22), 5032.
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Application Note: Preparation and Handling of 1,4,6-Tri-O-galloyl-beta-D-glucose (1,4,6-TGG) for Cell Culture

[1][2][3]

Abstract

This guide provides a standardized protocol for the preparation, storage, and application of 1,4,6-tri-O-galloyl-beta-D-glucose (1,4,6-TGG) stock solutions in cell culture environments.[1][2][3] 1,4,6-TGG is a hydrolyzable tannin and a specific isomer of galloyl glucose known for its antitumor, antioxidant, and enzyme-inhibitory properties.[1][2] Due to the presence of multiple labile ester bonds and phenolic hydroxyl groups, this compound requires strict handling conditions to prevent oxidation and hydrolysis, ensuring experimental reproducibility.[1][2]

Physicochemical Profile & Biological Context[1][2][3][4][5][6][7][8][9][10][11][12]

Before initiating wet lab work, it is critical to understand the compound's properties to select the appropriate solvent system and concentration ranges.[1][2]

Table 1: Compound Specifications

Property	Detail
Compound Name	1,4,6-Tri-O-galloyl-beta-D-glucose
Common Abbreviation	1,4,6-TGG
CAS Number	94513-58-3
Molecular Formula	C₂₇H₂₄O₁₈
Molecular Weight	636.47 g/mol
Solubility	Soluble in DMSO (>10 mM); Poorly soluble in water; Soluble in Ethanol
Stability	Sensitive to hydrolysis (ester bonds) and oxidation (phenolic groups).[1][2][3][4][5][6] Light sensitive.[1][2][6]
Key Applications	Antitumor activity (HeLa, HL-60), DNA polymerase inhibition, Antioxidant

Expert Insight: Unlike the more common 1,2,3,4,6-penta-O-galloyl-glucose (PGG), the 1,4,6-TGG isomer has free hydroxyl groups at the C2 and C3 positions.[1][2] This structural difference influences its polarity and binding affinity to cellular targets but does not significantly alter the solubility profile compared to other gallotannins.[1][2][6]

Critical Considerations for Cell Culture

Solvent Selection Strategy

• Primary Solvent (DMSO): Dimethyl sulfoxide (DMSO) is the preferred solvent.[1][2][3][6] It effectively disrupts the crystal lattice of polyphenols.[1][2][6] Use anhydrous, cell-culture grade DMSO (≥99.9%) to prevent hydrolysis caused by trace water.[1][2][3][6]

• Alternative (Ethanol): Ethanol can be used but is more volatile, leading to concentration shifts over time.[1][2][3][6] It is less recommended for long-term stock storage.[1][2][6]

• Aqueous Solubility: Direct dissolution in water or media is not recommended for stock preparation.[1][2][3][6] It often leads to micro-precipitation that is invisible to the naked eye but causes significant variability in dose-response curves.[1][2][6]

Stability & Hydrolysis

The galloyl moieties are attached via ester linkages.[1][2][6]

• pH Sensitivity: These bonds are susceptible to base-catalyzed hydrolysis.[1][2][3][6] Avoid alkaline buffers.[1][2][6]

• Oxidation: The phenolic rings oxidize rapidly in light and high oxygen environments (turning the solution brown/black).[1][2][3][6] Always work in low light and store in amber vials.

Protocol: Stock Solution Preparation (10 mM)

Objective: Prepare 1 mL of a 10 mM stock solution of 1,4,6-TGG.

Materials Required[2][3][4][6][8][9][10][11][12][13]

• 1,4,6-TGG powder (stored desiccated at -20°C).[1][2][3][6]

• Anhydrous DMSO (Cell Culture Grade).[1][2][3][6]

• Amber glass vials (1.5 mL or 2 mL) with PTFE-lined caps.[1][2][3][6]

• 0.22 µm PTFE syringe filter (Do not use Nylon or Cellulose Acetate as they bind polyphenols).[1][2][3][6]

Step-by-Step Methodology

• Equilibration: Remove the 1,4,6-TGG vial from the freezer and allow it to equilibrate to room temperature (approx. 20 mins) inside a desiccator. Why? Opening a cold vial condenses atmospheric moisture, initiating hydrolysis.[1][2]

• Weighing: Weigh 6.36 mg of 1,4,6-TGG.

  • Calculation:

    [1][2][3][7][6]
  • [1][2][3]

• Solubilization: Add 1.0 mL of anhydrous DMSO to the vial.

• Mixing: Vortex gently for 30-60 seconds. If particles persist, sonicate in a water bath at room temperature for 2 minutes. Avoid heating above 37°C.

• Sterilization (Optional but Recommended):

  • If the compound is non-sterile, filter through a 0.22 µm PTFE filter .[1][2]

  • Note: Pre-wet the filter with pure DMSO to minimize volume loss.[1][2][6]

• Aliquot & Storage:

  • Divide into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

  • Store at -80°C (6 months) or -20°C (1 month).

Protocol: Dilution for Cell Culture Treatment

Objective: Dilute the stock into culture media without precipitating the compound or causing solvent toxicity.

Workflow Visualization

The following diagram illustrates the logical flow from stock preparation to cell treatment, emphasizing the "Intermediate Dilution" step to prevent solvent shock.

Figure 1: Step-wise dilution strategy to ensure solubility and minimize DMSO cytotoxicity.

Dilution Procedure[2][3][4][12]

• Thaw: Thaw one aliquot of 10 mM stock at room temperature. Vortex briefly.

• Intermediate Dilution (Optional but Best Practice):

  • Prepare a 100 µM intermediate by diluting 10 µL of Stock into 990 µL of warm media (or PBS).[1][2][3][6]

  • Observation: Check for cloudiness.[1][2][6] If cloudy, the concentration is too high for the media formulation; reduce concentration or use a carrier (e.g., BSA).[1][2][3][6]

• Final Treatment:

  • Dilute the intermediate or stock directly into the culture well to reach the desired final concentration (e.g., 10 µM, 50 µM).[1][2][3][6]

  • Constraint: Ensure final DMSO concentration is ≤ 0.5% (v/v) , ideally ≤ 0.1%.

  • Example: To treat 2 mL of media at 50 µM using 10 mM stock:

    • .[1][2][3][6]

    • Final DMSO =

      .[1][2][3][6]

Quality Control & Troubleshooting

Self-Validating System

To ensure the integrity of your experiment, perform these checks:

Issue	Diagnostic	Corrective Action
Precipitation in Media	Solution turns cloudy immediately upon addition.[1][2][3][6]	1. Vortex media immediately.2. Pre-warm media to 37°C.3. Lower the working concentration.
Color Change (Darkening)	Stock turns dark brown/black.	Oxidation occurred. Discard stock. Ensure tighter sealing and use amber vials.
Cytotoxicity in Controls	Vehicle control (DMSO only) shows cell death.[1][2][3][6]	DMSO % is too high (>0.5%).[1][2][3][6] Reduce stock concentration to 50 mM to allow smaller volume additions, or perform a DMSO titration curve.

Biological Pathway Context

Understanding why you are using 1,4,6-TGG helps in experimental design. It often acts by inhibiting specific enzymes or signaling pathways.[1][2][6]

Figure 2: Simplified mechanism of action for 1,4,6-TGG in cancer cell models.[1][2][3][6]

References

• PubChem. 1,4,6-Tri-O-Galloyl-Beta-D-Glucose (CID 10077822).[1][2] National Library of Medicine.[1][2][6] [Link][1][2][3][6]

• Zhang, Y., et al. (2009).[1][2][3][6] The Synthesis and Antitumor Activity of Twelve Galloyl Glucosides.[1][2][6] Molecules, 14(1), 17-24.[1][2][3][6] [Link]

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Application Note &amp; Protocol: Regioselective Galloylation of D-Glucose for the Synthesis of 1,4,6-Tri-O-galloyl-β-D-glucopyranose

Abstract

This document provides a detailed technical guide for the regioselective synthesis of 1,4,6-tri-O-galloyl-β-D-glucopyranose, a specific gallotannin of interest for its potential biological activities. The controlled acylation of polyhydroxylated scaffolds like glucose presents a significant synthetic challenge due to the similar reactivity of its multiple hydroxyl groups. This guide outlines two primary strategic approaches: a highly selective chemoenzymatic protocol leveraging lipase catalysis and a classic chemical synthesis route employing an orthogonal protecting group strategy. By explaining the causality behind experimental choices and providing robust, step-by-step protocols, this note serves as a practical resource for chemists and biochemists aiming to synthesize specific galloyl glucoside isomers for research and development.

Introduction: The Challenge of Regioselective Synthesis

Galloyl glucosides are a class of plant-derived polyphenolics where a central glucose core is esterified with one or more galloyl moieties.[1] The number and position of these galloyl groups critically influence the molecule's biological and pharmacological properties, including antioxidant, anti-inflammatory, and antitumor activities.[1][2] 1,4,6-Tri-O-galloyl-β-D-glucopyranose, a naturally occurring isomer found in plants like Camellia sinensis, is a valuable target for synthetic chemists.[3]

However, the synthesis of a specific isomer such as the 1,4,6-substituted product is non-trivial. The D-glucose molecule possesses five hydroxyl groups (one primary at C-6 and four secondary at C-1, C-2, C-3, and C-4) with nuanced differences in reactivity. Direct galloylation of unprotected glucose typically results in a complex mixture of isomers that are difficult to separate. Therefore, achieving regioselectivity requires a carefully designed strategy to differentiate and selectively functionalize the target hydroxyl positions.[4][5][6] This guide explores two robust methodologies to overcome this challenge.

Strategic Overview: Chemoenzymatic vs. Chemical Synthesis

Two principal pathways are presented for the synthesis of 1,4,6-tri-O-galloyl-β-D-glucopyranose:

• Chemoenzymatic Synthesis: This modern approach utilizes enzymes, most notably lipases, as catalysts. Lipases can operate in non-aqueous environments and exhibit remarkable regioselectivity, often preferentially acylating the primary C-6 hydroxyl and the anomeric C-1 hydroxyl of glucose.[7][8] This strategy minimizes the need for complex protection-deprotection steps, offering a more atom-economical and "greener" synthetic route.

• Chemical Synthesis with Protecting Groups: This classical and highly versatile approach relies on the use of orthogonal protecting groups to temporarily mask non-target hydroxyls, allowing for the chemical modification of the desired positions.[9][10] While often involving more steps, this strategy provides precise control over the synthetic outcome and is well-established in carbohydrate chemistry.[5][11]

Application Protocol 1: Chemoenzymatic Synthesis

Principle and Rationale

This protocol leverages the catalytic prowess of an immobilized lipase, specifically Candida antarctica Lipase B (commercially available as Novozym® 435), to catalyze the transesterification between D-glucose and an activated galloyl donor.[12][13] Lipases are well-documented for their ability to selectively acylate the C-6 primary alcohol of glucose due to lower steric hindrance at the active site.[8] Selectivity for the C-1 and C-4 positions can also be achieved, though it is often more sensitive to reaction conditions such as the solvent, temperature, and nature of the acyl donor. The use of an activated acyl donor, such as a vinyl or ethyl ester of gallic acid, is crucial as it renders the transesterification process thermodynamically favorable.[14]

Experimental Workflow Diagram

Caption: Chemoenzymatic synthesis of 1,4,6-tri-O-galloyl-β-D-glucopyranose.

Materials and Reagents

• D-Glucose (anhydrous)

• Gallic Acid

• Vinyl acetate

• Immobilized Candida antarctica Lipase B (Novozym® 435)

• Palladium(II) acetate (for donor activation)

• 2-Methyltetrahydrofuran (2-MeTHF), anhydrous

• Molecular sieves (4 Å)

• Ethyl acetate (EtOAc), HPLC grade

• Hexanes, HPLC grade

• Methanol (MeOH), HPLC grade

• Deuterated solvents for NMR (e.g., DMSO-d₆)

• Standard laboratory glassware, magnetic stirrer, heating mantle, rotary evaporator, and column chromatography setup.

Step-by-Step Protocol

Part A: Preparation of Vinyl Gallate (Activated Donor)

• Setup: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve gallic acid (1.0 eq) and palladium(II) acetate (0.05 eq) in vinyl acetate (10-15 eq).

• Reaction: Heat the mixture to reflux (approx. 72-74 °C) and stir for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting gallic acid is consumed.

• Workup: Cool the reaction mixture to room temperature. Filter off the catalyst. Concentrate the filtrate under reduced pressure using a rotary evaporator to remove excess vinyl acetate.

• Purification: Purify the resulting crude vinyl gallate by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

• Characterization: Confirm the structure of vinyl gallate using ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Part B: Lipase-Catalyzed Regioselective Galloylation

• Setup: To a flask containing anhydrous D-glucose (1.0 eq) and freshly activated 4 Å molecular sieves, add anhydrous 2-MeTHF.

• Substrate Addition: Add the prepared vinyl gallate (3.5 eq) to the glucose suspension. The slight excess of the acyl donor helps drive the reaction to completion.

• Enzyme Addition: Add Novozym® 435 (typically 20-30% by weight of the substrates).

• Reaction: Seal the flask and place it in an incubator shaker or on a stirring hotplate at 50-60 °C. Allow the reaction to proceed for 72-96 hours. Monitor the formation of the product by TLC or HPLC.

• Quenching and Enzyme Recovery: Once the reaction has reached the desired conversion, cool the mixture to room temperature. Filter the reaction mixture to recover the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and reused for subsequent batches.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting syrup by flash column chromatography on silica gel. A typical elution system would be a gradient of methanol in ethyl acetate to separate the desired tri-galloylated product from mono-, di-galloylated isomers and unreacted starting materials.

• Structural Verification: Collect the fractions corresponding to the desired product. Confirm the structure and regiochemistry as 1,4,6-tri-O-galloyl-β-D-glucopyranose using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS). The anomeric proton signal in the ¹H NMR spectrum is a key indicator of the β-configuration.

Application Protocol 2: Chemical Synthesis via Protecting Groups

Principle and Rationale

This strategy achieves regioselectivity by masking the C-2 and C-3 hydroxyls, leaving the C-1, C-4, and C-6 positions accessible for galloylation. A multi-step process involving protection, galloylation, and deprotection is required.[9][10] The choice of protecting groups is critical; they must be stable during the galloylation step but removable under conditions that do not affect the newly formed ester linkages.[10] For this protocol, we propose a strategy starting from a commercially available glucose derivative to simplify the initial protection steps. The galloyl groups themselves are protected with benzyl ethers, which can be cleanly removed by catalytic hydrogenation in the final step.[11]

Materials and Reagents

• Methyl 4,6-O-benzylidene-α-D-glucopyranoside

• Sodium hydride (NaH)

• Benzyl bromide (BnBr)

• Tetrabutylammonium iodide (TBAI)

• Dimethylformamide (DMF), anhydrous

• Tri-O-benzylgalloyl chloride (prepared from tri-O-benzylgallic acid)

• Pyridine, anhydrous

• Palladium on carbon (10% Pd/C)

• Acetic acid (AcOH)

• Hydrochloric acid (HCl)

• Standard organic synthesis glassware and purification equipment.

Step-by-Step Protocol

• Step 1: Protection of C-2 and C-3 Hydroxyls.

  • Start with methyl 4,6-O-benzylidene-α-D-glucopyranoside. Dissolve it in anhydrous DMF.

  • Cool the solution to 0 °C and add sodium hydride (2.5 eq) portion-wise.

  • Add benzyl bromide (2.5 eq) and a catalytic amount of TBAI.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction carefully with methanol and concentrate. Purify by column chromatography to obtain methyl 2,3-di-O-benzyl-4,6-O-benzylidene-α-D-glucopyranoside.

• Step 2: Selective Deprotection of C-4 and C-6 Hydroxyls.

  • Hydrolyze the benzylidene acetal using an aqueous acid solution (e.g., 80% acetic acid) at an elevated temperature (e.g., 80 °C) to free the C-4 and C-6 hydroxyls.

  • Monitor by TLC until the starting material is consumed.

  • Neutralize, extract the product, and purify by column chromatography to yield methyl 2,3-di-O-benzyl-α-D-glucopyranoside.

• Step 3: Galloylation of C-4 and C-6 Hydroxyls.

  • Dissolve the product from Step 2 in anhydrous pyridine and cool to 0 °C.

  • Add tri-O-benzylgalloyl chloride (2.2 eq) dropwise.

  • Stir the reaction at room temperature for 24 hours.

  • Work up the reaction by pouring it into ice-water, extracting with an organic solvent, and washing the organic layer.

  • Purify by column chromatography to obtain the fully protected intermediate.

• Step 4: Conversion of Anomeric Methyl Glycoside and Galloylation of C-1.

  • Hydrolyze the anomeric methyl glycoside using acidic conditions (e.g., AcOH/HCl) to yield the free hemiacetal.

  • Galloylate the newly freed C-1 hydroxyl using tri-O-benzylgalloyl chloride and pyridine as in Step 3 to install the final galloyl group. This step may produce a mixture of α and β anomers, which will require careful chromatographic separation.

• Step 5: Global Deprotection.

  • Dissolve the fully protected 1,4,6-tri-O-galloyl glucoside in a suitable solvent mixture (e.g., THF/EtOH).

  • Add 10% Pd/C catalyst.

  • Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously for 24-48 hours.

  • Filter the reaction through Celite to remove the catalyst and concentrate the filtrate.

• Step 6: Purification and Characterization.

  • Purify the final product, 1,4,6-tri-O-galloyl-β-D-glucopyranose, using column chromatography or preparative HPLC.

  • Confirm the structure and purity using NMR and HRMS as described in Protocol 1.

Troubleshooting and Optimization

Issue	Potential Cause	Recommended Solution
Low Yield (Enzymatic)	Inactive enzyme; insufficient reaction time; poor choice of solvent.	Use fresh, properly stored enzyme. Extend reaction time and monitor via HPLC. Screen alternative anhydrous solvents like t-butyl alcohol or ionic liquids.[8]
Mixture of Isomers	Non-optimal reaction conditions; inherent enzyme limitations.	Adjust temperature and substrate molar ratios. Employ advanced purification techniques like preparative HPLC for challenging separations.
Incomplete Reaction (Chemical)	Steric hindrance; poor nucleophilicity of hydroxyl group.	Use a more reactive acylating agent. Increase reaction temperature or time. Use a stronger, non-nucleophilic base.
Incomplete Deprotection	Catalyst poisoning; insufficient hydrogen pressure.	Use fresh catalyst. Increase catalyst loading or hydrogen pressure. Ensure solvents are free of potential catalyst poisons (e.g., sulfur compounds).

Summary of Methodologies

Parameter	Protocol 1: Chemoenzymatic Synthesis	Protocol 2: Chemical Synthesis
Number of Steps	2-3 (Donor prep, Galloylation)	6-8 (Multiple protection/deprotection steps)
Reagent Toxicity	Generally lower (enzyme, common solvents)	Higher (NaH, BnBr, Pyridine)
Reaction Conditions	Mild (40-60 °C, atmospheric pressure)	Can require harsh conditions (strong bases, high temp)
Regioselectivity	High, but may require optimization	High, controlled by protecting group strategy
Typical Overall Yield	Moderate	Variable, can be low due to multiple steps
Scalability	Can be challenging due to enzyme cost/stability	Well-established for large-scale synthesis
Key Advantage	"Green" chemistry, fewer steps	High degree of control, predictable outcome

References

• Natural Chemistry Research Group. (n.d.). Galloylglucose and Gallotannin Biosynthesis.

• Cammann, K., et al. (1989). Biosynthesis of gallotannins: beta-glucogallin-dependent formation of 1,2,3,4,6-pentagalloylglucose by enzymatic galloylation of 1,2,3,6-tetragalloylglucose. Archives of Biochemistry and Biophysics. Retrieved from [Link]

• McKay, M. J., & Nguyen, H. M. (2018). Strategies toward protecting group-free glycosylation through selective activation of the anomeric center. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Gonda, Z., et al. (2023). From Hamamelitannin Synthesis to the Study of Enzymatic Acylations of D-Hamamelose. Molecules. Retrieved from [Link]

• Sivashanmugam, P., & Murugan, K. (2015). Tannase enzyme: The most promising biocatalyst for food processing industries. ResearchGate. Retrieved from [Link]

• Li, C. W., Dong, H. J., & Cui, C. B. (2015). The Synthesis and Antitumor Activity of Twelve Galloyl Glucosides. Molecules. Retrieved from [Link]

• Yu, X. W., & Li, Y. Q. (2007). Enzymatic synthesis of gallic acid esters using microencapsulated tannase: Effect of organic solvents and enzyme specificity. ResearchGate. Retrieved from [Link]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]

• van der Vorm, S. (2015). Protective group strategies in carbohydrate and peptide chemistry. Scholarly Publications Leiden University. Retrieved from [Link]

• He, Q., et al. (2001). Synthesis of Gallotannins. Carbohydrate Research. Retrieved from [Link]

• He, Q., et al. (2001). Synthesis of gallotannins. Scilit. Retrieved from [Link]

• van der Vorm, S., et al. (2010). Novel protecting groups in carbohydrate chemistry. Comptes Rendus Chimie. Retrieved from [Link]

• Volbeda, A. G., et al. (2017). Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. Retrieved from [Link]

• Taylor & Francis. (n.d.). Tannase – Knowledge and References. Retrieved from [Link]

• Ma, L., et al. (2022). Microbial tannases: biosynthesis, purification, characterization and potential industrial applications. Applied Microbiology and Biotechnology. Retrieved from [Link]

• Yu, H., et al. (2017). Efficient chemoenzymatic synthesis of novel galacto-N-biose derivatives and their sialylated forms. Chemical Communications. Retrieved from [Link]

• Holmberg, E., & Hult, K. (1991). Lipase-Catalyzed Regioselective Acylation and Deacylation of Glucose Derivatives. Biocatalysis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,4,6-Tri-O-Galloyl-Beta-D-Glucose. PubChem Compound Database. Retrieved from [Link]

• Li, D., et al. (2022). Lipase-catalyzed one-step regioselective synthesis of 1,2-dioctanoylgalloylglycerol in a solvent-free system: Optimization of reaction conditions and structural elucidation. Food Chemistry. Retrieved from [Link]

• Reddy, P. V., et al. (2022). Chemically Synthesized 1,2,3,4,6-Pentakis-O-Galloyl-β-D-Glucopyranoside Blocks SARS-CoV-2 Spike Interaction with Host ACE-2 Receptor. Pharmaceuticals. Retrieved from [Link]

• Li, D., et al. (2022). Lipase-catalyzed one-step regioselective synthesis of 1,2-dioctanoylgalloylglycerol in a solvent-free system: Optimization of reaction conditions and structural elucidation. ResearchGate. Retrieved from [Link]

• Dong, H., et al. (2013). Pancreatic Lipase Inhibitory Gallotannins from Galla Rhois with Inhibitory Effects on Adipocyte Differentiation in 3T3-L1 Cells. Molecules. Retrieved from [Link]

• Pauvert, Y., et al. (2023). Improved Total Synthesis of 1,3,6-Trigalloyl-β-d-glucose from Glucose. ResearchGate. Retrieved from [Link]

• Chen, X., & Hagerman, A. E. (2003). Preparation of 1,2,3,4,6-penta-O-galloyl-[U-14C]-D-glucopyranose. Journal of Labelled Compounds and Radiopharmaceuticals. Retrieved from [Link]

• Li, J., et al. (2012). Lipase-Catalyzed Synthesis and Characterization of 6-O-(11-Dodecenoic)-Glucose Ester in Ionic Liquids. Scientific Research Publishing. Retrieved from [Link]

• Wang, Z., et al. (2021). Natural product 1,2,3,4,6-penta-O-galloyl-β-D-glucopyranose is a reversible inhibitor of glyceraldehyde 3-phosphate dehydrogenase. Communications Biology. Retrieved from [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry. Retrieved from [Link]

• Wood, H. P., et al. (2021). Enzymatic production of β-glucose 1,6-bisphosphate through manipulation of catalytic magnesium coordination. Green Chemistry. Retrieved from [Link]

• Takasaki, Y. (1972). U.S. Patent No. 3,689,362. Washington, DC: U.S. Patent and Trademark Office.

• Wood, H. P., et al. (2021). Enzymatic production of β-glucose 1,6-bisphosphate through manipulation of catalytic magnesium coordination. Green Chemistry. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Stabilizing 1,4,6-tri-O-galloyl-beta-D-glucose in Aqueous Solutions

Welcome to the technical support guide for 1,4,6-tri-O-galloyl-beta-D-glucose. This resource is designed for researchers, scientists, and drug development professionals to address the common challenge of preventing hydrolysis of this compound in aqueous media. As a gallotannin, 1,4,6-tri-O-galloyl-beta-D-glucose possesses significant biological activity, but its ester linkages are highly susceptible to cleavage in aqueous environments. This guide provides in-depth, field-proven insights and protocols to ensure the integrity of your experimental solutions.

Frequently Asked Questions (FAQs)

Q1: What is 1,4,6-tri-O-galloyl-beta-D-glucose and what makes it unstable in water?

1,4,6-tri-O-galloyl-beta-D-glucose is a type of hydrolyzable tannin known as a gallotannin. Its structure consists of a central β-D-glucose molecule to which three galloyl groups (derived from gallic acid) are attached at positions 1, 4, and 6.[1] These attachments are ester bonds.

The instability arises from these very ester linkages, which are susceptible to hydrolysis—a chemical reaction where water cleaves the bonds.[2][3] This process breaks down the molecule into free gallic acid and partially galloylated glucose derivatives, altering its chemical identity and biological activity.[3][4]

Q2: What are the primary factors that accelerate the hydrolysis of this compound?

The stability of galloyl esters in an aqueous solution is not static; it is critically influenced by several environmental factors. Understanding these is the first step toward prevention.

• pH: This is the most significant factor. The rate of ester hydrolysis increases dramatically in neutral to alkaline (basic) conditions.[2][5] While gallotannins are generally more stable in mildly acidic environments, both highly acidic and, especially, alkaline pH will promote degradation.[5][6]

• Temperature: Higher temperatures provide the necessary energy to overcome the activation barrier for the hydrolysis reaction, thus accelerating the degradation rate.[[“]][8][9] This effect is exponential; even a modest increase in temperature can lead to a significant loss of compound integrity.

• Enzymatic Activity: The presence of enzymes, particularly tannases (also known as tannin acyl hydrolases), can rapidly catalyze the hydrolysis of galloyl ester bonds.[4][10] These enzymes can be introduced through microbial contamination.

• Light and Oxygen: While distinct from hydrolysis, exposure to light and oxygen can cause oxidative degradation of the phenolic galloyl groups, leading to instability and changes in the solution's properties.[3][11]

Q3: How can I visually or analytically detect if my 1,4,6-tri-O-galloyl-beta-D-glucose solution is degrading?

While there are no universal visual cues, some changes may indicate degradation. A subtle change in color or the formation of a precipitate could suggest chemical changes. However, the most reliable methods are analytical.

The gold standard for monitoring stability is High-Performance Liquid Chromatography (HPLC) .[11][12][13] By running a time-course analysis, you can observe:

• A decrease in the peak area corresponding to the intact 1,4,6-tri-O-galloyl-beta-D-glucose.

• The emergence and increase of new peaks corresponding to hydrolysis products, most notably gallic acid.[14]

For more detailed structural confirmation of degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly effective.

Q4: What is the optimal pH range for preparing and storing my aqueous solution?

To minimize hydrolysis, aqueous solutions of 1,4,6-tri-O-galloyl-beta-D-glucose should be maintained in a slightly acidic pH range, typically between 3.0 and 5.0 .[6] A pH of 3.5 is often used in model solutions for tannin stability studies.[15] It is highly recommended to use a buffer system (e.g., citrate or acetate buffer) to maintain the pH within this stable range, rather than simply acidifying with a strong acid.

Q5: Can co-solvents improve the stability of 1,4,6-tri-O-galloyl-beta-D-glucose?

Yes, the use of co-solvents can significantly enhance both the solubility and stability of polyphenols.

• Ethanol/Methanol: Mixtures of water with alcohols like ethanol or methanol are effective at dissolving and stabilizing gallotannins.[6][16] An aqueous ethanol solution is frequently used in protocols for handling oenological tannins.[15]

• Glycerol: Glycerol is another excellent co-solvent that has been shown to be effective in extracting and preserving polyphenolic compounds.[17][18]

• Acetone: Aqueous acetone is particularly efficient for extracting higher molecular weight polyphenols, though its use in final experimental buffers may be limited.[6]

The addition of a co-solvent can reduce the water activity and may alter the polarity of the medium, both of which can help slow the rate of hydrolysis.

Troubleshooting Guide: Common Stability Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Rapid loss of biological activity in my assay.	Hydrolysis of the parent compound. The degradation products (gallic acid, etc.) may have different or no activity in your specific model.	1. Verify pH: Ensure your experimental buffer is acidic (pH 3-5).2. Control Temperature: Perform experiments on ice or at a controlled, low temperature.3. Prepare Fresh: Make working solutions immediately before use from a stabilized, frozen stock.
My solution has changed color (e.g., turned yellowish/brownish) upon storage.	Oxidation. The phenolic hydroxyl groups are susceptible to oxidation, especially when exposed to light, oxygen, or non-acidic pH.[3]	1. Store under Inert Gas: Purge the vial headspace with nitrogen or argon before sealing.2. Use Amber Vials: Protect the solution from light by using amber glass vials or wrapping clear vials in aluminum foil.[11]3. De-gas Solvents: Use solvents that have been de-gassed to remove dissolved oxygen.
My HPLC analysis shows multiple unexpected peaks that increase over time.	Compound Degradation. The primary peak is decreasing while new peaks, corresponding to gallic acid and other hydrolysis byproducts, are appearing.[14]	1. Confirm Peak Identity: If possible, use an analytical standard of gallic acid to confirm the identity of the primary degradation peak.2. Optimize Storage Conditions: Re-evaluate your storage protocol based on the guidelines in this document (pH, temperature, co-solvent, light/oxygen exclusion).3. Analyze Immediately: Analyze freshly prepared solutions to establish a baseline (T=0) chromatogram.

Key Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Stock Solution

This protocol details the preparation of a 10 mM stock solution of 1,4,6-tri-O-galloyl-beta-D-glucose with enhanced stability for long-term storage.

Materials:

• 1,4,6-tri-O-galloyl-beta-D-glucose (MW: 636.47 g/mol )[1]

• 50 mM Sodium Citrate Buffer (pH 4.0)

• Ethanol (HPLC Grade)

• Ultrapure Water

• Sterile, amber glass vials with screw caps

• Inert gas (Nitrogen or Argon)

Procedure:

• Prepare Buffer: Prepare a 50 mM sodium citrate buffer and adjust the pH to 4.0. Filter through a 0.22 µm filter to ensure sterility.

• Prepare Co-solvent Mixture: Create a 50:50 (v/v) mixture of the pH 4.0 citrate buffer and ethanol. De-gas the mixture by sonicating under a vacuum for 15 minutes.

• Weigh Compound: Accurately weigh the required amount of 1,4,6-tri-O-galloyl-beta-D-glucose in a sterile microfuge tube. For 1 mL of a 10 mM solution, weigh 6.36 mg.

• Dissolution: Add the prepared buffer/ethanol co-solvent mixture to the solid compound to achieve the final concentration of 10 mM. Vortex gently at room temperature until fully dissolved. Work quickly to minimize exposure to ambient conditions.

• Aliquoting and Storage:

  • Immediately aliquot the stock solution into single-use volumes in sterile, amber glass vials.

  • Purge the headspace of each vial with nitrogen or argon for 30 seconds.

  • Seal the vials tightly.

  • Flash-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath.

  • Transfer to a -80°C freezer for long-term storage.

Protocol 2: HPLC Method for Monitoring Hydrolysis

This method can be used to quantify the remaining parent compound and the formation of gallic acid.[12]

Instrumentation & Columns:

• HPLC System: With UV-Vis or DAD detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 2.6 µm particle size).

Mobile Phase & Conditions:

• Solvent A: HPLC-grade water with 0.1% formic acid.[12]

• Solvent B: HPLC-grade methanol or acetonitrile with 0.1% formic acid.[12]

• Detection Wavelength: 280 nm.[12]

• Injection Volume: 10 µL.

• Flow Rate: 0.8 mL/min (example, adjust for column size).

• Gradient Elution (Example):

  Time (min)	% Solvent A	% Solvent B
  0.0	95	5
  15.0	50	50
  17.0	5	95
  20.0	5	95
  20.1	95	5

  | 25.0 | 95 | 5 |

Procedure:

• Prepare your sample by diluting it in the initial mobile phase conditions (95% A, 5% B).

• Filter the sample through a 0.45 µm syringe filter before injection.[12]

• Inject the sample and run the gradient program.

• Identify the peaks for 1,4,6-tri-O-galloyl-beta-D-glucose and gallic acid based on retention times determined from analytical standards.

• Integrate the peak areas to assess the extent of hydrolysis over time.

Visual Summaries & Workflows

Hydrolysis Pathway Diagram

The following diagram illustrates the cleavage of ester bonds during the hydrolysis of 1,4,6-tri-O-galloyl-beta-D-glucose.

Caption: Recommended workflow for preparing stable solutions.

References

• International Organisation of Vine and Wine (OIV). (2022). Specific monographs for gallotannins. OIV-OENO 675C-2022. Available from: [Link]

• International Organisation of Vine and Wine (OIV). (2022). Resolution OIV-OENO 675C-2022: Specific monographs for gallotannins. Available from: [Link]

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• Wang, Y., et al. (2022). A Novel Strategy for Unveiling Spatial Distribution Pattern of Gallotannins in Paeonia rockii and Paeonia ostii Based on LC–QTRAP–MS. International Journal of Molecular Sciences, 23(7), 3986. Available from: [Link]

• Gómez-Cruz, R., et al. (2024). Exploring a Sustainable Process for Polyphenol Extraction from Olive Leaves. Applied Sciences, 14(2), 770. Available from: [Link]

• Lestari, F., et al. (2024). Investigating the Impact of Surfactant and Cosolvent on the Polyphenolic Content in Arumanis Mango Leaf Extract (Mangifera indica L.). Journal of Advanced Pharmaceutical Technology & Research, 15(3), 245-250. Available from: [Link]

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• Al-Sodani, A. A., et al. (2023). Exploring the Influence of Extraction Methods, Solvents, and Temperature on Total Phenolic Recovery and Antioxidant Capacity in Olive Leaf Extracts: A Systematic Review with Quantitative Synthesis. Molecules, 28(18), 6524. Available from: [Link]

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Technical Support Center: Synthesis of 1,4,6-tri-O-galloyl-beta-D-glucose

Welcome to the technical support center for the synthesis of 1,4,6-tri-O-galloyl-beta-D-glucose. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the complexities of this challenging synthesis. We provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven experience. Our goal is to help you improve your reaction yields, enhance product purity, and streamline your workflow.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing 1,4,6-tri-O-galloyl-β-D-glucose specifically?

The principal challenge is achieving regioselectivity. A glucose molecule has five hydroxyl (-OH) groups with varying reactivity (the primary C-6 OH is generally more reactive than the secondary C-2, C-3, and C-4 OH groups).[1] The anomeric C-1 hydroxyl has unique reactivity as part of a hemiacetal.[1] Synthesizing the 1,4,6-isomer requires differentiating between these positions to ensure the galloyl groups are attached exclusively to carbons 1, 4, and 6, while leaving the hydroxyls at C-2 and C-3 free. This necessitates a robust protecting group strategy.

Q2: Why is direct esterification of glucose with gallic acid not a viable method?

Direct esterification, such as a Fischer esterification, is generally non-selective and would lead to a complex mixture of mono-, di-, tri-, tetra-, and penta-galloylated glucose isomers, along with unreacted starting material.[2][3] Furthermore, the phenolic hydroxyls on gallic acid can also react, leading to polymerization.[4] To achieve a defined structure like the 1,4,6-tri-O-galloyl isomer, a controlled, multi-step synthesis involving protection and activation is essential.

Q3: What are the critical quality control checkpoints for this synthesis?

Vigilant monitoring at key stages is crucial for a successful outcome.

• Protected Intermediates: After each protection step, confirm the structure and purity using NMR and Mass Spectrometry to ensure the correct hydroxyl groups are masked before proceeding to galloylation.

• Gallic Acid Activation: If preparing an activated galloyl donor (e.g., an acyl chloride), it's vital to use it immediately or confirm its integrity, as these compounds can be moisture-sensitive.

• Post-Galloylation: Before deprotection, use TLC and HPLC to assess the reaction's completion and identify major byproducts. Purifying the protected intermediate at this stage is often easier than purifying the final, highly polar product.

• Final Product: The final product must be rigorously characterized. High-purity is essential for biological assays. Use HPLC for purity assessment, high-resolution mass spectrometry (HRMS) for molecular formula confirmation, and 1H & 13C NMR for structural elucidation.

Synthetic Strategy Overview

The synthesis of 1,4,6-tri-O-galloyl-β-D-glucose is a multi-step process that hinges on precise control of reactivity. The workflow below outlines a common and logical approach.

Caption: General synthetic workflow for 1,4,6-tri-O-galloyl-β-D-glucose.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis.

Issue 1: Low Yield of the Galloylated Intermediate

Q: My esterification step results in a very low yield of the desired protected 1,4,6-trigalloyl intermediate. What are the likely causes and solutions?

This is a frequent issue stemming from several potential sources. The troubleshooting workflow below can help diagnose the problem.

Caption: Decision tree for troubleshooting low galloylation yields.

In-depth Explanation:

• Reagent Quality: The Steglich esterification is highly sensitive to moisture.[5] Water will react with the activated O-acylisourea intermediate, regenerating the gallic acid and hydrolyzing the dicyclohexylcarbodiimide (DCC). Solvents must be rigorously dried, and the protected glucose starting material should be dried under high vacuum before use.

• Reaction Conditions: The reaction should be initiated at a lower temperature (0 °C) to control the initial exothermic reaction upon adding DCC, and then allowed to warm to room temperature. This minimizes side reactions. Running the reaction under an inert atmosphere (Argon or Nitrogen) is critical to exclude moisture.

• Side Reactions: A primary side product of DCC coupling is the stable N-acylurea, formed by an intramolecular rearrangement of the O-acylisourea intermediate.[5] This pathway consumes your activated intermediate. The addition of a nucleophilic catalyst like 4-dimethylaminopyridine (DMAP) is crucial because it intercepts the O-acylisourea to form a more reactive acyl-pyridinium intermediate, which rapidly reacts with the glucose hydroxyls, outcompeting the N-acylurea rearrangement.[5]

Issue 2: Poor Regioselectivity and Isomeric Mixtures

Q: My final product analysis shows a mixture of trigalloyl-glucose isomers, not just the 1,4,6-isomer. How can I improve regioselectivity?

Achieving high regioselectivity is the cornerstone of this synthesis. A mixture of isomers indicates a flaw in the protecting group strategy.

• Cause: The most probable cause is incomplete or unstable protection of the C-2 and C-3 hydroxyl groups. If these groups are not effectively masked, they will compete with the C-4 and C-6 hydroxyls during the galloylation step.

• Solution 1: Re-evaluate the C-2/C-3 Protecting Group:

  • Bulky Groups: Employing bulky protecting groups on C-2 and C-3, such as benzyl (Bn) ethers, is common. Their stability under a wide range of conditions is a significant advantage.[1]

  • Cyclic Acetals: While cyclic acetals (like benzylidene) are often used to protect the C-4 and C-6 diol, specific strategies can be used to protect the C-2 and C-3 positions. However, this is less common and requires more specialized starting materials.

  • Verification is Key: Before proceeding with galloylation, you must have unambiguous NMR data (¹H, ¹³C, COSY) confirming that your protecting groups are exclusively at the C-2 and C-3 positions and that the C-1, C-4, and C-6 hydroxyls are free.

• Solution 2: Staged Acylation: A more complex but highly controlled method involves acylating the positions in separate stages. For example, one could start with a 1,2,3-tri-O-protected glucose derivative, acylate the C-4 and C-6 positions, selectively deprotect the C-1 position, and then perform a final galloylation at the anomeric center. This provides greater control but adds steps to the synthesis.

Issue 3: Difficulty in Final Product Purification

Q: The final deprotected product is highly polar and difficult to purify by standard silica gel chromatography. What are effective alternative methods?

The multiple phenolic hydroxyls make the final product very polar and prone to strong interactions with silica gel, leading to poor separation and low recovery.

• Recommended Technique 1: Reversed-Phase Chromatography (C18): This is often the method of choice. The stationary phase is non-polar (C18 silica), and a polar mobile phase (typically a water/methanol or water/acetonitrile gradient) is used. The highly polar product will elute relatively early, while less polar impurities (e.g., incompletely deprotected species with lingering benzyl groups) will be retained more strongly.

• Recommended Technique 2: Size-Exclusion Chromatography (Sephadex LH-20): This technique separates molecules based on size. Sephadex LH-20 is frequently used for purifying polyphenols.[6] Elution is typically performed with methanol or ethanol. It is effective at removing smaller impurities like residual gallic acid and larger polymeric byproducts.

• Recommended Technique 3: High-Speed Counter-Current Chromatography (HSCCC): For larger-scale purifications, HSCCC is a powerful liquid-liquid chromatography technique that avoids solid supports, thus eliminating irreversible adsorption. It has been successfully used to purify complex gallotannins like penta-O-galloyl-β-D-glucose.[7]

Purification Method	Principle	Mobile Phase Example	Best For Removing...
Normal Phase (Silica)	Adsorption (Polarity)	Hexane/Ethyl Acetate	Generally not recommended for final product.
Reversed-Phase (C18)	Partitioning (Polarity)	Water/Methanol Gradient	Incompletely deprotected intermediates, non-polar byproducts.
Sephadex LH-20	Size Exclusion	Methanol or Ethanol	Residual gallic acid, salts, polymeric material.
HSCCC	Liquid-Liquid Partitioning	n-Hexane-EtOAc-MeOH-H₂O	Complex mixtures, scalable purifications.[7]
Table 1. Comparison of Purification Techniques for 1,4,6-tri-O-galloyl-β-D-glucose.

Experimental Protocols

Protocol 1: Example Galloylation via Steglich Esterification

This protocol is a representative example and assumes you have successfully synthesized a C-2, C-3 di-protected glucose derivative (e.g., 2,3-di-O-benzyl-β-D-glucopyranose).

• Preparation: In a flame-dried, three-neck round-bottom flask under an Argon atmosphere, dissolve the 2,3-di-O-protected glucose (1.0 eq) and tri-O-benzylgallic acid (3.3 eq) in anhydrous Dichloromethane (DCM) and anhydrous Pyridine (volume ratio approx. 3:1). Add DMAP (0.3 eq).

• Cooling: Cool the stirring solution to 0 °C in an ice-water bath.

• Coupling: In a separate flask, dissolve DCC (3.5 eq) in a minimum amount of anhydrous DCM. Add this solution dropwise to the cooled glucose/gallic acid mixture over 30 minutes. A white precipitate (dicyclohexylurea, DCU) will form.

• Reaction: Allow the reaction to stir at 0 °C for 2 hours, then remove the ice bath and let it stir at room temperature for 12-18 hours. Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate mobile phase).

• Work-up:

  • Filter the reaction mixture through a pad of Celite to remove the DCU precipitate. Wash the filter cake with DCM.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 1M HCl (to remove pyridine and DMAP), saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil/solid using flash column chromatography on silica gel to isolate the protected 1,4,6-tri-O-galloyl intermediate.

Protocol 2: Final Deprotection (Hydrogenolysis)

This protocol assumes all protecting groups (on both the glucose core and galloyl moieties) are benzyl ethers.

• Setup: Dissolve the purified, fully protected trigalloyl intermediate in a suitable solvent (e.g., Methanol, Ethyl Acetate, or a THF/Ethanol mixture).

• Catalyst: Carefully add Palladium on Carbon (10% Pd/C, approx. 15-20% by weight relative to the substrate) to the solution.

• Hydrogenation: Seal the flask and purge the system thoroughly with Hydrogen gas (H₂). Maintain a positive pressure of H₂ (using a balloon or a hydrogenation apparatus) and stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction by TLC or HPLC. The product will be significantly more polar than the starting material. The reaction can take from 4 to 24 hours.

• Work-up:

  • Once complete, carefully purge the flask with Argon or Nitrogen to remove all H₂ gas. Caution: Pd/C is flammable in the presence of air and solvents.

  • Filter the mixture through a pad of Celite to remove the catalyst. Wash the Celite pad thoroughly with methanol.

  • Combine the filtrates and concentrate under reduced pressure to yield the crude final product.

• Final Purification: Purify the crude product using one of the methods described in Issue 3 (e.g., reversed-phase chromatography).

References

• PubChem. 1,4,6-Tri-O-Galloyl-Beta-D-Glucose. National Center for Biotechnology Information. Available from: [Link]

• Organic Syntheses. Stereoselective [2+2] Cycloadditions: Synthesis of a Tri-O-Bn-D-Glucal-derived β-Lactam. 2021, 98, 491-508. Available from: [Link]

• Frontiers in Pharmacology. In vitro anti-hepatocellular carcinogenesis of 1,2,3,4,6-Penta-O-galloyl-β-D-glucose. 2023. Available from: [Link]

• MDPI. Lipase-Catalyzed Regioselective Acylation and Deacylation of Glucose Derivatives. 2020. Available from: [Link]

• National Center for Biotechnology Information. Strategies toward protecting group-free glycosylation through selective activation of the anomeric center. 2017. Available from: [Link]

• National Center for Biotechnology Information. Synthesis of gallotannin capped iron oxide nanoparticles and their broad spectrum biological applications. 2021. Available from: [Link]

• Endocrinology. Gallic acid regulates body weight and glucose homeostasis through AMPK activation. 2015. Available from: [Link]

• Master Organic Chemistry. Key Reactions Of Sugars: Glycosylation and Protection. 2018. Available from: [Link]

• MDPI. RETRACTED: Therapeutic Effects of Gallic Acid in Regulating Senescence and Diabetes; an In Vitro Study. 2021. Available from: [Link]

• University of Canterbury. Strategies for Protecting Group Free Glycosidation. 2013. Available from: [Link]

• ResearchGate. Preparation of [14C]-Labelled 1,2,3,4,6-Penta-O-Galloyl-β-ᴅ-Glucose and Related Gallotannins. 1996. Available from: [Link]

• Wiley-VCH. Protecting Group Strategies in Carbohydrate Chemistry. 2017. Available from: [Link]

• Study.com. Esterification | Reaction, Mechanism & Formula. 2021. Available from: [Link]

• PubMed. The isolation of 1,2,3,4,6-penta-O-galloyl-beta-D-glucose from Acer truncatum Bunge by high-speed counter-current chromatography. 2007. Available from: [Link]

• Taylor & Francis Online. Improved Total Synthesis of 1,3,6-Trigalloyl-β-d-glucose from Glucose. 2021. Available from: [Link]

• National Center for Biotechnology Information. Chemically Synthesized 1,2,3,4,6-Pentakis-O-Galloyl-β-D-Glucopyranoside Blocks SARS-CoV-2 Spike Interaction with Host ACE-2 Receptor. 2022. Available from: [Link]

• PubMed. Gallic acid ameliorates hyperglycemia and improves hepatic carbohydrate metabolism in rats fed a high-fructose diet. 2016. Available from: [Link]

• Reddit. Peracetylation of glucose with acetic anhydride + regioselective deacetylation. 2015. Available from: [Link]

• Leiden University. Protective group strategies in carbohydrate and peptide chemistry. 2006. Available from: [Link]

• ResearchGate. Biodegradation of gallotannins and ellagitannins. 2017. Available from: [Link]

• National Center for Biotechnology Information. Recognition of Gallotannins and the Physiological Activities: From Chemical View. 2022. Available from: [Link]

• PubMed. Regioselective C-3-O-acylation and O-methylation of 4,6-O-benzylidene-beta-D-gluco- and galactopyranosides displaying a range of anomeric substituents. 2001. Available from: [Link]

• MDPI. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. 2010. Available from: [Link]

• PubChem. 1,3,6-Tri-O-Galloyl-Beta-D-Glucose. National Center for Biotechnology Information. Available from: [Link]

• Pakistan Journal of Medical & Health Sciences. Impact of Gallic Acid on Oxidative Stress in Diabetes. 2018. Available from: [Link]

• MDPI. A Simple Preparation of 2,3,4,6-Tetra-O-acyl-Gluco-, Galacto- and Mannopyranoses and Relevant Theoretical Study. 2010. Available from: [Link]

• SciSpace. An Organocatalytic Regioselective Acylation of Carbohydrates: Toward the Development of Intelligent Catalysts. 2014. Available from: [Link]

• ResearchGate. Chemical structure of 1-O-galloyl-4,6-hexahydroxydiphenoyl-β-d-glucose (OGβDG). 2019. Available from: [Link]

• Sciforum. New unnatural gallotannins: Synthesis and biological activity evaluation using various in vitro assays. 2019. Available from: [Link]

• MDPI. Recent Advances in Tannic Acid (Gallotannin) Anticancer Activities and Drug Delivery Systems for Efficacy Improvement; A Comprehensive Review. 2021. Available from: [Link]

• ACS Publications. Regioselective Sulfonylation/Acylation of Carbohydrates Catalyzed by FeCl3 Combined with Benzoyltrifluoroacetone and Its Mechanism Study. 2020. Available from: [Link]

• National Center for Biotechnology Information. Antioxidant 1,2,3,4,6-Penta-O-galloyl-β-D-glucose Alleviating Apoptosis and Promoting Bone Formation Is Associated with Estrogen Receptors. 2022. Available from: [Link]

• Centre College. Synthesis of Gallic Acid and Pyrogallol from Glucose: Replacing Natural Product Isolation with Microbial Catalysis. 1998. Available from: [Link]

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Resolving co-elution of 1,4,6 and 1,2,6-tri-O-galloyl-glucose in HPLC

Resolving Co-elution of 1,4,6- and 1,2,6-tri-O-galloyl-glucose in HPLC

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the co-elution of the positional isomers 1,4,6-tri-O-galloyl-glucose and 1,2,6-tri-O-galloyl-glucose during High-Performance Liquid Chromatography (HPLC) analysis. These gallotannins, which differ only in the position of a single galloyl group on the glucose core, often exhibit very similar chromatographic behavior, making their separation a significant analytical hurdle.

This document provides a structured, in-depth approach to troubleshooting and resolving this common co-elution problem. We will move from foundational checks to advanced optimization strategies, explaining the scientific principles behind each recommendation to empower you to make informed decisions in your method development.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm seeing a single, broad, or shouldered peak where I expect two distinct peaks for my tri-O-galloyl-glucose isomers. What are the first steps to diagnose the problem?

A1: Initial diagnosis involves confirming that the issue is indeed co-elution and not a system performance problem. Co-elution is the incomplete separation of two or more compounds in a chromatographic system[1]. Before adjusting the separation method, it's crucial to verify the health of your HPLC system.

Initial System Health Check:

• Peak Shape Analysis: Broad or tailing peaks can mask the presence of a second compound and can be symptomatic of issues like column degradation or excessive extra-column volume.[1] Ensure your system suitability tests pass, focusing on peak symmetry and efficiency for a standard compound.

• Blank Injections: Run a blank injection (injecting only the mobile phase) to check for "ghost peaks," which are unexpected peaks that can arise from contamination or carryover and might be mistaken for co-eluting isomers.[1]

• Injection Solvent: Ensure your sample is dissolved in a solvent weaker than or identical to the initial mobile phase. Injecting in a stronger solvent can cause significant peak distortion and fronting, which can obscure separation.[1]

If these system-level checks reveal no issues, the problem is likely rooted in the chromatographic method's selectivity for these very similar isomers.

Q2: My HPLC system seems to be functioning correctly. How can I begin to optimize my method to separate these two isomers on a standard C18 column?

A2: Achieving separation of structurally similar isomers like 1,4,6- and 1,2,6-tri-O-galloyl-glucose requires careful manipulation of the mobile phase and gradient conditions to exploit subtle differences in their physicochemical properties.[2][3]

The primary goal is to increase the selectivity (α) of your method. For reversed-phase chromatography on a C18 column, this is most effectively achieved by modifying the mobile phase composition and the elution gradient.

• Mobile Phase Composition:

  • Organic Modifier: Acetonitrile and methanol are the most common organic solvents in reversed-phase HPLC. They offer different selectivities due to their unique interactions with the analyte and stationary phase. If you are using acetonitrile, try switching to methanol, or vice-versa. Acetonitrile often provides sharper peaks, but methanol can offer alternative selectivity for polar, aromatic compounds like gallotannins.[4]

  • Aqueous Phase pH: The pH of the mobile phase is a powerful tool for altering the retention and selectivity of ionizable compounds.[5][6] Gallotannins contain numerous phenolic hydroxyl groups, which can be ionized depending on the pH.

    • Recommendation: Add a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the aqueous phase. This suppresses the ionization of the phenolic groups, leading to more consistent interactions with the C18 stationary phase, sharper peaks, and improved reproducibility.[4] An acidic mobile phase with a pH between 2.5 and 3.5 is an excellent starting point.[4]

• Gradient Elution Profile: A shallow gradient is often essential for resolving closely eluting compounds like isomers.[4][7]

  • Recommendation: If you are using a steep gradient, make it shallower. Decrease the rate of change of the organic solvent percentage, particularly during the time window where the isomers are expected to elute.[8] This "stretches out" the separation, providing more time for the two compounds to resolve.[8]

• Scouting Run: Perform an initial broad gradient run (e.g., 5% to 95% Acetonitrile in 20 minutes) to determine the approximate elution time of the co-eluting peaks.

• Identify Elution Window: Note the percentage of organic solvent at which the unresolved peak begins to elute.

• Implement Shallow Gradient: Design a new gradient that is much shallower around the identified elution window. For example, if the peak elutes at 40% Acetonitrile, try a segment that goes from 30% to 50% Acetonitrile over 15-20 minutes.

• Iterate: Further refine the gradient slope and the isocratic hold times based on the results to maximize resolution.

Q3: I've optimized my gradient and mobile phase on a C18 column, but the resolution is still insufficient. What other column chemistries could provide the necessary selectivity?

A3: When mobile phase optimization is not enough, changing the stationary phase is the next logical step. The choice of stationary phase is pivotal for achieving precise separations based on the chemical and physical properties of the compounds.[9] Different stationary phases offer alternative interaction mechanisms that can exploit the subtle structural differences between the 1,4,6- and 1,2,6- isomers.

Stationary Phase	Separation Principle & Rationale for Gallotannin Isomers
Phenyl-Hexyl	Provides π-π interactions between the phenyl groups of the stationary phase and the aromatic galloyl moieties of the analytes. The different spatial arrangements of the galloyl groups in the 1,4,6- and 1,2,6- isomers can lead to differential π-π stacking and, therefore, separation.
Pentafluorophenyl (PFP)	Offers a combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions. The electron-rich fluorine atoms create a unique electronic environment that can differentiate between the positional isomers based on subtle differences in their charge distribution and dipole moments.
Amino (NH2)	Can be used in both normal-phase and reversed-phase modes. In aqueous conditions, it provides polar interactions. The differing accessibility of the hydroxyl and galloyl groups in the two isomers can lead to varied hydrogen bonding interactions with the amino phase, enabling separation.[10]

The following diagram illustrates a systematic approach to resolving the co-elution of 1,4,6- and 1,2,6-tri-O-galloyl-glucose.

Caption: Troubleshooting workflow for isomer co-elution.

Q4: Can adjusting the column temperature help improve the separation?

A4: Yes, temperature is another important parameter that can influence HPLC separations.

• Mechanism of Action: Changing the column temperature affects the viscosity of the mobile phase and the kinetics of mass transfer between the mobile and stationary phases. Increasing the temperature generally decreases viscosity, which can lead to sharper peaks and higher efficiency (N).[11] More importantly, it can also alter the selectivity (α) of the separation, sometimes changing the elution order of closely related compounds.[11]

• Practical Approach:

  • Start with your best method at ambient temperature.

  • Systematically increase the column temperature in increments (e.g., 30°C, 40°C, 50°C).

  • Evaluate the resolution at each temperature. Be aware that retention times will decrease as temperature increases, so you may need to adjust your gradient accordingly.

Summary of Key Recommendations

Parameter	Initial Recommendation	Advanced Strategy	Rationale
Mobile Phase	Use 0.1% formic acid in water (A) and Acetonitrile (B).	Switch Acetonitrile to Methanol.	Acid suppresses ionization for better peak shape; solvent choice alters selectivity.[4][12]
Gradient	Decrease the gradient slope around the elution time.	Introduce an isocratic hold just before elution.	A shallower gradient increases the time for separation of closely eluting peaks.[8]
Stationary Phase	Standard C18.	Phenyl-Hexyl or Pentafluorophenyl (PFP).	Alternative stationary phases provide different interaction mechanisms (e.g., π-π) to exploit isomer structural differences.[13]
Temperature	Ambient.	Increase to 40-50°C.	Can improve efficiency and alter selectivity.[11]

By systematically working through these troubleshooting steps, from initial system checks to advanced column and temperature modifications, researchers can effectively develop a robust HPLC method for the successful separation of 1,4,6- and 1,2,6-tri-O-galloyl-glucose isomers.

References

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• 1,2,6-tri-O-galloyl-beta-D-glucose, 79886-49-0. (n.d.). The Good Scents Company. Retrieved February 27, 2026, from [Link]

• Wang, S., et al. (2022). A Novel Strategy for Unveiling Spatial Distribution Pattern of Gallotannins in Paeonia rockii and Paeonia ostii Based on LC–QTRAP–MS. Molecules, 27(7), 2294. [Link]

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• The Effect of the Stationary Phase on Resolution in the HPLC-Based Separation of Racemic Mixtures Using Vancomycin as a Chiral Selector: A Case Study with Profen Nonsteroidal Anti-Inflammatory Drugs. (2023). Molecules, 28(24), 7993. [Link]

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• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. (n.d.). Waters. Retrieved February 27, 2026, from [Link]

• A Simple Yet Effective Trick for Isomer Separation. (2025). Welch Materials. Retrieved February 27, 2026, from [Link]

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• Chemical structure of 1-O-galloyl-4,6-hexahydroxydiphenoyl-β-d-glucose (OGβDG). (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

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• Development and Validation of Analytical Method by HPLC-PDA and Seasonality from Gallic Acid, Catechin, and Epicatechin in Leaf Extracts from Campomanesia adamantium. (2022). Journal of the Brazilian Chemical Society, 33(7), 1438-1448. [Link]

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• Getting the Most Out of Your Column: Optimizing Your HPLC Gradient. (2025). Bitesize Bio. Retrieved February 27, 2026, from [Link]

• Development of Novel Stationary Phases for High- Performance Liquid Chromatography (HPLC) Separation of Complex Organic Mixtures. (2024). International Journal of Novel Research and Development, 9(8).

• 1,2,6-Trigalloyl glucose. (2025). Wikidata. Retrieved February 27, 2026, from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. A Novel Strategy for Unveiling Spatial Distribution Pattern of Gallotannins in Paeonia rockii and Paeonia ostii Based on LC–QTRAP–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 7. welch-us.com [welch-us.com]
• 8. bitesizebio.com [bitesizebio.com]
• 9. waters.com [waters.com]
• 10. lcms.cz [lcms.cz]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. tandfonline.com [tandfonline.com]
• 13. rsc.org [rsc.org]

Troubleshooting low recovery rates of galloylglucoses in column chromatography

Topic: Troubleshooting Low Recovery Rates of Galloylglucoses in Column Chromatography

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The "Sticky" Science of Galloylglucoses

Executive Summary: Low recovery of galloylglucoses (e.g., pentagalloylglucose, PGG) during isolation is rarely due to a single factor. It is almost always a convergence of chemical instability (hydrolysis/oxidation) and irreversible adsorption (stationary phase incompatibility).

Galloylglucoses are hydrolyzable tannins characterized by a glucose core esterified with gallic acid residues. Their high density of phenolic hydroxyl groups makes them exceptional hydrogen bond donors, leading to "sticky" interactions with traditional stationary phases like silica. Furthermore, the ester linkages are labile, and the polyphenolic rings are prone to oxidative coupling at neutral-to-basic pH.

This guide moves beyond generic chromatography advice to address the specific physicochemical pitfalls of galloylglucose isolation.

Diagnostic Decision Tree (Graphviz)

Figure 1: Troubleshooting Logic Flow for Low Recovery Caption: A systematic decision matrix to identify whether low recovery is due to adsorption, degradation, or solubility issues.

Comparative Analysis: Stationary Phase Selection

The choice of stationary phase is the single most critical determinant of recovery.

Stationary Phase	Suitability	Mechanism of Failure/Success	Recovery Potential
Silica Gel (Normal Phase)	Critical Failure	Irreversible Adsorption: Silanol groups (Si-OH) form strong hydrogen bonds with galloyl hydroxyls. Compounds often remain at the baseline or streak indefinitely.	< 10% (High Loss)
Polyamide	High Risk	Over-Retention: Amide groups bind phenols extremely tightly. Elution often requires strong bases (NaOH) which destroy galloylglucoses via oxidation.	Variable (0-50%)
C18 (Reverse Phase)	Moderate	Hydrophobic Interaction: Good for analytical separation but capacity is lower. Requires acidified mobile phase to suppress ionization.	70-85%
Sephadex LH-20	Gold Standard	Dual Mechanism: Combines size exclusion with reversible hydrogen bonding. Hydroxypropylated dextran allows gentle adsorption and complete desorption with acetone.	> 90%

Frequently Asked Questions & Troubleshooting Guides

Category 1: Adsorption & Yield Issues

Q: I loaded my crude extract onto a silica gel column, but my galloylglucoses never eluted. Where did they go? A: They are likely permanently bound to the silica.

• The Science: Silica gel possesses surface silanol groups that act as strong hydrogen bond donors/acceptors. Galloylglucoses, having multiple phenolic protons, chelate to the silica surface. This bond is often stronger than the solvation energy provided by standard mobile phases (Hexane/EtOAc).

• The Fix: Do not use standard silica. If you must use silica (e.g., for flash chromatography of protected intermediates), you must deactivate the silica with acid (e.g., 1% H3PO4-impregnated silica) or use a highly polar mobile phase containing acid (e.g., Toluene:Acetone:Formic Acid).

• Recommended Protocol: Switch to Sephadex LH-20 (see Section 5).

Q: I am using C18, but I see severe peak tailing. Is this affecting my recovery? A: Yes. Tailing indicates secondary interactions (silanol activity) or ionization.

• The Fix: Acidify your mobile phase. Galloylglucoses are weak acids. At neutral pH, phenolate ions form, interacting strongly with residual metals or silanols on the C18 backbone.

• Protocol: Add 0.1% Formic Acid or 0.1% Trifluoroacetic acid (TFA) to both water and acetonitrile lines. This suppresses ionization (keeping the molecule neutral) and sharpens peaks.

Category 2: Stability & Degradation [1][2]

Q: My recovered fraction turned brown after rotary evaporation. Is it still good? A: Likely not. Browning is the hallmark of oxidative coupling (quinone formation).

• The Science: Galloyl groups are highly susceptible to autoxidation at pH > 6.0. In aqueous solutions, trace dissolved oxygen can trigger radical formation, leading to polymerization (browning).

• The Fix:

  • pH Control: Ensure all solvents are slightly acidic (pH 3-5).

  • Temperature: Never exceed 40°C during evaporation.

  • Solvent Removal: Freeze-drying (lyophilization) is safer than rotary evaporation for the final aqueous step.

Q: I left my sample in water overnight, and the PGG peak disappeared. Why? A: Hydrolysis.

• The Science: The ester bond between gallic acid and glucose is hydrolytically unstable, especially if the solution is not strictly neutral or slightly acidic. "Depside" bonds (galloyl-galloyl linkages) are even more fragile.

• The Fix: Store samples in methanol or acetone at -20°C. Never store in water for >12 hours.

The "Gold Standard" Protocol: Sephadex LH-20 Isolation

This protocol maximizes recovery by utilizing the unique swelling properties of Sephadex LH-20 to separate tannins from non-phenolics.

Prerequisites:

• Resin: Sephadex LH-20 (Cytiva/Pharmacia).

• Solvents: Methanol (MeOH), Acetone, Deionized Water.

• Sample: Crude extract (dissolved in MeOH/Water).

Workflow Diagram (Graphviz)

Figure 2: Sephadex LH-20 Gradient Elution Workflow Caption: Step-by-step gradient strategy to release tightly bound galloylglucoses.

Detailed Methodology:

• Column Packing:

  • Suspend Sephadex LH-20 in Methanol:Water (50:50). Allow to swell for at least 4 hours (overnight is best).

  • Pack column and equilibrate with 3 bed volumes of the starting solvent (usually 10-20% MeOH in Water).

• Sample Loading:

  • Dissolve the extract in the minimum volume of MeOH:Water (1:1).[3][4]

  • Note: Avoid loading in 100% acetone, as it shrinks the beads and ruins the bed integrity.

• Elution Gradient:

  • Fraction A (Sugars/Simple Acids): Elute with 10-20% MeOH.

  • Fraction B (Galloylglucoses/PGG): Increase gradient to 40-60% MeOH.

  • Fraction C (Polymers/Condensed Tannins): If recovery is still low, switch to Acetone:Water (7:3) .

  • Why Acetone? Acetone disrupts the hydrogen bonds between the tannin and the Sephadex dextran matrix, releasing the most "sticky" compounds.

• Post-Run:

  • Wash column with MeOH:Water (1:[4]1) to re-swell beads before storage.[5]

References & Authoritative Sources

• Hagerman, A. E. (2002).[5] The Tannin Handbook. Miami University. (Definitive guide on tannin chemistry and Sephadex usage).

  • Source:

• Krook, M. A., & Hagerman, A. E. (2012). Stability of Polyphenols Epigallocatechin Gallate and Pentagalloyl Glucose in a Simulated Digestive System.[1][6] Food Research International, 48(2), 926–931. (Establishes pH stability limits).

  • Source:

• Salminen, J.-P., et al. (2017). Facile Purification of Milligram to Gram Quantities of Condensed Tannins According to Mean Degree of Polymerization and Flavan-3-ol Subunit Composition.[4] Journal of Agricultural and Food Chemistry, 65(31), 6554–6564. (Detailed Sephadex LH-20 protocols).

  • Source:

• Cytiva (formerly GE Healthcare). Sephadex LH-20 Instruction Manual. (Technical specifications for solvent compatibility).

  • Source:

Sources

• 1. Stability of Polyphenols Epigallocatechin Gallate and Pentagalloyl Glucose in a Simulated Digestive System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Abstract: Tannin (Polyphenol) Stability in Aqueous Solutions. (2009 Annual Meeting (November 1-5, 2009)) [scisoc.confex.com]
• 3. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Stability of Polyphenols Epigallocatechin Gallate and Pentagalloyl Glucose in a Simulated Digestive System - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of pH Conditions for 1,4,6-Tri-O-galloyl-beta-D-glucose Stability

Welcome to the Technical Support Center for 1,4,6-tri-O-galloyl-beta-D-glucose (1,4,6-TGG) . Designed for researchers, analytical chemists, and drug development professionals, this guide synthesizes field-proven methodologies and thermodynamic principles to help you troubleshoot degradation issues, optimize assay conditions, and ensure the structural integrity of your gallotannin compounds.

Expert Insights: The Chemical Causality of 1,4,6-TGG pH Sensitivity

1,4,6-TGG is a bioactive hydrolyzable tannin (gallotannin) recognized for its potent antioxidant capacity, which has been shown to exceed that of synthetic standards like BHA (butylated hydroxyanisole)[1]. However, its complex molecular architecture—a central beta-D-glucose core esterified with three gallic acid moieties—makes it highly reactive to its solvent environment.

The Mechanistic Breakdown: The stability of 1,4,6-TGG is strictly governed by the pH of the surrounding matrix. Under highly acidic conditions (pH 2.0–4.0), the ester linkages are protonated and thermodynamically stable, allowing the molecule to remain >90% intact for extended periods[2].

As the pH shifts toward physiological (7.4) or alkaline (>8.0) ranges, two cascading degradation mechanisms are triggered:

• Base-Catalyzed Hydrolysis: Hydroxyl ions (

  ) act as nucleophiles, attacking the electrophilic carbonyl carbons of the ester bonds. This cleaves the galloyl groups from the glucose core, releasing free gallic acid[3].

• Deprotonation and Auto-oxidation: The phenolic hydroxyl groups on the galloyl moieties deprotonate in basic conditions. These phenoxide ions rapidly auto-oxidize in the presence of dissolved oxygen to form reactive quinones, which subsequently polymerize into dark, complex macromolecules[4].

Figure 1: Mechanistic pathway of 1,4,6-TGG degradation under varying pH conditions.

Troubleshooting & FAQs

Q: Why does my 1,4,6-TGG standard curve lose linearity over a 12-hour HPLC sequence? A: If your standards are prepared in neutral water or physiological buffers, the compound is degrading while sitting in the autosampler. Hydrolyzable tannins have half-lives of less than 10 minutes at pH 10, and degrade steadily even at pH 7.0[4]. Solution: Always prepare analytical standards in mildly acidic solvents (e.g., 0.1% formic acid in water/methanol) to lock the ester bonds in a protonated, stable state.

Q: My in vitro cell culture assay requires pH 7.4 (DMEM/PBS). How can I test 1,4,6-TGG without pre-assay degradation? A: Do not store 1,4,6-TGG in culture media. Prepare a highly concentrated stock solution in an organic solvent (like 100% DMSO or Ethanol) or a pH 3.0 citrate buffer. Spike the compound into the pH 7.4 cell culture media immediately before applying it to the cells. This ensures the cells are exposed to the intact 1,4,6-TGG molecule before significant hydrolysis occurs[3].

Q: My 1,4,6-TGG solution turned brown after sitting on the benchtop. Is it still viable? A: No. The browning indicates that the galloyl groups have hydrolyzed, deprotonated, and auto-oxidized into quinones[4]. This alters both the molecular weight and the biological activity (e.g., receptor binding and antioxidant capacity) of your sample. Discard and prepare a fresh solution.

Quantitative Data: pH vs. Stability Kinetics

To assist in experimental planning, the following table summarizes the degradation kinetics of gallotannins across different pH environments.

pH Level	Buffer System Example	Estimated Half-Life ( )	Primary Degradation Mechanism
2.0 - 4.0	Citrate / HCl	> 24 hours	Highly stable; negligible degradation[2].
5.5 - 6.5	Acetate / Phosphate	8 - 12 hours	Slow, progressive ester hydrolysis[3].
7.4	PBS (Physiological)	2 - 4 hours	Moderate base-catalyzed hydrolysis & oxidation.
9.0 - 10.0	Tris / Carbonate	< 10 minutes	Rapid deprotonation and quinone polymerization[4].

Self-Validating Protocol: pH Stability Testing Workflow

When validating the stability of 1,4,6-TGG for your specific formulation or assay, use this self-validating HPLC-DAD protocol.

Scientific Rationale: This protocol employs a "quench" step. Because degradation happens rapidly at high pH, you must forcefully lower the pH to halt the reaction before injecting the sample into the HPLC. Furthermore, tracking the appearance of free gallic acid serves as an internal validation that hydrolysis (not just precipitation) has occurred.

Step-by-Step Methodology:

• Stock Preparation: Dissolve 1,4,6-TGG in 100% LC-MS grade methanol to a concentration of 10 mg/mL. Causality: Methanol lacks the free hydroxyl ions required to initiate base-catalyzed hydrolysis, ensuring a stable baseline.

• Buffer Incubation: Aliquot 100 µL of the stock into 900 µL of your target test buffers (e.g., pH 3.0, pH 7.4, and pH 9.0). Incubate at 37°C in sealed amber vials. Causality: Amber vials prevent UV-induced photo-oxidation, isolating pH as the sole variable.

• Reaction Quenching (Critical Step): At designated time points (e.g., 0, 15, 30, 60, 120 mins), extract a 100 µL aliquot and immediately mix it with 100 µL of 0.2% Trifluoroacetic acid (TFA) in water. Causality: The TFA drops the pH below 3.0 instantly, protonating the molecule and freezing the degradation profile for accurate HPLC analysis.

• HPLC-DAD Analysis: Inject the quenched samples onto a C18 Reverse-Phase column. Use a mobile phase gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Monitor at 280 nm.

• System Validation:

  • Positive Control: The pH 3.0 buffer sample must show >95% peak area retention over 2 hours. If it degrades, check your incubator temperature or look for microbial contamination.

  • Mechanistic Proof: In the pH 7.4 and 9.0 samples, as the 1,4,6-TGG peak decreases, you must observe a proportional increase in the peak corresponding to free gallic acid[3].

Figure 2: Standardized workflow for evaluating the pH-dependent stability of 1,4,6-TGG.

References

• [1] Evaluation of the anti-oxidative effect (in vitro) of tea polyphenols - PubMed. National Institutes of Health (NIH). Available at:[Link]

• [2] Stability of Principal Hydrolysable Tannins from Trapa taiwanensis Hulls - PMC - NIH. National Institutes of Health (NIH). Available at:[Link]

• [4] Stability and Oxidation Products of Hydrolysable Tannins in Basic Conditions Detected by HPLC/DAD-ESI/QTOF/MS - PubMed. National Institutes of Health (NIH). Available at:[Link]

• [3] Factors Influencing Oral Bioavailability of Thai Mango Seed Kernel Extract and Its Key Phenolic Principles - Semantic Scholar. Semantic Scholar. Available at:[Link]

Sources

• 1. Evaluation of the anti-oxidative effect (in vitro) of tea polyphenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stability of Principal Hydrolysable Tannins from Trapa taiwanensis Hulls - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Stability and oxidation products of hydrolysable tannins in basic conditions detected by HPLC/DAD-ESI/QTOF/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Removing polyphenol contaminants from 1,4,6-tri-O-galloyl-glucose fractions

Technical Support Center

Topic: Removing Polyphenol Contaminants from 1,4,6-tri-O-galloyl-glucose Fractions

Introduction

Welcome to the technical support guide for the purification of 1,4,6-tri-O-galloyl-glucose. As a key intermediate in the biosynthesis of more complex hydrolyzable tannins, obtaining high-purity 1,4,6-tri-O-galloyl-glucose is critical for research in pharmacology, natural product chemistry, and drug development. However, crude plant extracts are complex matrices, and fractions containing the target molecule are often contaminated with structurally similar polyphenols, such as other gallotannin isomers, condensed tannins, and flavonoids.[1][2]

This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common purification challenges. We will move beyond simple procedural lists to explain the underlying principles of separation, enabling you to troubleshoot effectively and adapt methodologies to your specific needs.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to orient your purification strategy.

Q1: What are the most likely contaminants in my crude 1,4,6-tri-O-galloyl-glucose fraction?

A1: The contaminants in your fraction are largely dictated by the source material and the initial extraction method. Typically, you will encounter:

• Other Gallotannins: Isomers of tri-O-galloyl-glucose (e.g., 1,2,6- or 1,3,6-tri-O-galloyl-glucose) and gallotannins with different degrees of galloylation (e.g., di-, tetra-, or penta-O-galloyl-glucose) are the most common and challenging contaminants due to their similar chemical properties.[3]

• Low-Molecular-Weight Phenolics: Simpler compounds like gallic acid, catechins, and epicatechins are frequently co-extracted.[4]

• Condensed Tannins (Proanthocyanidins): These are flavonoid-based polymers that can be difficult to separate from hydrolyzable tannins.[1][5]

• Sugars and Organic Acids: These highly polar compounds are often present in initial aqueous or alcoholic extracts and can interfere with subsequent chromatographic steps.[6][7]

Q2: What is the most effective overall strategy for purifying 1,4,6-tri-O-galloyl-glucose from a complex extract?

A2: A multi-step strategy is almost always necessary. A robust purification workflow separates compounds based on different chemical principles (e.g., polarity, size, and specific affinity). A highly effective and widely validated approach involves three main stages:

• Initial Cleanup (Bulk Impurity Removal): Use Solid-Phase Extraction (SPE) or liquid-liquid partitioning to rapidly remove non-phenolic impurities like sugars and very non-polar compounds like lipids and chlorophylls.[6][8][9]

• Fractionation (Grouping by Class): Employ a low-pressure column chromatography step, most commonly with Sephadex LH-20, to separate the bulk phenolic extract into fractions based on molecular size and hydrophobicity.[5][10][11][12] This step is excellent for isolating the gallotannin fraction from other phenolic classes.

• High-Resolution Purification (Final Polishing): Utilize preparative High-Performance Liquid Chromatography (HPLC) to resolve your target 1,4,6-tri-O-galloyl-glucose from its closely related isomers and other remaining contaminants.[3][13]

Caption: A multi-step workflow for purifying 1,4,6-tri-O-galloyl-glucose.

Q3: How do I choose the right primary purification technique: SPE, Sephadex LH-20, or something else?

A3: The choice depends on your starting material's complexity and your goal.

• Use Solid-Phase Extraction (SPE) first when your crude extract is "dirty" and contains a high load of non-phenolic compounds like sugars and organic acids.[7] SPE is a rapid cleanup method, not a high-resolution fractionation technique.

• Use Sephadex LH-20 as your main fractionation step after initial cleanup. This resin is exceptionally versatile for phenolics. It separates compounds based on a mixed mode of size exclusion and hydrogen bond adsorption.[5] You can elute low-molecular-weight phenolics with a polar solvent like ethanol or methanol, and then elute your target gallotannins with an acetone/water mixture.[4]

• Consider High-Speed Counter-Current Chromatography (HSCCC) if you have access to the instrumentation and need to separate a series of gallotannins based on their degree of galloylation.[14][15] It is a powerful but more specialized liquid-liquid separation technique.

Section 2: Troubleshooting Common Purification Issues

This section provides solutions to specific problems you may encounter during your experiments.

Q4: My analytical HPLC shows poor separation and broad peaks for my gallotannin fraction. How can I improve it?

A4: This is a common issue stemming from suboptimal HPLC method parameters. Gallotannins are acidic and can interact strongly with the stationary phase. Here’s how to troubleshoot:

• Mobile Phase pH: The phenolic hydroxyl groups on gallotannins are acidic. Unsuppressed ionization leads to poor peak shape (tailing). Solution: Add a modifier to your mobile phase to ensure the analytes are in a single protonation state. Commonly used modifiers are 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) in both the water and organic solvent (e.g., acetonitrile) phases.[13][16]

• Gradient Slope: A gradient that is too steep will cause compounds to elute too quickly, resulting in poor resolution. Solution: Optimize your gradient elution program. Start with a shallow gradient to resolve the compounds of interest, then ramp up the organic phase percentage more steeply to wash off strongly retained compounds.[17]

• Column Choice: Not all C18 columns are the same. Solution: Ensure your column has a pore size suitable for your analytes (e.g., ≥120 Å). For complex mixtures, consider using a column with a different selectivity, such as a phenyl-hexyl or biphenyl phase, which can offer different interactions with the aromatic rings of polyphenols.

Table 1: Example HPLC Gradient Optimization for Gallotannins

Time (min)	% Water (0.1% Formic Acid)	% Acetonitrile (0.1% Formic Acid)	Curve	Purpose
0.0	95	5	Linear	Initial column equilibration.
5.0	95	5	Linear	Hold for elution of very polar compounds.
35.0	65	35	Linear	Shallow gradient for separating gallotannins.
40.0	5	95	Linear	Steep gradient to wash the column.
45.0	5	95	Linear	Hold to ensure all compounds are eluted.
46.0	95	5	Linear	Return to initial conditions.
55.0	95	5	Linear	Re-equilibration for next injection.

Q5: I have very low recovery of my target compound after Sephadex LH-20 or SPE. What went wrong?

A5: Low recovery is typically due to either irreversible adsorption or improper elution.

Caption: A decision tree for diagnosing low recovery in chromatography.

• For SPE (C18):

  • Issue: The C18 sorbent was not properly activated. Before loading your aqueous sample, the sorbent must be conditioned with methanol and then equilibrated with water. Failure to do so results in poor analyte retention.[7]

  • Issue: The elution solvent was too weak. Polyphenols bind tightly to C18. You may need 100% methanol or acetonitrile, sometimes with a small amount of acid, to ensure complete elution.

• For Sephadex LH-20:

  • Issue: You used the wrong elution solvent sequence. Remember, low-molecular-weight phenolics are eluted with methanol or ethanol. The more strongly adsorbed tannins require a solvent system like 50-70% aqueous acetone for elution.[4][11]

  • Issue: Sample Overload. Exceeding the binding capacity of the column can lead to poor separation and apparent low recovery in the expected fractions.

Q6: My fraction is still not pure after Sephadex LH-20. What are my options for a final "polishing" step?

A6: This is the ideal scenario for preparative HPLC. The Sephadex LH-20 step has successfully removed other classes of compounds, leaving you with a mixture of closely related gallotannins. Preparative HPLC has the high resolving power needed to separate these isomers. You will need to develop an analytical HPLC method first (as in Q4) and then scale it up to a preparative column with a larger diameter.

Section 3: Detailed Experimental Protocols

These protocols provide a validated, step-by-step workflow.

Protocol 1: Initial Sample Cleanup using Solid-Phase Extraction (SPE)

• Objective: To remove polar impurities (sugars, acids) and prepare the sample for further chromatography.

• Causality: This protocol uses a reversed-phase (C18) sorbent. The non-polar C18 chains retain the moderately non-polar polyphenols through hydrophobic interactions, while highly polar compounds like sugars do not interact and are washed away.[6][8]

Materials:

• C18 SPE Cartridge (e.g., 500 mg, 6 mL)

• SPE Vacuum Manifold

• Methanol (HPLC Grade)

• Ultrapure Water

• Crude extract dissolved in water or a low percentage of organic solvent

Procedure:

• Conditioning: Pass 5 mL of methanol through the C18 cartridge. Do not let the sorbent run dry.

• Equilibration: Pass 5 mL of ultrapure water through the cartridge. Do not let the sorbent run dry.

• Loading: Load your sample solution onto the cartridge. Apply a slow, steady flow rate (e.g., 1-2 mL/min). Collect the flow-through (this contains unbound polar impurities).

• Washing: Pass 5 mL of ultrapure water through the cartridge to wash away any remaining polar impurities.

• Elution: Place a clean collection tube in the manifold. Elute the retained polyphenols with 5 mL of methanol. This fraction now contains your concentrated and partially purified gallotannins.

• Drying: Evaporate the methanol under reduced pressure (e.g., rotary evaporator) or a stream of nitrogen.

Protocol 2: Fractionation of Gallotannins using Sephadex LH-20

• Objective: To separate the total tannin fraction from low-molecular-weight phenolics.

• Causality: Sephadex LH-20 is a lipophilic, cross-linked dextran gel. It separates phenolics by a combination of size-exclusion (larger molecules elute first) and adsorptive interactions (aromatic rings adsorb to the gel via hydrogen bonds). The switch from ethanol to aqueous acetone disrupts these hydrogen bonds, eluting the more strongly bound tannins.[4][5]

Materials:

• Sephadex LH-20 resin

• Glass chromatography column

• Ethanol (100%)

• Acetone (HPLC Grade)

• Ultrapure Water

Procedure:

• Slurry Preparation: Swell the Sephadex LH-20 resin in 100% ethanol for at least 4 hours (or as per manufacturer's instructions).

• Column Packing: Pour the slurry into the column and allow it to pack under gravity. Do not let the column run dry.

• Sample Loading: Dissolve your dried extract from the SPE step in a minimal volume of ethanol and load it onto the column.

• Elution 1 (Low MW Phenolics): Elute the column with 100% ethanol. Monitor the eluate with a UV detector at 280 nm or by collecting fractions and analyzing with TLC. This first set of fractions will contain compounds like gallic acid and catechins.

• Elution 2 (Tannin Fraction): Once the first UV peak has completely eluted, switch the mobile phase to 50% aqueous acetone (v/v).[4][11] This will elute the condensed and hydrolyzable tannins, including your target 1,4,6-tri-O-galloyl-glucose.

• Fraction Collection: Collect fractions and analyze by analytical HPLC to identify those containing your target compound. Pool the relevant fractions and remove the solvent under reduced pressure.

Protocol 3: High-Purity Isolation using Preparative HPLC

• Objective: To isolate 1,4,6-tri-O-galloyl-glucose to >95% purity.

• Causality: This step leverages the high resolving power of HPLC to separate molecules with very subtle differences in structure and polarity, such as isomers.[13]

Procedure:

• Method Development: Using the principles from Q4, develop an optimized analytical HPLC method that shows good separation of your target peak from contaminants.

• Scale-Up: Transfer the method to a preparative HPLC system equipped with a larger-diameter column of the same stationary phase. The flow rate must be adjusted for the larger column diameter.

• Injection: Dissolve the pooled, dried tannin fraction from the Sephadex LH-20 step in the initial mobile phase and inject it onto the preparative column.

• Fraction Collection: Use a fraction collector triggered by the UV detector signal to collect the peak corresponding to the retention time of 1,4,6-tri-O-galloyl-glucose.

• Purity Analysis & Desalting: Analyze the collected fraction by analytical HPLC to confirm its purity. If TFA was used in the mobile phase, it should be removed. This can be done by drying the fraction, redissolving in a minimal amount of organic solvent, and re-drying several times.

Section 4: Purity Assessment

Q7: How do I confirm the purity and identity of my final 1,4,6-tri-O-galloyl-glucose fraction?

A7: A combination of techniques is required for unambiguous confirmation.

• Purity (HPLC-UV/DAD): Inject your final sample into your optimized analytical HPLC method. Purity is typically calculated as the area of the target peak divided by the total area of all peaks in the chromatogram at a relevant wavelength (e.g., 280 nm). A Diode Array Detector (DAD) is useful to confirm that the peak is spectrally homogenous.

• Identity (LC-MS): Liquid Chromatography-Mass Spectrometry is essential. It will confirm the molecular weight of your compound. For 1,4,6-tri-O-galloyl-glucose, the expected molecular weight is 636.47 g/mol .[18] You should observe an [M-H]⁻ ion at m/z 635.1 in negative ion mode ESI-MS.

• Structural Confirmation (NMR): For absolute structural confirmation and to distinguish it from isomers, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D-NMR experiments) is the gold standard.

References

• ResearchGate. (2025, March 27). How do condensed tannins separate on Sephadex LH-20? Available from: [Link]

• ResearchGate. Sephadex LH-20 column chromatography for purification and fractionation... Available from: [Link]

• Biblioteka Nauki. (2021). Methods of purification of raw polyphenol extract for chromatographic analysis. Available from: [Link]

• SciSpace. Chromatographic separation of tannin fractions from a bearberry-leaf (arctostaphylos uva-ursi l. sprengel) extract by se-hplc. Available from: [Link]

• Polish Journal of Food and Nutrition Sciences. EXTRACTION AND CHROMATOGRAPHIC SEPARATION OF TANNIN FRACTIONS FROM TANNIN-RICH PLANT MATERIAL. Available from: [Link]

• UCA. Solid-Phase Extraction for Sample Preparation, in the HPLC Analysis of Polyphenolic Compounds in “Fino” Sherry Wine. Available from: [Link]

• PubMed. (2010, January 27). Fractionation of Gallotannins from mango (Mangifera indica L.) kernels by high-speed counter-current chromatography and determination of their antibacterial activity. Available from: [Link]

• NIH. (2020, September 10). Sephadex® LH-20, Isolation, and Purification of Flavonoids from Plant Species. Available from: [Link]

• NIH. Extraction Systems and Analytical Techniques for Food Phenolic Compounds: A Review. Available from: [Link]

• NIH. (2021, July 5). Development and Optimisation of Solid-Phase Extraction of Extractable and Bound Phenolic Acids in Spelt (Triticum spelta L.) Seeds. Available from: [Link]

• ResearchGate. (2017, October 17). Why is HPLC not good for separation of gallotannins? Available from: [Link]

• MDPI. (2024, January 15). Exploring a Sustainable Process for Polyphenol Extraction from Olive Leaves. Available from: [Link]

• PubMed. (2013, January 15). A rapid profiling of gallotannins and flavonoids of the aqueous extract of Rhus coriaria L. by flow injection analysis with high-resolution mass spectrometry assisted with database searching. Available from: [Link]

• NIH. (2022, April 4). A Novel Strategy for Unveiling Spatial Distribution Pattern of Gallotannins in Paeonia rockii and Paeonia ostii Based on LC–QTRAP–MS. Available from: [Link]

• ResearchGate. (2018, November 30). How to purify polyphenols from crude extract of plants? Available from: [Link]

• Tech Science Press. Recent Technologies for the Extraction and Separation of Polyphenols in Different Plants: A Review. Available from: [Link]

• Mastelf. (2025, March 3). How to Optimize HPLC Gradient Elution for Complex Samples. Available from: [Link]

• PubMed. (2018, August 14). Isolation and Purification of Galloyl, Caffeoyl, and Hexahydroxydiphenoyl Esters of Glucoses from Balanophora simaoensis by High-Speed Countercurrent Chromatography and Their Antioxidant Activities In Vitro. Available from: [Link]

• PubChem. 1,4,6-Tri-O-Galloyl-Beta-D-Glucose. Available from: [Link]

• ResearchGate. (2025, August 9). Preparation of [14C]-Labelled 1,2,3,4,6-Penta-O-Galloyl-β-ᴅ-Glucose and Related Gallotannins. Available from: [Link]

Sources

• 1. Sephadex® LH-20, Isolation, and Purification of Flavonoids from Plant Species: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A rapid profiling of gallotannins and flavonoids of the aqueous extract of Rhus coriaria L. by flow injection analysis with high-resolution mass spectrometry assisted with database searching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 5. researchgate.net [researchgate.net]
• 6. Extraction Systems and Analytical Techniques for Food Phenolic Compounds: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and Optimisation of Solid-Phase Extraction of Extractable and Bound Phenolic Acids in Spelt (Triticum spelta L.) Seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bibliotekanauki.pl [bibliotekanauki.pl]
• 9. bibrepo.uca.es [bibrepo.uca.es]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Fractionation of Gallotannins from mango (Mangifera indica L.) kernels by high-speed counter-current chromatography and determination of their antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Isolation and Purification of Galloyl, Caffeoyl, and Hexahydroxydiphenoyl Esters of Glucoses from Balanophora simaoensis by High-Speed Countercurrent Chromatography and Their Antioxidant Activities In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A Novel Strategy for Unveiling Spatial Distribution Pattern of Gallotannins in Paeonia rockii and Paeonia ostii Based on LC–QTRAP–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mastelf.com [mastelf.com]
• 18. 1,4,6-Tri-O-Galloyl-Beta-D-Glucose | C27H24O18 | CID 10077822 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategies for scaling up 1,4,6-tri-O-galloyl-beta-D-glucose production

Technical Support Center: Scaling Up 1,4,6-Tri-O-galloyl- -D-glucose (1,4,6-TGG) Production

Current Status: Operational Ticket ID: TGG-SCALE-001 Assigned Specialist: Senior Application Scientist, Natural Products Chemistry Division

Executive Summary

1,4,6-Tri-O-galloyl-

-D-glucose (1,4,6-TGG) is a specific hydrolyzable tannin isomer. Unlike the more metabolically common 1,2,6-tri-O-galloyl- -D-glucose (central to the biosynthesis of pentagalloylglucose in Rhus and Paeonia species), the 1,4,6-isomer is often a specialized metabolite found in specific genetic resources of Camellia sinensis (Tea) and Euphorbia species.

Scaling up production of this specific isomer presents three primary challenges:

• Regioselectivity: Chemical synthesis often yields mixtures of 1,2,6-, 1,3,6-, and 1,4,6-isomers that are difficult to separate.

• Source Specificity: In extraction workflows, the abundance of 1,4,6-TGG is highly dependent on the plant genotype and harvest timing.

• Stability: The ester bonds are susceptible to hydrolysis and migration (acyl migration) under non-neutral pH conditions.

This guide prioritizes Targeted Extraction & High-Speed Counter-Current Chromatography (HSCCC) as the most viable scale-up strategy, with chemical synthesis discussed as a secondary route for structural validation.

Part 1: Production Workflows & Logic

Workflow A: High-Yield Extraction (Recommended for Scale-Up)

This workflow relies on identifying high-accumulation plant clones.[1] Recent data indicates specific tea cultivars (Camellia sinensis) can accumulate 1,4,6-TGG up to 40-50 mg/g dry weight, making extraction significantly more cost-effective than total synthesis.

Caption: Optimized workflow for isolating 1,4,6-TGG from plant biomass, prioritizing liquid-liquid partitioning and chromatographic separation.

Part 2: Troubleshooting & FAQs

Category 1: Source Material & Extraction Efficiency

Q: I am extracting from standard green tea leaves but getting low yields of 1,4,6-TGG. The major peak is EGCG. What is wrong?

A: You are likely facing a genotype mismatch .

• The Issue: Standard commercial tea (Camellia sinensis var. sinensis) is bred for catechins (EGCG, ECG), not gallotannins. In standard tea, galloylated glucose is a minor intermediate.

• The Fix: You must screen for specific "bitter" tea germplasms or wild relatives. Recent studies identified clones like 'FZ1' and 'FZ2' (special genetic resources) that hyper-accumulate 1,4,6-TGG to >40 mg/g. Alternatively, use Euphorbia lunulata or Balanophora japonica, though these matrices are more complex.

• Protocol Adjustment: If you cannot change the source, switch to 70% Acetone (aq) extraction at 4°C. Acetone inhibits polyphenol oxidase (PPO) more effectively than ethanol, preventing oxidative degradation of the galloyl moieties.

Q: My crude extract turns brown and the TGG peak disappears after rotary evaporation. Why?

A: This indicates thermal degradation or oxidation .

• Mechanism: Galloyl esters are heat-labile. Prolonged exposure to temperatures >45°C, especially if traces of plant oxidases are reactivated as the organic solvent evaporates, will cause hydrolysis or oxidative coupling (browning).

• Corrective Action:

  • Keep water bath temperature < 40°C .

  • Add 0.1% Formic Acid to the extraction solvent to maintain a slightly acidic pH (pH 3-4). Neutral or alkaline pH accelerates ester hydrolysis and acyl migration.

  • Lyophilize (freeze-dry) the aqueous residue immediately after removing the organic solvent; do not leave it in liquid state overnight.

Category 2: Purification & Isomer Separation (The Bottleneck)

Q: I see a single peak on analytical HPLC, but NMR shows a mixture of isomers (1,2,6-TGG and 1,4,6-TGG). How do I separate them at scale?

A: This is the most common scaling failure. Analytical C18 columns often co-elute these regioisomers.

• The Issue: The hydrophobicity difference between 1,2,6- and 1,4,6-isomers is negligible on standard ODS phases.

• The Fix: High-Speed Counter-Current Chromatography (HSCCC). HSCCC is superior to solid support chromatography for tannins because it eliminates irreversible adsorption to the stationary phase.

• Recommended Solvent System: Use a biphasic system of n-Hexane : Ethyl Acetate : Methanol : Water .[2]

  • Starting Ratio: 1:5:1:5 (v/v/v/v).[2]

  • Mode: Tail-to-Head (Ascending) if the TGG partitions into the upper organic phase, or Head-to-Tail if in the lower aqueous phase.

  • Optimization: Adjust the Ethyl Acetate ratio. If TGG elutes too fast (K < 0.5), decrease Ethyl Acetate. If it retains too long (K > 2.5), increase Methanol.

Q: Can I use standard silica gel flash chromatography?

A: Avoid if possible.

• Reasoning: Galloyl groups have high affinity for free silanols on silica gel, leading to severe peak tailing and irreversible loss of mass (sometimes >30% loss).

• Alternative: If you lack HSCCC, use Sephadex LH-20 or MCI Gel CHP-20 .

  • Sephadex LH-20 Protocol: Elute with a gradient of Water -> Methanol. TGG typically elutes in 40-60% Methanol. This resin separates based on molecular size and hydrogen bonding, which is often more effective for resolving tannin classes than silica.

Category 3: Structural Validation

Q: How do I definitively confirm I have the 1,4,6-isomer and not the 1,2,6-isomer without crystal structure?

A: You must use HMBC (Heteronuclear Multiple Bond Correlation) NMR .

• The Logic: You need to verify the attachment points of the galloyl groups to the glucose core.

• Diagnostic Signals:

  • Look for the glucose proton signals (H-1 to H-6).

  • In 1,4,6-TGG, the protons at H-1, H-4, and H-6 will be significantly downfield shifted (>1 ppm) compared to unsubstituted glucose, due to the deshielding effect of the ester linkage.

  • Critical Check: If H-2 is downfield (approx 5.0-5.5 ppm), you likely have the 1,2,6-isomer. In 1,4,6-TGG, H-2 should be relatively upfield (approx 3.5-4.0 ppm) unless it is involved in hydrogen bonding.

  • Mass Spec: MS alone cannot distinguish these isomers as they have the exact same mass (

    635 in negative mode).

Part 3: Quantitative Data & Specifications

Table 1: Comparative Yields by Source & Method

Source / Method	Target Isomer	Est. Yield (mg/g)	Scalability	Complexity
Tea (C. sinensis) Clone 'FZ1'	1,4,6-TGG	43.6 - 56.6	High	Medium
Rhus typhina (Sumac)	1,2,6-TGG (Major)	< 5 (1,4,6-isomer)	Low	High (Isomer mix)
Chemical Synthesis (from Glucose)	Mixture	< 5% (Specific Isomer)	Low	Very High
Euphorbia lunulata	1,4,6-TGG	10 - 15	Medium	High (Toxic latex)

Table 2: Physicochemical Properties for QC

Property	Specification	Notes
Molecular Formula
Molecular Weight	636.51 g/mol	Detect as 635.1
Solubility	MeOH, Acetone, Hot Water	Poor solubility in cold water; insoluble in hexane.[3]
UV Maxima	218 nm, 278 nm	Characteristic of galloyl moiety.
Storage	-20°C, Desiccated, Dark	Hygroscopic; subject to hydrolysis.

Part 4: Detailed Experimental Protocol (HSCCC Purification)

Objective: Isolation of 1,4,6-TGG from enriched ethyl acetate fraction.

• Preparation of Two-Phase Solvent System:

  • Mix n-Hexane : Ethyl Acetate : Methanol : Water (1:5:1:5 v/v).

  • Shake vigorously in a separatory funnel and allow to equilibrate for 2 hours at room temperature.

  • Separate the upper phase (Stationary Phase) and lower phase (Mobile Phase). Note: Verify phase density; if EtAc content is high, the organic phase might be the upper phase.

• Apparatus Setup (e.g., TBE-300A HSCCC):

  • Fill the column with the Upper Phase (Stationary) at 20 mL/min.

  • Set rotation speed to 800 rpm.

  • Pump Lower Phase (Mobile) at 2.0 mL/min until hydrodynamic equilibrium is established (monitor effluent until stationary phase carryover stops).

• Sample Loading:

  • Dissolve 200 mg of Ethyl Acetate fraction in 10 mL of a 1:1 mixture of upper and lower phases.

  • Inject into the sample loop.

• Elution & Detection:

  • Monitor UV at 280 nm.

  • Collect fractions (e.g., 5 mL/tube).

  • 1,4,6-TGG typically elutes after the more polar mono- and di-galloyl glucoses but before PGG (Pentagalloylglucose).

• Post-Process:

  • Combine fractions containing the single target peak.

  • Remove organic solvents via rotary evaporation (<40°C).

  • Lyophilize the remaining aqueous phase to obtain a white amorphous powder.

References

• Tian, L., et al. (2022).[1] Separation and identification of an abundant trigalloylglucose from special tea genetic resources. Beverage Plant Research.

  • Key Finding: Identification of specific tea clones (FZ1, FZ2) as high-yield sources of 1,4,6-TGG.

• PubChem. (n.d.).[3][4] 1,4,6-Tri-O-galloyl-beta-D-glucose (Compound Summary). National Library of Medicine.

  • Key Finding: Chemical and physical property data for validation.[1]

• Ren, Y., et al. (2007). The isolation of 1,2,3,4,6-penta-O-galloyl-beta-D-glucose from Acer truncatum Bunge by high-speed counter-current chromatography.[2] Journal of Chromatography B.

  • Key Finding: Establishes HSCCC parameters for galloylglucose purific

• Niemetz, R., & Gross, G. G. (2005). Enzymatic synthesis of gallotannins. Phytochemistry.

  • Key Finding: Mechanistic insight into why 1,4,6-TGG is less common than 1,2,6-TGG in standard biosynthetic p

Sources

• 1. Separation and identification of an abundant trigalloylglucose from special tea genetic resources [maxapress.com]
• 2. The isolation of 1,2,3,4,6-penta-O-galloyl-beta-D-glucose from Acer truncatum Bunge by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1,3,6-Tri-O-Galloyl-Beta-D-Glucose | C27H24O18 | CID 452707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,4,6-Tri-O-Galloyl-Beta-D-Glucose | C27H24O18 | CID 10077822 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Antioxidant Efficacy: 1,4,6-Tri-O-Galloyl-Glucose vs. Gallic Acid

In the landscape of natural antioxidants and drug development, the structural complexity of polyphenols dictates their functional efficacy. Gallic acid (GA) is a well-characterized phenolic monomer and a standard benchmark in oxidative studies. However, when multiple gallic acid moieties are esterified to a central glucose core—forming hydrolyzable tannins like 1,4,6-tri-O-galloyl-glucose (1,4,6-TGG)—the antioxidant dynamics shift dramatically.

As an application scientist, I have designed this guide to provide a rigorous, objective comparison of 1,4,6-TGG and GA. It details their structure-activity relationships, quantitative performance metrics, and the self-validating experimental protocols required to accurately measure them in a laboratory setting.

Mechanistic Foundations of Antioxidant Capacity

The antioxidant superiority of 1,4,6-TGG over its monomeric building block, GA, is fundamentally rooted in its molecular architecture. The presence of three galloyl groups on the 1, 4, and 6 positions of the β-D-glucopyranose ring exponentially increases the number of available hydroxyl (-OH) groups for hydrogen atom transfer (HAT) and single electron transfer (SET).

• Resonance Stabilization: Upon donating an electron to neutralize a free radical, the resulting phenoxyl radical in 1,4,6-TGG is highly stabilized by extensive electron delocalization across the multiple galloyl rings.

• Enzymatic Inhibition: Beyond direct radical scavenging, the steric bulk and multi-dentate binding capacity of 1,4,6-TGG allow it to competitively inhibit pro-oxidant enzymes like xanthine oxidase and lipoxygenase. This is a critical therapeutic feature that is significantly diminished in the smaller, less complex GA molecule[1].

• Prooxidant Risk Mitigation: While GA exhibits strong baseline antioxidant properties, it is also known to display prooxidant behavior in the presence of transition metals (e.g., accelerating DNA damage via Fenton-like reactions)[2]. The complexation ability of the multi-galloyl structure in 1,4,6-TGG mitigates this risk by effectively chelating free metal ions.

Fig 1: Structure-Activity Relationship (SAR) driving the differential antioxidant capacity.

Quantitative Performance Metrics

Experimental data consistently demonstrates that 1,4,6-TGG outperforms GA across multiple orthogonal assays. In recent chromatographic isolations from specialized tea genetic resources, 1,4,6-TGG exhibited a Trolox Equivalent Antioxidant Capacity (TEAC) significantly higher than standard reference compounds, rivaling even Epigallocatechin gallate (EGCG)[3].

Furthermore, 1,4,6-TGG demonstrates profound biological relevance beyond basic radical scavenging, acting as a potent inhibitor of carbohydrate digestive enzymes (relevant for Type 2 Diabetes management) and exhibiting strong inhibitory effects against low-density lipoprotein (LDL) oxidation[4].

Metric / Assay	Gallic Acid (GA)	1,4,6-Tri-O-Galloyl-Glucose (1,4,6-TGG)	Mechanistic Implication
DPPH Scavenging (TEAC)	~1.0 - 1.2 μmol/μmol	2.68 - 5.77 μmol/μmol	1,4,6-TGG donates multiple electrons per molecule.
Superoxide Scavenging	Moderate	Exceptionally High	1,4,6-TGG competitively inhibits xanthine oxidase[1].
Lipid Peroxidation	Weak Inhibition	Strong Inhibition	Enhanced lipophilicity of the complex tannin structure[4].
Prooxidant Potential	High (Metal-dependent)	Low	Multi-galloyl structure chelates transition metals.

Self-Validating Experimental Methodologies

To ensure high-fidelity data when comparing polyphenols, assays must be designed as self-validating systems. This means incorporating internal controls, standard curves, and kinetic tracking to rule out solvent interference or baseline drift.

Fig 2: Self-validating experimental workflow for high-throughput antioxidant screening.

Protocol A: DPPH Radical Scavenging Assay (SET Mechanism)

Scientific Rationale & Causality: The DPPH assay relies on the reduction of the stable 1,1-diphenyl-2-picrylhydrazyl radical. We utilize this to measure the single-electron transfer capability of the compounds.

• Reagent Preparation: Dissolve DPPH in LC-MS grade methanol to a concentration of 0.1 mM. Causality: Methanol ensures the solubility of both the hydrophobic DPPH radical and the hydrophilic gallotannins.

• Standardization: Prepare equimolar serial dilutions (1 μM to 50 μM) of 1,4,6-TGG, GA, and Trolox (positive control).

• Reaction Initiation: In a 96-well microplate, add 100 μL of the sample to 100 μL of the DPPH solution. Include a solvent blank (methanol + sample) to correct for intrinsic sample absorbance, and a negative control (methanol + DPPH) to establish the maximum radical baseline.

• Incubation: Incubate the plate in total darkness for 30 minutes at 25°C. Causality: DPPH is highly photosensitive; ambient light will cause spontaneous degradation, artificially inflating the apparent antioxidant capacity and skewing IC50 calculations.

• Quantification: Read absorbance at 517 nm. The system validates itself if the Trolox standard curve yields an

  and the negative control remains stable.

Protocol B: Oxygen Radical Absorbance Capacity (ORAC) Assay (HAT Mechanism)

Scientific Rationale & Causality: ORAC measures hydrogen atom transfer by tracking the degradation of a fluorescent probe by peroxyl radicals, providing a more physiologically relevant metric than DPPH.

• Probe Preparation: Prepare a 70 nM fluorescein solution in 75 mM phosphate buffer (pH 7.4). Causality: Fluorescein acts as the target for oxidative damage; the physiological pH ensures the phenolics are in their native ionization state.

• Radical Generator: Prepare a 12 mM solution of AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride). Causality: AAPH thermally decomposes at 37°C to generate peroxyl radicals at a constant, predictable rate.

• Kinetic Tracking: Combine 150 μL fluorescein with 25 μL of the sample/control. Incubate at 37°C for 10 minutes. Inject 25 μL AAPH to initiate the reaction.

• Measurement: Record fluorescence (Excitation: 485 nm, Emission: 520 nm) every minute for 90 minutes.

• Data Validation: Calculate the Area Under the Curve (AUC). The run is validated if the net AUC of the blank is zero and the Trolox standards show linear dose-dependence.

References

• Antioxidative activities of galloyl glucopyranosides from the stem-bark of Juglans mandshurica Source: PubMed / NIH URL:[Link][1]

• Antioxidative Activities of Galloyl Glucopyranosides from the Stem-Bark of Juglans mandshurica Source: J-Stage URL:[Link][4]

• Evaluation of the Antioxidant and Prooxidant Actions of Gallic Acid and Its Derivatives Source: ResearchGate URL:[Link][2]

• Separation and identification of an abundant trigalloylglucose from special tea genetic resources Source: Maximum Academic Press URL:[Link][3]

• Carbohydrate digestive enzymes are inhibited by Poincianella pluviosa stem bark extract: relevance on type 2 diabetes treatment Source: d-nb.info URL:[Link]

Sources

• 1. Antioxidative activities of galloyl glucopyranosides from the stem-bark of Juglans mandshurica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Separation and identification of an abundant trigalloylglucose from special tea genetic resources [maxapress.com]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]

Reference standards for 1,4,6-tri-O-galloyl-beta-D-glucose identification

An In-Depth Comparative Guide to Reference Standards for the Identification of 1,4,6-tri-O-galloyl-beta-D-glucose

For researchers, scientists, and drug development professionals, the accurate identification and quantification of phytochemicals are paramount. 1,4,6-tri-O-galloyl-beta-D-glucose, a member of the gallotannin class of hydrolyzable tannins, is a naturally occurring polyphenolic compound found in various plants, including Camellia sinensis and Balanophora japonica.[1] Its potential biological activities make it a compound of significant interest. The cornerstone of any rigorous scientific investigation into this molecule is the use of a well-characterized reference standard.

This guide provides a detailed comparison of what to look for in a 1,4,6-tri-O-galloyl-beta-D-glucose reference standard, outlines the analytical methodologies for its identification, and presents supporting experimental protocols to ensure scientific validity.

The Imperative of High-Quality Reference Standards

In analytical chemistry, a reference standard serves as a benchmark against which a sample is compared. Its quality directly impacts the accuracy, precision, and reliability of experimental results.[2][3] Regulatory bodies like the International Council for Harmonisation (ICH) have established guidelines that underscore the necessity of using well-characterized reference materials for the validation of analytical procedures.[4][5]

Reference standards are broadly categorized as primary and secondary. A primary standard is a substance of the highest possible purity, extensively characterized using orthogonal methods, and its value is accepted without reference to another standard.[6] A secondary standard is characterized by comparison to a primary standard. For novel research and drug development, aiming for a standard with the qualities of a primary standard (purity ≥99.5%) is crucial.[6]

Analytical Techniques for Identification and Quantification

The structural complexity of 1,4,6-tri-O-galloyl-beta-D-glucose necessitates the use of sophisticated analytical techniques for its unambiguous identification and quantification. The primary methods employed are High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for assessing the purity of a reference standard and quantifying the analyte in a sample matrix. The separation is based on the differential partitioning of the analyte between a stationary phase and a mobile phase. For gallotannins, reversed-phase HPLC is typically used.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This hybrid technique provides an orthogonal layer of confirmation. It couples the separation capabilities of HPLC with the mass analysis of mass spectrometry, enabling the determination of the molecular weight and fragmentation pattern of the analyte, which is crucial for structural confirmation.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful technique for the de novo structural elucidation of organic molecules. For a reference standard, ¹H and ¹³C NMR spectra serve as a definitive fingerprint, confirming the identity and connectivity of every atom in the molecule. Quantitative NMR (qNMR) can also be a primary method for determining the purity of a standard.[9]

Comparison of Reference Standard Quality

When sourcing a reference standard for 1,4,6-tri-O-galloyl-beta-D-glucose, a thorough evaluation of the supplier's data is essential. The following table compares a hypothetical high-quality standard with a lower-quality alternative.

Parameter	Alternative A: High-Purity, Well-Characterized Standard	Alternative B: Standard of Undetermined or Lower Purity	Why It Matters to Researchers
Purity	≥99.5% as determined by HPLC and/or qNMR.	Purity stated as >95% or not specified.	High purity is critical for accurate quantification and avoids the introduction of confounding variables from impurities.[2][6]
Provided Data	Comprehensive Certificate of Analysis (CoA) with HPLC chromatogram, ¹H and ¹³C NMR spectra, and high-resolution mass spectrometry (HRMS) data.	Minimal data, perhaps only an HPLC chromatogram of questionable quality or no data at all.	Complete characterization data provides confidence in the identity and purity of the standard, ensuring the validity of the research.
Characterization	Identity confirmed by multiple orthogonal techniques (e.g., NMR, MS, IR).	Identity may only be claimed based on a single technique or comparison to literature data.	Orthogonal methods provide a self-validating system, significantly reducing the risk of misidentification.[6]
Documentation	Detailed information on storage conditions, re-test date, and handling procedures.	Limited or no information on stability and storage.	Proper documentation ensures the integrity of the standard over time.
Supplier	Reputable supplier with a history of providing high-quality phytochemical standards.	Unknown or new supplier with no established reputation.	Established suppliers are more likely to have robust quality control systems in place.

Consideration of Isomeric Alternatives

The specificity of the analytical method is crucial, as several positional isomers of tri-O-galloyl-beta-D-glucose exist, such as 1,2,6- and 1,3,6-tri-O-galloyl-beta-D-glucose.[10][11][12] Chromatographic methods must be developed to resolve these isomers to prevent misidentification. Additionally, related compounds like gallic acid or more complex gallotannins such as 1,2,3,4,6-penta-O-galloyl-β-D-glucose (PGG) may be present in natural extracts.[13] While gallic acid can be used as a simple reference for the galloyl moiety, it cannot substitute for the intact molecule for accurate quantification.[14][15]

Experimental Protocols

Protocol 1: Purity Determination by HPLC

This protocol outlines a general method for assessing the purity of a 1,4,6-tri-O-galloyl-beta-D-glucose reference standard.

• Standard Preparation: Accurately weigh approximately 1.0 mg of the reference standard and dissolve it in 1.0 mL of methanol to prepare a 1 mg/mL stock solution.

• Instrumentation: A standard HPLC system with a UV detector is sufficient.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would be to start at 5-10% B, increasing to 50-60% B over 30-40 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 280 nm.[14]

  • Injection Volume: 10 µL.

• Data Analysis: Purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Protocol 2: Identity Confirmation by LC-MS

This protocol is for confirming the molecular weight of the standard.

• Sample Preparation: Dilute the stock solution from Protocol 1 to approximately 10 µg/mL using the initial mobile phase conditions.

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap).

• Chromatographic Conditions: Use the same conditions as in Protocol 1.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), negative mode.

  • Scan Range: m/z 100-1000.

  • Data Acquisition: Acquire both full scan and fragmentation (MS/MS) data. The precursor ion for MS/MS would be the [M-H]⁻ ion.

• Data Analysis: Confirm the presence of the [M-H]⁻ ion for C₂₇H₂₄O₁₈ at the expected m/z of 635.0889. Analyze the fragmentation pattern for characteristic losses of galloyl moieties (152 Da).

Protocol 3: Structural Verification by NMR

This protocol is for the definitive structural confirmation of the reference standard.

• Sample Preparation: Dissolve 5-10 mg of the reference standard in approximately 0.6 mL of a suitable deuterated solvent (e.g., Methanol-d₄ or DMSO-d₆).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiments to Acquire:

  • ¹H NMR

  • ¹³C NMR

  • 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to confirm proton-proton and proton-carbon connectivities.

• Data Analysis: Compare the obtained chemical shifts and coupling constants with published data for 1,4,6-tri-O-galloyl-beta-D-glucose to confirm the structure and isomeric purity.

Visualizing the Workflow

A systematic approach is crucial for both qualifying a reference standard and using it for sample analysis. The following diagrams illustrate these workflows.

Caption: Workflow for the qualification of a primary reference standard.

Caption: A typical analytical workflow for compound identification and quantification.

Conclusion

The selection of a reference standard for 1,4,6-tri-O-galloyl-beta-D-glucose is a critical decision that dictates the quality and reliability of research outcomes. By prioritizing high-purity, well-characterized standards from reputable sources and employing validated, orthogonal analytical techniques such as HPLC, LC-MS, and NMR, researchers can ensure the scientific integrity of their work. This guide provides the framework for making informed decisions and implementing robust analytical methodologies in the study of this and other complex natural products.

References

• PubChem. (n.d.). 1,4,6-Tri-O-Galloyl-Beta-D-Glucose. National Center for Biotechnology Information. Retrieved from [Link]

• The Good Scents Company. (n.d.). 1,2,6-tri-O-galloyl-beta-D-glucose. Retrieved from [Link]

• PubChem. (n.d.). 1,3,6-Tri-O-Galloyl-Beta-D-Glucose. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Structure of 1,2,4,6-tetra-O-galloyl-β-D-glucose (1246 TGG) from Phyllanthus emblica L. (Euphorbiaceae). Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structure of 3,6-bis-O-di-O-galloyl-1,2,4-tri-O-galloyl-β-d-glucose (T1) (a), 1,2,3,4,5-penta-O-galloyl-β-d-glucose (PGG) (T2) (b), 3-O-galloyl-1,2-valoneoyl-β-d-glucose (T3) (c), and 1,2-di-O-galloyl-4,6-valoneoyl-β-d-glucose (T4) (d). Retrieved from [Link]

• Cambridge Bioscience. (n.d.). 1,3,6-Tri-O-galloyl-beta-D-glucose. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound 1,2,6-Trigalloyl-beta-D-glucopyranose (FDB018710). Retrieved from [Link]

• Eurofins. (n.d.). The ABC's of Reference Standard Management. Retrieved from [Link]

• Pauli, G. F., Chen, S. N., & Simmler, C. (2015). Validation of a Generic qHNMR Method for Natural Products Analysis. PMC. Retrieved from [Link]

• IAEA. (n.d.). Quantification of Tannins in Tree Foliage. Retrieved from [Link]

• Pharmaceutical Technology. (2009, April 2). Reference-Standard Material Qualification. Retrieved from [Link]

• European Medicines Agency. (1996, December). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• ResearchGate. (n.d.). (a) MS/MS spectra of galloyl glucose at [M-H] − m/z 331. (b) A.... Retrieved from [Link]

• International Organisation of Vine and Wine. (2022). Gallic tannins. Retrieved from [Link]

• Journal of Validation Technology. (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Retrieved from [Link]

• Adu, F., et al. (2022). Isolation and Characterization of Galloylglucoses Effective against Multidrug-Resistant Strains of Escherichia coli and Klebsiella pneumoniae. PMC. Retrieved from [Link]

• Australian Pesticides and Veterinary Medicines Authority. (2014, July 1). Validation of analytical methods for active constituents and agricultural products. Retrieved from [Link]

• Garro Galvez, J. M., Riedl, B., & Conner, A. H. (1997). Analytical Studies on Tara Tannins. Forest Products Laboratory. Retrieved from [Link]

• Krull, I. S. (2022, April 15). Analytical Method Validation for Biotechnology Proteins, Peptides, and Antibodies. Chromatography Online. Retrieved from [Link]

• Veeprho. (2020, August 19). Reference Standards, Types, Uses, Preparation & Qualification. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of gallotannin in sumac - Part I: Titrimetric method for the determination of gallotanin in sumac extract. Retrieved from [Link]

• Labinsights. (2024, December 25). A Comprehensive Guide to Impurity Reference Standards and Comparison Standards: Definitions, Functions, and Uses. Retrieved from [Link]

• U.S. EPA. (n.d.). U.S. EPA Reference Standards and Quality Assurance Materials for the Analysis of Environmental Pollutants. PMC. Retrieved from [Link]

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A Comparative Guide to the UV-Vis Absorption Characteristics of 1,4,6-tri-O-galloyl-β-D-glucose

For researchers and professionals in drug development and natural product chemistry, understanding the spectroscopic properties of compounds is fundamental. This guide provides an in-depth analysis of the anticipated ultraviolet-visible (UV-Vis) absorption maxima of 1,4,6-tri-O-galloyl-β-D-glucose, a significant gallotannin. While direct, isolated spectral data for this specific trigalloyl glucose isomer is not extensively published, we can expertly infer its characteristics through a comparative analysis with its constituent chromophore, gallic acid, and its more complex relative, tannic acid. This guide will also furnish a robust, self-validating experimental protocol for researchers to determine these properties in their own laboratories.

The core of 1,4,6-tri-O-galloyl-β-D-glucose's UV-Vis absorption profile is dictated by its three galloyl groups, which are esterified to the glucose core. The electronic transitions within the aromatic rings and associated carbonyl groups of these galloyl moieties are what give rise to its characteristic absorbance in the UV region. Gallotannins, as a class, are well-documented to exhibit strong absorption maxima in the range of 275-280 nm.[1][2] This absorption is primarily attributed to the π→π* electronic transitions within the galloyl units.

Comparative Spectral Analysis

To provide a clear benchmark, we will compare the expected spectral properties of 1,4,6-tri-O-galloyl-β-D-glucose with two widely studied, structurally related compounds: gallic acid (the fundamental building block) and tannic acid (a complex mixture of polygalloyl glucoses).

Compound	Structural Hallmark	Typical UV Absorption Maxima (λmax)	Reference
Gallic Acid	A single 3,4,5-trihydroxybenzoic acid unit.	~215 nm and 265-280 nm	[3][4][5]
Tannic Acid	A complex mixture of polygalloyl esters of glucose.	~213 nm and ~276 nm	[6][7]
1,4,6-tri-O-galloyl-β-D-glucose (Predicted)	A glucose core with three distinct galloyl ester groups.	Expected to be in the 275-280 nm range.	Inferred from[1][2]

The data strongly suggests that the primary absorption peak for 1,4,6-tri-O-galloyl-β-D-glucose will be located in the 275-280 nm region, consistent with other gallotannins.[1][2] The presence of three galloyl chromophores in a single molecule is expected to result in a higher molar absorptivity compared to a single gallic acid molecule.

The Influence of Molecular Structure on UV-Vis Absorption

The UV-Vis absorption of gallotannins is a direct consequence of their chemical structure. The key chromophore is the galloyl group. The following diagram illustrates the relationship between the structural components and the resulting UV-Vis spectrum.

Caption: Relationship between molecular structure and UV absorption.

The electronic transitions within the conjugated systems of the galloyl groups are responsible for the characteristic UV absorbance. The glucose core itself does not absorb significantly in this region of the UV spectrum.

Experimental Protocol for UV-Vis Spectral Analysis

This section provides a detailed, step-by-step methodology for determining the UV-Vis absorption spectrum of 1,4,6-tri-O-galloyl-β-D-glucose. The protocol is designed to be self-validating by including steps for creating a standard curve, which ensures accuracy and reproducibility.

Causality Behind Experimental Choices

• Solvent Selection (Methanol or Ethanol): Polyphenols like gallotannins are readily soluble in polar solvents such as methanol or ethanol. These solvents are also UV-transparent in the analytical range of interest (>230 nm), preventing solvent-based interference.

• pH Control: The UV-Vis spectra of phenolic compounds can be highly dependent on pH due to the ionization of hydroxyl groups.[6][8] Maintaining a consistent, slightly acidic pH (e.g., using a mobile phase buffer if analyzing via HPLC-UV) ensures that the compound remains in a single ionic state, leading to sharp and reproducible absorption peaks.[9]

• Concentration Range: Adherence to the Beer-Lambert Law is critical for quantitative analysis. The selected concentration range should yield absorbance values between 0.1 and 1.0 to ensure linearity and accuracy.

Step-by-Step Methodology

• Stock Solution Preparation:

  • Accurately weigh 10 mg of 1,4,6-tri-O-galloyl-β-D-glucose analytical standard.

  • Dissolve the standard in 100 mL of spectroscopic grade methanol in a volumetric flask to create a 100 µg/mL stock solution.

• Preparation of Working Standards:

  • Perform serial dilutions of the stock solution with methanol to prepare a series of working standards (e.g., 1, 2, 5, 10, 15, 20 µg/mL).

• Spectrophotometer Setup:

  • Turn on the UV-Vis spectrophotometer and allow it to warm up for at least 30 minutes.

  • Set the wavelength range for scanning from 200 nm to 400 nm.

• Blank Measurement:

  • Fill a quartz cuvette with the solvent (methanol) used for dilutions.

  • Place the cuvette in the spectrophotometer and perform a baseline correction or "auto-zero" to subtract the solvent's absorbance.

• Spectral Acquisition:

  • Starting with the lowest concentration standard, rinse the cuvette with the standard solution, then fill it.

  • Place the cuvette in the sample holder and acquire the full UV-Vis spectrum.

  • Identify the wavelength of maximum absorbance (λmax).

  • Repeat the measurement for all working standards.

• Data Analysis:

  • Record the absorbance value at the determined λmax for each standard.

  • Plot a calibration curve of Absorbance vs. Concentration (µg/mL).

  • Perform a linear regression analysis. A coefficient of determination (R²) value > 0.995 is indicative of a reliable and linear response.

Experimental Workflow Diagram

Caption: Workflow for UV-Vis spectral analysis and validation.

By following this comprehensive guide, researchers can confidently determine the UV-Vis absorption characteristics of 1,4,6-tri-O-galloyl-β-D-glucose and effectively compare it to other relevant polyphenolic compounds. The provided protocol ensures scientific integrity through its self-validating nature, empowering robust and reliable spectroscopic analysis in the drug development and natural product research fields.

References

• Explore the UV Spectrum of Gallic Acid from a Reliable Manufacturer. (n.d.). Leshan Sanjiang Bio-Tech Co., Ltd. 3

• Study of Complexes of Tannic Acid with Fe(III) and Fe(II). (2012). Journal of Spectroscopy.

• The influence of pH on UV/Vis spectra of gallic and ellagic acid: A combined experimental and computational study. (2022). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.

• UV-Vis Spectrum of Gallic Acid. (n.d.). SIELC Technologies.

• UV-Vis spectra of: a tannic acid solution (concentration 25 mg/l):... (n.d.). ResearchGate.

• UV-VIS spectra of gallic acid (c = 1.8 × 10 −4 mol L −1 ) solution in... (n.d.). ResearchGate.

• Recognition of Gallotannins and the Physiological Activities: From Chemical View. (2022). Frontiers in Nutrition.

• Analysis of Iron Complexes of Tannic Acid and Other Related Polyphenols as Revealed by Spectroscopic Techniques: Implications in the Identification and Characterization of Iron Gall Inks in Historical Manuscripts. (2022). ACS Omega.

• Recognition of Gallotannins and the Physiological Activities: From Chemical View. (2022). Frontiers in Nutrition.

• UV spectrum and structure of gallic acid. (n.d.). ResearchGate.

• Tannic Acid | C76H52O46. (n.d.). PubChem.

• UV-Vis spectra of (a) tannic acid standard solution (25 mg L⁻¹) and... (n.d.). ResearchGate.

• Recognition of Gallotannins and the Physiological Activities: From Chemical View. (2022). PMC - NIH.

• Bioassay of tannin rich fraction and identification of compounds using UV-Vis, FTIR and RP-HPLC. (2017). Research Journal of Pharmacy and Biological and Chemical Sciences.

• Inhibitory Spectra and Modes of Antimicrobial Action of Gallotannins from Mango Kernels (Mangifera indica L.). (2011). Applied and Environmental Microbiology.

• 1,4,6-Tri-O-Galloyl-Beta-D-Glucose | C27H24O18. (n.d.). PubChem.

• 1,2,6-Tri-O-Galloyl-Beta-D-Glucose. (n.d.). Way2Drug.

• 1,3,6-Tri-O-galloyl-β-D-glucose. (n.d.). Sigma-Aldrich.

• Chemical structure of 1-O-galloyl-4,6-hexahydroxydiphenoyl-β-d-glucose (OGβDG). (n.d.). ResearchGate.

• Showing Compound 1,2,6-Trigalloyl-beta-D-glucopyranose (FDB018710). (2010). FooDB.

• 1,2,6-Tri-O-galloyl-β-D-glucose. (n.d.). MedChemExpress.

• 1,3,6-TRI-O-GALLOYL-B-D-GLUCOSE | 18483-17-5. (2026). ChemicalBook.

• 1,3,6-Tri-O-Galloyl-Beta-D-Glucose. (n.d.). PubChem.

• Beta d glucose. (n.d.). Sigma-Aldrich.

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Structure-activity relationship of tri-O-galloyl-glucose isomers

Structure-Activity Relationship (SAR) Comparison Guide: Tri-O-Galloyl-β-D-Glucose Isomers in Therapeutic Discovery

Executive Overview

Tri-O-galloyl-β-D-glucose (TGG) isomers represent a highly bioactive class of hydrolyzable gallotannins. Structurally, they consist of a central β-D-glucose core esterified with three galloyl (3,4,5-trihydroxybenzoyl) moieties. While they share the identical molecular formula (C27H24O18) and molecular weight (636.47 g/mol )[1], the specific positional arrangement of these galloyl groups (e.g., 1,3,6- vs. 1,4,6- vs. 1,2,6-positions) fundamentally alters their 3D conformation, steric hindrance, and electronic distribution.

As a Senior Application Scientist, I have structured this guide to move beyond basic structural descriptions, providing a rigorous comparative analysis of how these isomeric shifts dictate target protein affinity, radical scavenging kinetics, and overall therapeutic viability.

Comparative Isomeric Profiling

The bioactivity of TGG isomers is governed by the spatial orientation of their galloyl groups. For instance, the 1,3,6-TGG isomer exhibits potent non-covalent inhibition of tyrosinase (TYR) by lodging into the catalytic pocket—a feature less pronounced in isomers where steric clashes prevent optimal hydrogen bonding[2]. Furthermore, specific isomeric arrangements dictate antiviral efficacy, such as the ability of 1,3,6-TGG to block the receptor-binding domain of SARS-CoV-2[3].

Table 1: Comparative Physicochemical and Biological Profile of Key TGG Isomers

Isomer	Primary Natural Source	Key Biological Target	Mechanism of Action	Key Metric / Affinity
1,3,6-TGG	Chebulae Fructus, Black Walnut[1][3]	Tyrosinase (TYR), SARS-CoV-2 Receptor	Non-covalent binding; Viral entry blockade	-9.91 kcal/mol (TYR binding)[2]
1,4,6-TGG	Camellia sinensis (Tea shoots)[4]	Reactive Oxygen Species (ROS)	Free radical scavenging via electron donation	High DPPH clearance; m/z 635.10[4]
1,2,6-TGG	Toona sinensis (Chinese toon)[5]	Bacterial membranes, ROS	Membrane disruption; Oxidative stress protection	Strong antibacterial MIC[5]

Structure-Activity Relationship (SAR) Causality

Understanding the causality behind the bioactivity of TGG isomers requires analyzing their molecular interactions at the atomic level:

• Steric Accessibility & Pocket Fitting: In 1,3,6-TGG, the galloyl groups at the 1, 3, and 6 positions create a flexible "claw-like" conformation. This specific geometry perfectly complements the binding pocket of tyrosinase. The spatial distance between the C1 and C6 galloyl groups allows simultaneous hydrogen bonding with the Asp-186 and Asp-197 residues without inducing steric repulsion[2].

• Electron Delocalization (Antioxidant Capacity): All isomers possess nine phenolic hydroxyl groups. However, the 1,4,6-TGG isomer shows distinct UV absorbance peaks (221 nm and 278 nm) and unique fragmentation patterns (daughter ions at m/z 483.08, 465.08, and 313.02)[4]. This indicates a slightly different electron delocalization network across the molecule, optimizing its specific radical scavenging kinetics compared to the 1,3,6-isomer.

• Protein Precipitation vs. Specific Binding: While higher galloylated compounds (like penta-O-galloyl-glucose) tend to precipitate proteins non-specifically, tri-galloyl isomers strike an optimal balance. This "Lipinski-like" behavior for tannins allows for specific receptor-binding domain interactions, such as inhibiting viral entry, rather than indiscriminately denaturing host proteins[3].

Mechanistic Pathway Visualization

Fig 1: Multi-target mechanistic pathway of 1,3,6-TGG in biological systems.

Self-Validating Experimental Protocols

Protocol A: UPLC-DAD-MS/MS Isomeric Separation & Identification

Causality & Rationale: Because TGG isomers share identical molecular weights (m/z 635.10), mass spectrometry alone cannot distinguish them. Chromatographic separation is mandatory to resolve these compounds based on their distinct 3D dipole moments and hydrophobic footprints[4].

• Sample Preparation: Extract 1g of lyophilized plant material (e.g., Camellia sinensis shoots) in 10 mL of 70% aqueous methanol under ultrasonication for 30 minutes. Centrifuge at 12,000 rpm for 10 minutes at 4°C to remove particulates.

• Chromatographic Separation: Inject 5 μL of the supernatant onto a C18 reverse-phase column (e.g., 2.1 × 100 mm, 1.7 μm). Use a mobile phase gradient of 0.1% formic acid in water (A) and acetonitrile (B) at a flow rate of 0.3 mL/min.

• MS/MS Fragmentation: Operate the mass spectrometer in negative ESI mode. Isolate the parent ion

  at m/z 635.10. Apply collision energy to induce the sequential loss of galloyl units (170 Da).

• Self-Validating Check: Run a commercial 1,3,6-TGG standard in parallel. A mismatch in retention time (e.g., eluting earlier or later) combined with identical mass fragmentation (daughter ions at m/z 465.08 and 313.02) definitively confirms the presence of a positional isomer like 1,4,6-TGG rather than an extraction artifact[4].

Protocol B: Tyrosinase Inhibition & Binding Affinity Assay

Causality & Rationale: To prove that 1,3,6-TGG acts as a specific, non-covalent inhibitor blocking melanin synthesis (and not merely a copper chelator or assay artifact), continuous kinetic tracking and reversibility validation are required[2].

• Enzyme Preparation: Prepare 50 U/mL mushroom tyrosinase in 50 mM phosphate buffer (pH 6.8).

• Substrate Addition: Add L-DOPA (2 mM) as the substrate to the microplate wells.

• Inhibitor Incubation: Introduce 1,3,6-TGG at varying concentrations (1, 5, 10, 25, 50 μM).

• Kinetic Measurement: Measure absorbance at 475 nm (tracking dopachrome formation) continuously for 10 minutes at 25°C using a microplate reader.

• Self-Validating Check (Reversibility & Mechanism): Plot the initial velocity (

  ) versus enzyme concentration at different 1,3,6-TGG concentrations. If the resulting lines all pass through the origin, it validates that the inhibition is reversible and non-covalent. Subsequently, a Lineweaver-Burk plot will confirm whether the inhibition is competitive (binding directly to Asp-186/197) or mixed-type.

References

1.[1] Smolecule. "1,3,6-tri-O-galloyl-beta-D-glucose - Biological Activity". Smolecule.com. 2.[2] MedChemExpress. "1,3,6-Tri-O-galloyl-beta-D-glucose (Synonyms)". Medchemexpress.com. 3.[4] Maximum Academic Press. "Separation and identification of an abundant trigalloylglucose from special tea genetic resources". Maxapress.com. 4.[5] Frontiers. "Separation, Identification, and Bioactivities of the Main Gallotannins of Red Sword Bean (Canavalia gladiata) Coats". Frontiersin.org. 5.[3] MDPI. "Global Profiling of the Antioxidant Constituents in Chebulae Fructus Based on an Integrative Strategy...". Mdpi.com.

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• 4. Separation and identification of an abundant trigalloylglucose from special tea genetic resources [maxapress.com]
• 5. Frontiers | Separation, Identification, and Bioactivities of the Main Gallotannins of Red Sword Bean (Canavalia gladiata) Coats [frontiersin.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,4,6-tri-O-galloyl-beta-D-glucose

Introduction: As researchers and drug development professionals, our work with novel compounds like 1,4,6-tri-O-galloyl-beta-D-glucose demands not only precision in application but also unwavering diligence in ensuring safety and environmental stewardship. This guide provides a comprehensive, principles-based approach to the proper disposal of this polyphenolic compound. Moving beyond a simple checklist, we will explore the rationale behind these procedures, ensuring that every step is understood, validated, and executed with the highest degree of scientific integrity. The protocols herein are designed to align with major regulatory frameworks such as the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), which governs hazardous waste management from generation to final disposal.[1][2]

Section 1: Hazard Assessment and Chemical Profile

Based on available data for this isomer, it is prudent to handle 1,4,6-tri-O-galloyl-beta-D-glucose as a compound that may cause skin irritation, serious eye irritation, and respiratory irritation.[3] Therefore, standard personal protective equipment (PPE)—including safety goggles, gloves, and a lab coat—is mandatory at all times.

Scientist's Note: The principle of treating a compound with an incomplete data profile with the same caution as its more thoroughly characterized relatives is a cornerstone of laboratory safety. This conservative approach minimizes risk in the face of uncertainty.

Table 1: Chemical and Physical Properties of 1,4,6-tri-O-galloyl-beta-D-glucose

Property	Value	Source
Molecular Formula	C₂₇H₂₄O₁₈	PubChem[4]
Molecular Weight	636.5 g/mol	PubChem[4]
Appearance	Solid (Assumed)	N/A

| Known Natural Source | Found in organisms like Camellia sinensis and Balanophora japonica. | PubChem[4] |

Section 2: Foundational Principles of Chemical Waste Management

Effective disposal is not an isolated event but a systematic process. The following principles are universal in regulated laboratory environments and form the basis for the specific protocols that follow.

• Waste Segregation: Never mix different waste streams.[5][6] Mixing non-hazardous waste with hazardous waste renders the entire volume hazardous, significantly increasing disposal costs and environmental burden.[6] Specifically, 1,4,6-tri-O-galloyl-beta-D-glucose waste should be kept separate from solvents, aqueous waste, and other chemical classes to ensure compatibility and facilitate proper disposal.[7]

• Point-of-Generation Management: Chemical waste must be accumulated at or near the point of generation, under the direct control of laboratory personnel.[1] This practice prevents unattended waste containers and minimizes the risk of spills or improper mixing.

• Container Integrity and Compatibility: Waste containers must be chemically compatible with their contents, in good condition, and equipped with secure, leak-proof closures.[1][8] For solid waste like 1,4,6-tri-O-galloyl-beta-D-glucose, this typically involves a robust, clearly labeled container with a plastic liner.

• Clear and Accurate Labeling: All waste containers must be accurately labeled with their contents. Deface or remove old labels from repurposed containers to avoid confusion.[2][5] The label should clearly state "Hazardous Waste" and list the chemical constituents.

• Waste Minimization: A key aspect of responsible chemical handling is to minimize waste generation. This can be achieved by purchasing only the necessary quantities of chemicals and modifying experiments to use smaller scales where feasible.[5][8]

Section 3: Step-by-Step Disposal Protocols

The following protocols provide procedural guidance for the most common scenarios involving 1,4,6-tri-O-galloyl-beta-D-glucose waste.

Protocol 3.1: Disposal of Unused or Expired Solid Compound

This protocol applies to the pure, solid form of the chemical, whether it is excess, expired, or deemed unusable.

• Container Preparation: Select a designated solid chemical waste container. This is typically a rigid pail or drum lined with a clear plastic bag.[7] Ensure the container is clean, dry, and properly labeled for solid hazardous waste.

• Transfer of Material: Carefully transfer the solid 1,4,6-tri-O-galloyl-beta-D-glucose into the original manufacturer's container.[7]

  • Rationale: Keeping chemicals in their original containers is the preferred method as it preserves all manufacturer labeling and hazard information.

• Placement into Waste Stream: Place the sealed original container into your laboratory's designated accumulation bin for non-acutely toxic solid chemical waste. This is often labeled "Solid Waste" or "Contaminated Debris."

• Documentation: Log the addition of the waste to the container per your institution's hazardous waste documentation procedures. This is a critical requirement for regulatory compliance.[1]

• Final Disposal: Arrange for pickup by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[2]

Protocol 3.2: Disposal of Chemically Contaminated Solid Waste

This protocol covers disposable labware with gross contamination (visible residue) of 1,4,6-tri-O-galloyl-beta-D-glucose, such as weigh boats, contaminated gloves, or filter paper.

• Segregation: At the point of use, immediately place the contaminated item into a designated container for chemically contaminated solid waste.

• Container Selection: Use a container lined with a clear plastic bag, such as a five-gallon pail designated for this waste stream.[7]

• Labeling: Ensure the container is clearly labeled "Hazardous Waste - Chemically Contaminated Solid Debris" and lists 1,4,6-tri-O-galloyl-beta-D-glucose as a contaminant.

• Storage and Pickup: Store the sealed container in a designated satellite accumulation area. Do not allow the total volume of chemical waste to exceed 25 gallons per laboratory before removal.[7] Schedule a pickup with your EHS office when the container is full or has been accumulating for six months.[1][7]

Protocol 3.3: Disposal of Empty Product Containers

An "empty" container that held a non-acutely hazardous chemical is typically not regulated as hazardous waste, provided it has been thoroughly emptied by normal methods.[2]

• Thorough Emptying: Ensure that all contents have been removed from the original container using standard practices, leaving as little residue as possible (generally less than 3% by weight).[2]

• Container Decontamination (If Required): For many non-acutely hazardous materials, triple rinsing is not required.[2] However, if your institutional policy is more stringent, triple rinse the container with a suitable solvent (e.g., water or ethanol).

  • Crucial Step: The rinseate (the liquid from rinsing) must be collected and disposed of as hazardous liquid chemical waste.[5] Never pour it down the drain.

• Defacing Labels: Completely remove or deface all hazard labels on the empty container using a permanent black marker.[2][5] This is a critical step to prevent custodial staff from mistaking it for a hazardous item.

• Final Disposal: Once emptied and defaced, the container can typically be disposed of in the regular laboratory trash or recycling receptacles for glass or plastic.[2] Remove the cap before disposal.[5]

Section 4: Disposal Decision Workflow

The following diagram provides a visual guide to the decision-making process for the proper disposal of 1,4,6-tri-O-galloyl-beta-D-glucose and associated waste.

Caption: Decision-making workflow for categorizing and disposing of waste.

References

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health.
• Hazardous Waste Disposal Procedures.The University of Chicago Environmental Health and Safety.
• Laboratory Guide for Managing Chemical Waste.Vanderbilt University Medical Center.
• Hazardous Waste Disposal Guide. (2023, February 27). Research Safety - Northwestern University.
• Properly Managing Chemical Waste in Laboratories.Ace Waste.
• 1,4,6-Tri-O-Galloyl-Beta-D-Glucose.PubChem.
• 1,3,6-Tri-O-Galloyl-Beta-D-Glucose.PubChem.
• In-Laboratory Treatment of Chemical Waste.Safety & Risk Services.
• 1,3,6-Tri-O-galloyl-β-D-glucose.Sigma-Aldrich.
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